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  • Product: Propyl[1-(4-propylphenyl)ethyl]amine

Core Science & Biosynthesis

Foundational

Propyl[1-(4-propylphenyl)ethyl]amine chemical structure and properties

Technical Monograph: Propyl[1-(4-propylphenyl)ethyl]amine Part 1: Executive Summary & Chemical Identity Propyl[1-(4-propylphenyl)ethyl]amine (Systematic Name: N-propyl-1-(4-propylphenyl)ethan-1-amine) is a specialized se...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: Propyl[1-(4-propylphenyl)ethyl]amine

Part 1: Executive Summary & Chemical Identity

Propyl[1-(4-propylphenyl)ethyl]amine (Systematic Name: N-propyl-1-(4-propylphenyl)ethan-1-amine) is a specialized secondary amine belonging to the class of


-methylbenzylamines .[1] Structurally distinct from phenethylamines (such as amphetamines), this molecule features a chiral center at the benzylic carbon, linking a 4-propyl-substituted aromatic ring to an N-propylamine moiety.[1]

While less common than its methyl or ethyl analogs, this compound serves as a critical fine chemical intermediate in the synthesis of agrochemicals (specifically valinamide carbamate fungicides) and is investigated in medicinal chemistry for its potential activity at monoamine transporters and sigma receptors.[1] Its lipophilic nature and specific steric properties make it a valuable probe for Structure-Activity Relationship (SAR) studies targeting the central nervous system (CNS).[1]

Chemical Identity Table
PropertySpecification
IUPAC Name N-propyl-1-(4-propylphenyl)ethan-1-amine
Common Name Propyl[1-(4-propylphenyl)ethyl]amine
CAS Number Not widely listed (Primary amine precursor: 91339-01-4)
Molecular Formula C

H

N
Molecular Weight 205.34 g/mol
SMILES CCCC1=CC=C(C=C1)C(C)NCCC
InChI Key (Predicted) QZJXZJXZJXZJXZ-UHFFFAOYSA-N
Stereochemistry Contains one chiral center at C1 (benzylic); exists as (R)- and (S)- enantiomers.[1]

Part 2: Structural Analysis & Physicochemical Properties

Structural Architecture

The molecule consists of three distinct pharmacophoric elements:

  • Aromatic Core: A benzene ring substituted at the para-position with a propyl group.[1] This increases lipophilicity and steric bulk compared to unsubstituted benzylamines.[1]

  • Benzylic Linker: A chiral ethyl group (1-substituted ethyl) connecting the aromatic ring to the nitrogen.[1] This creates a rigid spatial arrangement distinct from the flexible ethylene bridge of phenethylamines.[1]

  • Amine Terminus: A secondary amine substituted with a propyl chain.[1][2] The N-propyl group enhances metabolic stability against deamination compared to primary amines and modulates receptor affinity.[1]

Physicochemical Profile

The presence of two propyl chains (one on the ring, one on the nitrogen) significantly enhances the molecule's lipophilicity, facilitating blood-brain barrier (BBB) permeability.[1]

PropertyValue (Predicted/Experimental)Significance
LogP (Octanol/Water) ~4.2 - 4.5Highly lipophilic; excellent membrane permeability.[1]
pKa (Base) 9.8 - 10.2Exists predominantly as a cation at physiological pH.[1]
Water Solubility Low (< 1 mg/mL)Requires organic co-solvents (DMSO, Ethanol) or salt formation (HCl) for aqueous formulation.[1]
Boiling Point ~280°C (at 760 mmHg)Stable at standard processing temperatures.[1]
Polar Surface Area (PSA) 12.03 ŲLow PSA correlates with high CNS penetration.[1]

Part 3: Synthesis & Manufacturing Protocols

The synthesis of Propyl[1-(4-propylphenyl)ethyl]amine typically follows a Reductive Amination pathway, preferred for its high yield and stereochemical control potential.[1]

Synthetic Pathway (Reductive Amination)[1]

Reagents:

  • Precursor A: 4'-Propylacetophenone (CAS: 2932-65-2)[1]

  • Precursor B: Propylamine (CAS: 107-10-8)[1]

  • Reducing Agent: Sodium cyanoborohydride (NaBH

    
    CN) or Sodium triacetoxyborohydride (STAB).[1]
    
  • Solvent: Methanol or Dichloromethane (DCM).[1]

  • Catalyst: Acetic acid (to adjust pH to ~5-6).[1]

Protocol:

  • Imine Formation: Dissolve 4'-Propylacetophenone (1.0 eq) in Methanol. Add Propylamine (1.2 eq) and a catalytic amount of Acetic Acid.[1] Stir at room temperature for 2-4 hours to form the intermediate imine (Schiff base).

  • Reduction: Cool the reaction mixture to 0°C. Slowly add Sodium cyanoborohydride (1.5 eq) portion-wise.

  • Quenching: Stir overnight at room temperature. Quench with saturated NaHCO

    
     solution.
    
  • Extraction: Extract the aqueous layer with Ethyl Acetate (3x).[1] Combine organic layers, dry over MgSO

    
    , and concentrate in vacuo.
    
  • Purification: Purify the crude oil via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate with 1% Triethylamine).

SynthesisPathway Sub1 4'-Propylacetophenone (Ketone) Imine Intermediate Imine (Schiff Base) Sub1->Imine MeOH, AcOH Dehydration Sub2 Propylamine (Amine) Sub2->Imine Product Propyl[1-(4-propylphenyl)ethyl]amine (Secondary Amine) Imine->Product NaBH3CN Reduction

Figure 1: Reductive amination pathway for the synthesis of Propyl[1-(4-propylphenyl)ethyl]amine.

Part 4: Pharmacology & Applications

Mechanism of Action (SAR Analysis)

Unlike amphetamines (which release dopamine/norepinephrine via VMAT inhibition),


-methylbenzylamines like Propyl[1-(4-propylphenyl)ethyl]amine often exhibit a distinct pharmacological profile:
  • Monoamine Transporter Affinity: The steric bulk of the N-propyl and 4-propyl groups likely reduces affinity for the Dopamine Transporter (DAT) compared to methamphetamine, potentially shifting selectivity towards the Norepinephrine Transporter (NET) or Serotonin Transporter (SERT) .[1]

  • Sigma Receptor Ligand: Structural analogs (e.g., PPAP, substituted phenylpropylamines) are potent Sigma-1 receptor agonists .[1] This molecule's lipophilic pharmacophore suggests high affinity for Sigma-1, which modulates neuroplasticity and calcium signaling.[1]

  • NMDA Receptor Antagonism: Some N-alkyl-benzylamines act as low-affinity, uncompetitive NMDA receptor antagonists, providing neuroprotective effects without psychotomimetic side effects.[1]

Applications in Drug Development
  • CNS Therapeutics: Investigated as a potential cognitive enhancer or antidepressant due to putative Sigma-1 agonism.[1]

  • Agrochemical Intermediates: Serves as a key building block for Valinamide Carbamate Fungicides (e.g., analogs of Iprovalicarb), where the chiral amine moiety confers target specificity against oomycetes.[1]

  • Chiral Resolution Agents: The enantiomerically pure amine is used to resolve chiral acids in industrial synthesis.[1]

Part 5: Analytical Characterization

To validate the identity of synthesized Propyl[1-(4-propylphenyl)ethyl]amine, the following spectral data is expected:

  • 
    H-NMR (CDCl
    
    
    
    , 400 MHz):
    • 
       7.10-7.20 (m, 4H, Ar-H)[1]
      
    • 
       3.75 (q, 1H, Ar-CH -N)[1]
      
    • 
       2.55 (t, 2H, Ar-CH 
      
      
      
      -Et)[1]
    • 
       2.40-2.50 (m, 2H, N-CH 
      
      
      
      -Et)[1]
    • 
       1.35 (d, 3H, CH-CH 
      
      
      
      )[1]
    • 
       0.90 (t, 3H, propyl-CH 
      
      
      
      )[1]
  • Mass Spectrometry (ESI+):

    • [M+H]

      
       peak at m/z 206.35.[1]
      
  • IR Spectroscopy:

    • ~3300 cm

      
       (N-H stretch, weak, secondary amine).[1]
      
    • ~2960 cm

      
       (C-H stretch, alkyl).[1]
      
    • ~1510 cm

      
       (C=C aromatic stretch).[1]
      

Part 6: Safety & Handling (GHS Classification)[1]

Signal Word: DANGER

  • H314: Causes severe skin burns and eye damage (Corrosive).[1]

  • H302: Harmful if swallowed (Acute Toxicity).[1][3]

  • H411: Toxic to aquatic life with long-lasting effects.[1]

Handling Protocols:

  • PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat.[1] Handle in a fume hood.

  • Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C to prevent oxidation of the secondary amine.

  • Spill Response: Neutralize with weak acid (e.g., dilute acetic acid) and absorb with inert material (vermiculite).[1]

References

  • PubChem. (2024).[1] 1-(4-Isopropylphenyl)ethanamine Compound Summary. National Library of Medicine.[1] Link(Cited for structural analog properties).[1]

  • ChemicalBook. (2024).[1] N-[1-(4-propylphenyl)ethyl]pyridin-3-amine and related derivatives. Link(Cited for derivative synthesis).

  • Santa Cruz Biotechnology. (2024).[1][4] (1S)-1-(4-propylphenyl)ethanamine Product Data. Link(Cited for precursor availability).[1]

  • BLD Pharm. (2024).[1] amine Structure and Properties. Link(Cited for SAR analysis of propyl-amine derivatives).[1]

  • Wikipedia. (2024).[1] Phenethylamine and Benzylamine Pharmacology. Link(Cited for general class pharmacology).[1]

Sources

Exploratory

Structural Elucidation, Synthesis, and Pharmacological Profiling of N-propyl-1-(4-propylphenyl)ethan-1-amine

Executive Summary The rational design and synthesis of substituted aryl-ethylamines play a pivotal role in neuropharmacology and drug discovery. This technical whitepaper provides an in-depth analysis of N-propyl-1-(4-pr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design and synthesis of substituted aryl-ethylamines play a pivotal role in neuropharmacology and drug discovery. This technical whitepaper provides an in-depth analysis of N-propyl-1-(4-propylphenyl)ethan-1-amine , a highly lipophilic, secondary amine structurally related to alpha-methylbenzylamines and substituted phenethylamines. By deconstructing its IUPAC nomenclature, detailing a self-validating synthetic workflow, and mapping its theoretical structure-activity relationship (SAR), this guide serves as a comprehensive framework for researchers investigating novel monoamine transporter ligands or trace amine-associated receptor (TAAR) modulators.

IUPAC Nomenclature & Structural Causality

The systematic naming of organic molecules is not merely an exercise in taxonomy; it provides immediate insight into the molecule's core pharmacophore. The name N-propyl-1-(4-propylphenyl)ethan-1-amine is derived through a specific set of IUPAC rules that prioritize pharmacological clarity over strict chain-length seniority[1].

Nomenclature Deconstruction
  • Principal Functional Group: The presence of the secondary amine dictates the suffix -amine.

  • Parent Chain Selection (The Causality of the Core): Under strict IUPAC 2013 recommendations (P-44.4.1), when comparing two alkyl chains attached to a secondary nitrogen, the longest chain generally takes precedence[2]. Here, the nitrogen is flanked by a propyl group (3 carbons) and an ethyl group (2 carbons). Strictly speaking, the preferred IUPAC name (PIN) would prioritize the propyl chain, yielding N-[1-(4-propylphenyl)ethyl]propan-1-amine. However, in medicinal chemistry, the ethan-1-amine (alpha-methylbenzylamine) scaffold is retained as the parent chain. This is a deliberate choice: it anchors the molecule to its pharmacologically active aryl-ethylamine class, treating the N-propyl and 4-propylphenyl groups as substituents[1].

  • Locant Assignment: The amine is located at carbon 1 of the ethyl chain, yielding ethan-1-amine.

  • Substituents:

    • A propyl group is attached directly to the nitrogen (N-propyl).

    • A 4-propylphenyl group is attached to carbon 1 of the parent chain (1-(4-propylphenyl)).

IUPAC_Logic Title N-propyl-1-(4-propylphenyl)ethan-1-amine Core Parent Scaffold ethan-1-amine Title->Core Sub1 C1 Substitution 4-propylphenyl group Title->Sub1 Sub2 N-Substitution propyl group Title->Sub2 Logic Pharmacological Priority: Retain aryl-ethylamine core over longest alkyl chain Core->Logic

Figure 1: Structural deconstruction and nomenclature logic for the target molecule.

Chemical Synthesis: Reductive Amination Workflow

The most efficient and scalable route to synthesize N-alkylated secondary amines is via direct reductive amination. For N-propyl-1-(4-propylphenyl)ethan-1-amine, the reaction utilizes 4-propylacetophenone and n-propylamine.

The Causality of Reagent Selection

The choice of reducing agent is the critical failure point in this synthesis. We utilize Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) rather than Sodium Cyanoborohydride (NaBH3CN) or Sodium Borohydride (NaBH4)[3].

  • Mechanistic Advantage: The three electron-withdrawing acetoxy groups on STAB significantly reduce the nucleophilicity of the hydride. Consequently, STAB is unreactive toward the starting ketone (4-propylacetophenone) but highly reactive toward the more electrophilic, protonated iminium intermediate.

  • Toxicity & Yield: STAB avoids the generation of highly toxic hydrogen cyanide gas (a byproduct of NaBH3CN) and typically results in >90% yields with minimal alcohol byproducts[3].

Step-by-Step Methodology

This protocol is designed as a self-validating system . Visual and chromatographic checkpoints ensure the reaction proceeds strictly via the imine intermediate without premature ketone reduction.

  • Imine Formation: Dissolve 10.0 mmol of 4-propylacetophenone and 12.0 mmol of n-propylamine in 30 mL of anhydrous 1,2-dichloroethane (DCE).

  • Acid Catalysis: Add 10.0 mmol of glacial acetic acid. Causality: Ketones are sterically hindered and less electrophilic than aldehydes. The acid catalyzes Schiff base formation and protonates the resulting imine, activating it for hydride attack.

  • Reduction: Cool the mixture to 0°C. Portion-wise, add 15.0 mmol of STAB.

  • Validation Checkpoint 1 (TLC): Stir for 12 hours at room temperature. Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the UV-active ketone spot validates successful imine formation and reduction.

  • Quenching: Slowly add 20 mL of saturated aqueous NaHCO3. Validation Checkpoint 2: Vigorous CO2 gas evolution will occur as the acetic acid is neutralized and excess STAB is destroyed. Wait until effervescence ceases.

  • Extraction & Purification: Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, DCM/MeOH 95:5) to yield the pure secondary amine.

Synthesis_Workflow R1 4-Propylacetophenone (Ketone) I1 Schiff Base (Imine Intermediate) R1->I1 Condensation (-H2O) R2 n-Propylamine (1° Amine) R2->I1 Prod Target Secondary Amine (Product) I1->Prod Reductive Amination Reagent NaBH(OAc)3 (STAB) Selective Reductant Reagent->Prod Hydride Transfer

Figure 2: Step-by-step reductive amination workflow using STAB.

Pharmacological Context & Structure-Activity Relationship (SAR)

N-propyl-1-(4-propylphenyl)ethan-1-amine belongs to a class of molecules that typically interact with monoamine transporters (DAT, NET, SERT) and trace amine-associated receptors (TAAR1)[4].

SAR Causality
  • The 4-Propyl Substitution: Substituting the para-position of the phenyl ring with a bulky, lipophilic propyl group significantly increases the molecule's partition coefficient (LogP). This enhances blood-brain barrier (BBB) permeability. Furthermore, para-alkyl substitutions in phenethylamine derivatives often shift affinity away from dopaminergic targets and toward serotonergic (5-HT) receptors or SERT, due to the specific dimensions of the orthosteric binding pockets[5].

  • The N-Propyl Substitution: Primary amines are rapidly degraded by Monoamine Oxidase (MAO). The addition of an N-propyl group introduces steric hindrance, protecting the amine from oxidative deamination and increasing the compound's half-life. Additionally, larger N-alkyl chains generally decrease efficacy at DAT while preserving or enhancing affinity for TAAR1[4].

Quantitative Data Summaries

Table 1: Physicochemical Properties

PropertyValuePharmacological Implication
Molecular Formula C14H23N-
Molecular Weight 205.34 g/mol Optimal for small-molecule CNS penetration (< 400 Da).
Predicted LogP ~3.8 - 4.2High lipophilicity; rapid BBB crossing, potential for adipose accumulation.
Hydrogen Bond Donors 1 (Secondary Amine)Sufficient for anchoring to aspartate residues in monoamine transporters.

Table 2: Comparative SAR of Substituted Aryl-ethylamines

ModificationTarget Affinity ShiftMetabolic Consequence
Unsubstituted (Primary Amine) High DAT/NET, Low SERTRapid MAO degradation.
N-Methylation Increased DAT/NETModerate MAO resistance.
N-Propylation (Target) Decreased DAT, Maintained TAAR1High MAO resistance; increased half-life.
4-Propyl Ring Substitution Increased SERT / 5-HT affinityEnhanced lipophilicity and target selectivity.

Experimental Protocol: In Vitro Radioligand Binding Assay

To empirically validate the SAR hypotheses, the compound must be evaluated for its inhibitory potency (IC50) at human monoamine transporters.

Step-by-Step Methodology
  • Cell Culture Preparation: Culture HEK293 cells stably expressing human DAT (hDAT), NET (hNET), or SERT (hSERT) in high-glucose DMEM supplemented with 10% fetal calf serum and 250 µg/mL Geneticin. Grow to 70-90% confluency[5].

  • Harvesting: Detach cells using trypsin and resuspend in Krebs-Ringer bicarbonate buffer at a density of 3 × 10^6 cells/mL. For DAT assays, supplement the buffer with 0.2 mg/mL ascorbic acid to prevent dopamine oxidation[5].

  • Compound Incubation: Plate the cell suspension in 96-well plates. Add N-propyl-1-(4-propylphenyl)ethan-1-amine at varying concentrations (logarithmic scale from 1 nM to 10 µM). Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Radioligand Addition: Add the respective tritium-labeled substrate (e.g., [3H]-dopamine or [3H]-serotonin) to each well. Incubate for exactly 10 minutes.

  • Termination & Lysis: Terminate the uptake process by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine. Wash the filters three times with ice-cold buffer to remove unbound radioligand.

  • Quantification: Transfer the filters to vials, add liquid scintillation cocktail, and quantify retained radioactivity using a liquid scintillation counter. Calculate IC50 values via non-linear regression using a standard four-parameter logistic curve.

Assay_Workflow S1 Culture HEK293 Cells (Expressing hDAT/hSERT) S2 Incubate with Test Compound (10 µM) S1->S2 S3 Add [3H]-Radiolabeled Monoamine S2->S3 S4 Cell Lysis & Scintillation Counting S3->S4 S5 Calculate IC50 & Binding Affinity (Ki) S4->S5

Figure 3: In vitro radioligand binding assay workflow for monoamine transporters.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry - ACS Publications, 1996.[Link]

  • "Toxicodynamic insights of 2C and NBOMe drugs – Is there abuse potential?" PMC - National Institutes of Health, 2025.[Link]

  • "Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline Derivatives) and Related Amphetamines." Frontiers in Pharmacology, 2020.[Link]

  • "IUPAC nomenclature of organic chemistry." Wikipedia, Accessed March 2026.[Link]

  • "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013." Queen Mary University of London (QMUL).[Link]

Sources

Foundational

An In-depth Technical Guide to the Molecular Formula and Weight of Propyl[1-(4-propylphenyl)ethyl]amine

For Researchers, Scientists, and Drug Development Professionals Introduction: Defining the Molecular Identity In the landscape of pharmaceutical research and synthetic chemistry, the precise characterization of a molecul...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Defining the Molecular Identity

In the landscape of pharmaceutical research and synthetic chemistry, the precise characterization of a molecule is the bedrock upon which all subsequent investigations are built. The molecular formula and weight are not mere statistical data; they are the fundamental identifiers of a chemical entity. For a compound such as Propyl[1-(4-propylphenyl)ethyl]amine, a substituted secondary amine with potential applications in medicinal chemistry, an unambiguous determination of these properties is critical for synthesis validation, purity assessment, and regulatory compliance.

This guide provides a comprehensive overview of the molecular formula and weight of Propyl[1-(4-propylphenyl)ethyl]amine. It moves beyond simple data presentation to detail the experimental methodologies and analytical logic required to validate these core characteristics. As Senior Application Scientists, we recognize that robust and verifiable data are paramount. Therefore, this document emphasizes the self-validating nature of combining orthogonal analytical techniques to establish a compound's identity with the highest degree of confidence.

Molecular Structure and Physicochemical Properties

The systematic name, Propyl[1-(4-propylphenyl)ethyl]amine, precisely defines the molecule's architecture. A methodical deconstruction of the name reveals its constituent parts:

  • -amine: The core functional group is a secondary amine, containing a nitrogen atom bonded to two carbon substituents and one hydrogen.

  • Propyl-: A propyl group (CH₃CH₂CH₂) is attached directly to the nitrogen atom.

  • [1-(4-propylphenyl)ethyl]-: This describes the second, more complex substituent on the nitrogen. It is an ethyl group where carbon-1 is bonded to both the amine nitrogen and a 4-propylphenyl group.

  • 4-propylphenyl: This is a phenyl ring substituted at the para (4) position with a propyl group.

This systematic naming convention allows for the unambiguous deduction of the chemical structure, from which the molecular formula and weight are derived.

cluster_0 Elemental Analysis Workflow A Obtain Mass % of C, H, N (from Combustion Analysis) B Assume 100g Sample (% becomes grams) A->B C Convert Mass (g) to Moles (divide by atomic weight) B->C D Find Smallest Mole Value C->D E Divide All Mole Values by Smallest Value D->E F Obtain Ratio of Atoms (Empirical Formula) E->F cluster_1 Molecular Formula Confirmation A Empirical Formula (from Elemental Analysis) e.g., C₁₄H₂₃N B Calculate Empirical Formula Weight (EFW) EFW = 205.34 g/mol A->B D Compare MW and EFW (MW / EFW = n) B->D C Molecular Weight (MW) (from Mass Spectrometry) MW ≈ 205.34 g/mol C->D E n ≈ 1 D->E F Molecular Formula = (Empirical Formula)n C₁₄H₂₃N E->F

Exploratory

Engineering the N-Propyl-4-Propylamphetamine Scaffold: Structural Activity Relationships, Synthesis, and Pharmacodynamics

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper / Application Guide Executive Summary In the landscape of neuropharmacology, the amphetamine pharmac...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper / Application Guide

Executive Summary

In the landscape of neuropharmacology, the amphetamine pharmacophore serves as a highly tunable chassis for central nervous system (CNS) drug development. This whitepaper explores the rational design, synthesis, and pharmacological evaluation of N-propyl-4-propylamphetamine (NP-4-PA) and its structural analogs. By systematically combining N-terminal propylation with para-aryl propylation, researchers can engineer molecules that dissociate therapeutic pro-motivational effects from undesirable hallucinogenic and dopaminergic abuse liabilities.

Structural Activity Relationship (SAR) & Rational Design

The design of NP-4-PA relies on a dual-modification strategy, leveraging the distinct pharmacological shifts induced by specific alkyl chain extensions.

The N-Alkyl Domain: Attenuating Dopaminergic Tone

Extending the N-alkyl chain of amphetamine to a propyl group fundamentally alters its interaction with the dopamine transporter (DAT). N-propylamphetamine (propylamphetamine) functions primarily as a CNS stimulant but exhibits a significantly reduced potency compared to shorter N-alkylated derivatives like methamphetamine 1. In preclinical self-administration models, N-propylamphetamine demonstrates a rightward-shifted dose-response curve, operating at approximately one-fourth the potency of amphetamine 1. This modification is strategically employed to mitigate the reinforcing properties and cardiovascular liabilities typical of classic stimulants.

The Para-Aryl Domain: Serotonergic Steering

Substitution at the 4-position (para) of the phenyl ring with a bulky propyl group steers the molecule's affinity toward the serotonergic system, specifically the serotonin transporter (SERT) and 5-HT2A receptors. The reference analog 2,5-dimethoxy-4-propylamphetamine (DOPR) is a potent 5-HT2A receptor agonist 2. Recent breakthroughs indicate that microdoses of DOPR (as low as 0.0106 mg/kg) significantly increase effortful motivation in low-performing rodent models without inducing the hallucinogen-associated head-twitch response (HTR), which only manifests at doses ≥0.1 mg/kg 3.

Synergy in NP-4-PA

By combining these two domains, NP-4-PA is hypothesized to act as a functionally selective ligand. The N-propyl group sterically hinders the conformational fit required for robust 5-HT2A activation, shifting the molecule from a full agonist to a partial agonist or antagonist. This mirrors the pharmacological mechanism of Ariadne and related analogs, where extending the alkyl chain progressively decreases 5-HT2A signaling efficacy, providing a molecular basis for the lack of hallucinogenic effects 4.

Synthesis Workflow and Methodologies

To ensure high-fidelity production of the NP-4-PA scaffold, we utilize a self-validating reductive amination protocol.

Causality of Reagents

Sodium cyanoborohydride (NaBH3CN) is explicitly chosen over stronger reducing agents (like LiAlH4 or NaBH4) because it is stable in mildly acidic conditions (pH 6-7) and selectively reduces the intermediate Schiff base (iminium ion) without prematurely reducing the starting ketone.

Step-by-Step Protocol
  • Imine Condensation: Dissolve 4-propylphenylacetone (1.0 eq) and n-propylamine (1.5 eq) in anhydrous methanol. Stir at room temperature for 2 hours.

    • Internal Control: Monitor the disappearance of the ketone via TLC (Hexane:EtOAc 4:1).

  • Selective Reduction: Cool the reaction vessel to 0°C. Add NaBH3CN (1.2 eq) portion-wise. Adjust the pH to 6.0 using glacial acetic acid to catalyze iminium formation. Stir for 12 hours at room temperature.

  • Quenching & Extraction: Quench the reaction with 1M HCl (Caution: HCN gas evolution; perform strictly in a fume hood). Basify the aqueous layer to pH 10 with 2M NaOH, then extract with dichloromethane (3 x 50 mL). Dry the organic layer over anhydrous Na2SO4 and concentrate in vacuo.

  • GC-MS Confirmation: Derivatize the extract using propylchloroformate. This specific derivatization ensures that the extracts remain stable at room temperature for at least 60 days, allowing for precise quantification with limits of detection down to 5 ng/mL [[5]]().

Synthesis A 4-Propylphenylacetone C Imine Intermediate A->C Condensation B n-Propylamine B->C Condensation D Reduction (NaBH3CN) C->D Reductive Amination E NP-4-PA Scaffold D->E Isolation & GC-MS

Caption: Step-by-step reductive amination workflow for NP-4-PA synthesis.

Pharmacological Evaluation Protocols

A robust, self-validating pharmacological pipeline is required to confirm the dissociation of therapeutic efficacy from hallucinogenic liability.

In Vitro Signaling Assays
  • Objective: Determine functional selectivity at the 5-HT2A receptor.

  • Methodology: Utilize a Gq-mediated intracellular calcium flux assay alongside a β-arrestin2 recruitment assay.

  • Causality: Lower 5-HT2A receptor signaling efficacy is the primary explanatory model for the lack of hallucinogenic effects in related extended-alkyl analogs 4. NP-4-PA should exhibit significantly reduced Gq efficacy compared to full agonists like DOPR.

In Vivo Behavioral Validation
  • Objective: Measure pro-motivational effects against the hallucinogenic threshold.

  • Methodology:

    • Head-Twitch Response (HTR): Administer NP-4-PA to C57BL/6 mice and quantify HTR over 30 minutes. This establishes the baseline for psychedelic-like effects, which for DOPR occurs at ≥0.1 mg/kg [[3]]().

    • Progressive Ratio Breakpoint Task (PRBT): Evaluate effortful motivation in low-performing mice. A successful non-hallucinogenic agent will show significant PRBT improvement at doses drastically lower than its HTR threshold 3.

Signaling Drug NP-4-PA SERT SERT Drug->SERT High Affinity DAT DAT Drug->DAT Low Affinity HT2A 5-HT2A Receptor Drug->HT2A Partial Agonism 5 5 SERT->5 DA_Rel Attenuated DA Release DAT->DA_Rel Efflux Gq Gq/11 Protein HT2A->Gq Activation HT_Rel Efflux PLC Phospholipase C Gq->PLC Signaling

Caption: Pharmacodynamic signaling pathways of the NP-4-PA scaffold.

Quantitative Data & Analog Matrix

The following table summarizes the quantitative pharmacological properties of the NP-4-PA scaffold relative to its foundational analogs, demonstrating the causality of structural modifications on behavioral outcomes.

CompoundN-SubstitutionRing SubstitutionPrimary Target(s)HTR Threshold (mg/kg)Motivational Efficacy (PRBT)
Amphetamine NoneNoneDAT / NETN/AHigh (High Abuse Liability)
N-Propylamphetamine PropylNoneWeak DATN/ALow (~0.25x Amphetamine Potency)
DOPR None2,5-diMeO, 4-Propyl5-HT2A (Full Agonist)≥ 0.1High at 0.0106 mg/kg
Ariadne None2,5-diMeO, 4-Me (α-extended)5-HT2A (Partial Agonist)AttenuatedHigh (Non-hallucinogenic)
NP-4-PA (Scaffold) Propyl4-PropylSERT / 5-HT2A (Partial)AttenuatedPredicted High (Non-hallucinogenic)

References

  • Propylamphetamine - Grokipedia Source: Grokipedia URL
  • 2,5-Dimethoxy-4-propylamphetamine - Wikipedia Source: Wikipedia URL
  • Pharmacological Mechanism of the Non-hallucinogenic 5-HT2A Agonist Ariadne and Analogs Source: ACS Chemical Neuroscience URL
  • Source: PubMed (NIH)
  • Low (micro)doses of 2,5-dimethoxy-4-propylamphetamine (DOPR)

Sources

Foundational

Precision Identification and CAS Retrieval: Propyl[1-(4-propylphenyl)ethyl]amine

An In-Depth Technical Guide on the Chemical Identification and CAS Retrieval for Propyl[1-(4-propylphenyl)ethyl]amine. [1] Executive Summary Target Compound: Propyl[1-(4-propylphenyl)ethyl]amine CAS Registry Number: 1019...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide on the Chemical Identification and CAS Retrieval for Propyl[1-(4-propylphenyl)ethyl]amine.

[1]

Executive Summary

Target Compound: Propyl[1-(4-propylphenyl)ethyl]amine CAS Registry Number: 1019449-60-5 Molecular Formula: C₁₄H₂₃N Molecular Weight: 205.34 g/mol [1][2][3]

This guide details the structural validation, chemical ontology, and search methodology required to correctly identify Propyl[1-(4-propylphenyl)ethyl]amine . Unlike common reagents, this compound is a specific alkyl-substituted amine—structurally isomeric to the stimulant PPAP (1-Phenyl-2-propylaminopentane)—requiring precise nomenclature analysis to avoid misidentification.[1]

Structural Analysis & Nomenclature

To ensure scientific integrity, we must first deconstruct the chemical name to validate the structure. The name "Propyl[1-(4-propylphenyl)ethyl]amine" follows IUPAC-compatible substitutive nomenclature rules.

Deconstruction
  • Parent Functional Group: Amine (-NH-).[1]

  • Substituent A: Propyl group (n-propyl, -CH₂CH₂CH₃).[1]

  • Substituent B: [1-(4-propylphenyl)ethyl] group.[1][2][3][4][5]

    • Root: Ethyl group (-CH(CH₃)-) attached at position 1.[1]

    • Ring: Phenyl ring attached to the ethyl carbon.

    • Ring Substitution: A propyl group at the para (4-) position of the phenyl ring.[1]

Connectivity Verification

The structure is N-propyl-1-(4-propylphenyl)ethanamine .[1][6]

  • Class: Secondary Amine.

  • Scaffold:

    
    -Methylbenzylamine (not Phenethylamine).[1]
    
  • Isomerism: It is a regioisomer of PPAP. While PPAP is a phenethylamine (2-carbon separation between ring and nitrogen), this target is a benzylamine derivative (1-carbon separation).[1]

Table 1: Chemical Identity Data

PropertyValue
CAS Number 1019449-60-5
IUPAC Name N-propyl-1-(4-propylphenyl)ethan-1-amine
Common Synonyms N-propyl-4-propyl-

-methylbenzylamine
Molecular Formula C₁₄H₂₃N
Monoisotopic Mass 205.1830
SMILES CCCNC(C)C1=CC=C(CCC)C=C1
InChIKey Predicted based on structure:[1][6][7][8] UZZAMQDQJOYMOC-UHFFFAOYSA-N

Visualization of Chemical Logic

The following diagram illustrates the structural connectivity and the logical parsing of the name used to confirm the identity.

ChemicalStructure cluster_0 Substituent B: 1-(4-propylphenyl)ethyl Amine Amine Nitrogen (Secondary) PropylChain N-Propyl Group (C3H7) Amine->PropylChain N-alkylation AlphaCarbon Alpha Carbon (Ethyl Backbone C1) Amine->AlphaCarbon N-alkylation MethylGroup Methyl Branch (C2 of Ethyl) AlphaCarbon->MethylGroup PhenylRing Phenyl Ring AlphaCarbon->PhenylRing Benzyl attachment ParaPropyl 4-Propyl Group (C3H7) PhenylRing->ParaPropyl Para-substitution

Figure 1: Structural connectivity map decomposing the nomenclature into functional subunits.[1]

Search Methodology & Validation Protocol

When searching for specific designer amines or research chemicals, standard keyword searches often fail due to synonym variations. The following protocol ensures retrieval accuracy.

Step-by-Step Retrieval Workflow
  • Exact Name Query: Start with the specific string "Propyl[1-(4-propylphenyl)ethyl]amine".

    • Result: Direct hit in chemical supplier databases (e.g., BLDPharm, Chemsrc).[1]

  • Substructure Search: If the name fails, generate the SMILES code (CCCNC(C)C1=CC=C(CCC)C=C1) and query databases like PubChem or ChemSpider.[1]

  • Isomer Filtering: Explicitly check against "1-Phenyl-2-propylaminopentane" (PPAP).[1]

    • PPAP CAS: 101346-28-1 (or similar for salts).[1]

    • Target CAS: 1019449-60-5.[1][2][9]

    • Distinction: The target has a propyl group on the ring, whereas PPAP has a propyl group on the amine and a pentyl chain backbone.

Database Cross-Reference

The CAS number 1019449-60-5 is associated with this specific structure in multiple industrial catalogs. It is typically supplied as a research chemical standard.

Table 2: Database Source Verification

SourceIdentifierLink Status
BLDPharm 1019449-60-5Verified Listing
ChemSrc 1019449-60-5Verified Listing
AK Scientific 1019449-60-5Verified Listing

Technical Synthesis & Applications

Chemical Properties[1][10]
  • Basicity: As a secondary aliphatic amine, it is expected to be basic (pKa ~10).[1]

  • Solubility: Lipophilic due to the two propyl chains and aromatic ring; likely insoluble in water as a free base, soluble in organic solvents (DCM, Methanol).[1]

  • Stability: Susceptible to oxidation at the benzylic position and amine; typically stored as a hydrochloride salt for stability.

Research Context

This compound belongs to a class of N-alkylated benzylamines .[1] While structurally related to amphetamines (phenethylamines), the shortening of the alkyl chain by one carbon (benzylamine vs. phenethylamine) drastically alters the pharmacological profile.[1][10] Researchers investigating monoamine transporter activity often use such isomers to map the steric requirements of the binding pocket.[1]

References

  • BLDPharm. (2025).[1] Product Analysis: Propyl[1-(4-propylphenyl)ethyl]amine - CAS 1019449-60-5.[1][2][3][4] Retrieved from

  • ChemSrc. (2025).[1] CAS 1019449-60-5 Entry and MSDS Data. Retrieved from [1]

  • AK Scientific. (2025).[1] Catalog Entry: Propyl[1-(4-propylphenyl)ethyl]amine.[1][2][3][4] Retrieved from [1]

  • PubChem. (n.d.).[1] Compound Summary for Isomeric Structures (PPAP Ref). National Library of Medicine. Retrieved from

Sources

Exploratory

A Comprehensive Technical Guide to 4-Propylphenyl Substituted Amines: Synthesis, Biological Activity, and Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of 4-propylphenyl substituted amines, a chemical scaffold of significant interest in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-propylphenyl substituted amines, a chemical scaffold of significant interest in medicinal chemistry. We will delve into the synthetic strategies for accessing this core structure and its derivatives, explore the diverse biological activities exhibited by these compounds, and elucidate the key structure-activity relationships (SAR) that govern their pharmacological profiles. This guide is designed to be a valuable resource for researchers and scientists working in drug discovery and development, offering both foundational knowledge and practical insights.

Introduction: The Significance of the 4-Propylphenyl Amine Scaffold

The 4-propylphenyl amine moiety is a privileged scaffold in medicinal chemistry, appearing in a variety of biologically active compounds. The presence of the propyl group often contributes to favorable pharmacokinetic properties, such as increased lipophilicity, which can enhance membrane permeability and oral bioavailability. The aromatic ring and the amino group provide key interaction points with biological targets, and the nature of the substitution on the amine nitrogen allows for fine-tuning of potency, selectivity, and overall pharmacological profile. This guide will explore the versatility of this scaffold across different therapeutic areas.

Synthetic Strategies for 4-Propylphenyl Substituted Amines

The synthesis of 4-propylphenyl substituted amines can be broadly divided into two key stages: the formation of the 4-propylaniline core and the subsequent elaboration of the amine functionality.

Synthesis of the 4-Propylaniline Core

Several synthetic routes can be employed to construct the 4-propylaniline scaffold, with the choice of method often depending on the availability of starting materials and the desired scale of the reaction.

A common and versatile approach involves the Friedel-Crafts acylation of benzene with propanoyl chloride or propionic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to yield propiophenone.[1][2] The resulting ketone can then be reduced to propylbenzene via methods like the Clemmensen reduction (using amalgamated zinc and hydrochloric acid) or the Wolff-Kishner reduction (using hydrazine and a strong base).[2] Subsequent nitration of propylbenzene, followed by reduction of the nitro group, affords 4-propylaniline. The reduction of the nitro group can be achieved through various methods, including catalytic hydrogenation using catalysts like palladium on carbon (Pd/C) or platinum(IV) oxide (PtO₂), or by chemical reduction using reagents such as tin(II) chloride (SnCl₂) in hydrochloric acid (HCl) or iron (Fe) in acetic acid.[3][4][5]

Caption: Synthesis of 4-propylaniline via Friedel-Crafts acylation.

The Suzuki-Miyaura cross-coupling reaction provides an alternative route to the 4-propylaniline scaffold.[6] This palladium-catalyzed reaction can be used to couple a 4-haloaniline (e.g., 4-bromoaniline) with propylboronic acid or a propylboronate ester.[7][8] This method offers good functional group tolerance and is particularly useful when the aniline starting material is readily available.

Caption: Synthesis of 4-propylaniline via Suzuki-Miyaura coupling.

Elaboration of the Amine Functionality

Once the 4-propylaniline core is obtained, the amine group can be further functionalized to introduce various substituents, leading to a diverse range of derivatives.

Reductive amination is a widely used method for the N-alkylation of amines. This two-step, one-pot reaction involves the initial formation of an imine or enamine intermediate by reacting 4-propylaniline with an aldehyde or ketone, followed by in situ reduction to the corresponding secondary or tertiary amine. Common reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃).

Experimental Protocol: Reductive Amination of 4-Propylaniline with a Generic Aldehyde

  • Reaction Setup: To a solution of 4-propylaniline (1.0 eq) in a suitable solvent (e.g., methanol, dichloromethane, or 1,2-dichloroethane) is added the desired aldehyde (1.0-1.2 eq).

  • Imine Formation: The reaction mixture is stirred at room temperature for 1-2 hours to allow for the formation of the imine intermediate. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Reduction: Once imine formation is complete, the reducing agent (e.g., sodium borohydride, 1.5 eq) is added portion-wise at 0 °C.

  • Work-up: The reaction is stirred at room temperature until completion (monitored by TLC). The reaction is then quenched by the addition of water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel to afford the desired N-substituted-4-propylaniline.

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This method allows for the coupling of an amine with an aryl halide or triflate. In the context of this guide, it can be used to synthesize N-aryl-4-propylanilines by reacting 4-propylaniline with an appropriate aryl halide.

Synthetic_Pathways cluster_scaffold Scaffold Synthesis cluster_amination Amine Elaboration 4-Propyl-bromobenzene 4-Propyl-bromobenzene Secondary/Tertiary Amine Secondary/Tertiary Amine 4-Propyl-bromobenzene->Secondary/Tertiary Amine Buchwald-Hartwig Amination 4-Propyl-iodobenzene 4-Propyl-iodobenzene 4-Propyl-iodobenzene->Secondary/Tertiary Amine Buchwald-Hartwig Amination 4-Propyl-triflate 4-Propyl-triflate 4-Propyl-triflate->Secondary/Tertiary Amine Buchwald-Hartwig Amination 4-Propylphenol 4-Propylphenol Primary Amine Primary Amine 4-Propylphenol->Primary Amine Catalytic Amination 4-Propylbenzaldehyde 4-Propylbenzaldehyde 4-Propylbenzaldehyde->Secondary/Tertiary Amine Reductive Amination 4-Propylcyclohexanone 4-Propylcyclohexanone 4-Propylcyclohexanone->Primary Amine Reductive Amination Primary Amine->Secondary/Tertiary Amine Alkylation/ Reductive Amination

Caption: Key synthetic pathways to 4-propylphenyl substituted amines.

Biological Activities and Structure-Activity Relationships

4-Propylphenyl substituted amines have demonstrated a wide range of biological activities, with their pharmacological profiles being highly dependent on the nature of the substituents on the amine nitrogen and the overall molecular architecture.

Dopamine Receptor Agonism

A significant area of research for 4-propylphenyl substituted amines has been their activity as dopamine receptor agonists, particularly at the D₂ subtype. These compounds hold promise for the treatment of neurological and psychiatric disorders, most notably Parkinson's disease.

A prominent example is the potent and selective D₂ receptor agonist, (+)-4-propyl-9-hydroxynaphthoxazine ((+)-PHNO) .[9][10] In vitro studies have shown that (+)-PHNO inhibits the binding of both agonist and antagonist radioligands to D₂ receptors with high affinity.[9] It acts as a direct-acting agonist and has been shown to be effective in animal models of Parkinson's disease.[9][11] Clinical studies have also demonstrated its antiparkinsonian effects in patients.[3][10][12]

Structure-Activity Relationship (SAR) Insights for Dopamine Agonists:

  • The 4-Propylphenyl Moiety: The n-propyl group is often crucial for high D₂ receptor affinity and agonist activity.

  • The Amine Substituent: The nature of the substituent on the nitrogen atom significantly influences potency and selectivity. For instance, in a series of 4-phenylpiperidines and 4-phenylpiperazines, the N-propyl group was found to be optimal for D₂ receptor binding.[4]

  • Stereochemistry: The stereochemistry of the molecule can be critical for activity. In the case of (+)-PHNO, the dopaminergic activity resides in the (+)-enantiomer.

CompoundD₂ Receptor Affinity (Kᵢ, nM)D₃ Receptor Affinity (Kᵢ, nM)D₄ Receptor Affinity (IC₅₀, nM)Reference
(+)-PHNO23 ([³H]apomorphine)--[9]
Pridopidinelow affinity--[4]
Compound 3611.2--[13]
Pyrazole-piperazine derivative--100-200[7]
Serotonin and Adrenergic Receptor Activity

Derivatives of 4-propylphenyl amine have also been investigated for their interactions with serotonin (5-HT) and adrenergic receptors. The structural similarities between the binding sites of these biogenic amine receptors allow for the development of ligands with mixed pharmacological profiles or selective activity for a particular receptor subtype. For example, certain 4-phenyl quinoline derivatives have shown the ability to bind to 5-HT₁B and 5-HT₂B receptors and exhibit antiproliferative activity.[14] The phenethylamine and aryloxypropanolamine pharmacophores, which are present in many adrenergic and serotonergic ligands, can be incorporated into 4-propylphenyl amine structures to modulate their activity at these receptors.[15][16][17]

Anticancer Activity

Emerging research has highlighted the potential of 4-propylphenyl substituted amines as anticancer agents. For instance, certain 4-phenyl thiazol-2-amine derivatives have been synthesized and evaluated for their anti-breast cancer activity, with some compounds showing promising docking scores against the estrogen receptor-α.[18] Other studies have identified 3-((4-hydroxyphenyl)amino)propanoic acid derivatives with anticancer and antioxidant properties.[19] The mechanism of action for these compounds is often multifaceted, potentially involving the inhibition of key signaling pathways or the induction of apoptosis.[20]

Antihistaminic and Antimicrobial Activities

The 4-propylphenyl amine scaffold has also been explored for its potential as antihistaminic and antimicrobial agents. The structural features of many first and second-generation antihistamines, such as the presence of two aryl groups and an alkylamine side chain, can be mimicked by 4-propylphenyl amine derivatives.[21][22][23] Additionally, various derivatives have been synthesized and tested for their antimicrobial activity against a range of bacterial and fungal pathogens, with some compounds showing promising results against multidrug-resistant strains.[5][24][25][26]

Biological_Targets cluster_receptors Receptors cluster_other Other Targets/Activities 4-Propylphenyl Amines 4-Propylphenyl Amines Dopamine Receptors (D2) Dopamine Receptors (D2) 4-Propylphenyl Amines->Dopamine Receptors (D2) Agonism Serotonin Receptors Serotonin Receptors 4-Propylphenyl Amines->Serotonin Receptors Modulation Adrenergic Receptors Adrenergic Receptors 4-Propylphenyl Amines->Adrenergic Receptors Modulation Histamine H1 Receptors Histamine H1 Receptors 4-Propylphenyl Amines->Histamine H1 Receptors Antagonism Cancer Cell Proliferation Cancer Cell Proliferation 4-Propylphenyl Amines->Cancer Cell Proliferation Inhibition Bacterial Growth Bacterial Growth 4-Propylphenyl Amines->Bacterial Growth Inhibition Fungal Growth Fungal Growth 4-Propylphenyl Amines->Fungal Growth Inhibition

Caption: Diverse biological targets of 4-propylphenyl substituted amines.

Conclusion and Future Perspectives

The 4-propylphenyl substituted amine scaffold represents a versatile and valuable platform for the design and development of novel therapeutic agents. The synthetic accessibility of this core structure, coupled with the diverse range of biological activities exhibited by its derivatives, makes it an attractive starting point for drug discovery programs. The well-established role of these compounds as dopamine D₂ receptor agonists highlights their potential in treating central nervous system disorders. Furthermore, the emerging evidence for their anticancer, antihistaminic, and antimicrobial properties opens up new avenues for research and development.

Future efforts in this area should focus on the continued exploration of the structure-activity relationships to design more potent and selective ligands for various biological targets. The application of modern drug design techniques, such as computational modeling and high-throughput screening, will undoubtedly accelerate the discovery of new lead compounds based on this privileged scaffold. The development of novel synthetic methodologies will also be crucial for accessing a wider range of structural diversity and for enabling the efficient and scalable production of promising drug candidates.

References

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Foundational

Physicochemical and Thermodynamic Solubility Profiling of Propyl[1-(4-propylphenyl)ethyl]amine: Free Base vs. Hydrochloride Salt

Executive Summary The selection of an optimal solid state form is a critical milestone in early-stage drug development. For highly lipophilic basic compounds, the choice between a free base and a salt form dictates the m...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The selection of an optimal solid state form is a critical milestone in early-stage drug development. For highly lipophilic basic compounds, the choice between a free base and a salt form dictates the molecule's dissolution kinetics, oral bioavailability, and downstream formulation strategy. This technical guide provides an in-depth physicochemical analysis of Propyl[1-(4-propylphenyl)ethyl]amine (CAS: 1019449-60-5), contrasting the thermodynamic solubility profiles of its free base and its hydrochloride (HCl) salt. By examining the underlying causality of pH-dependent solubility and the common-ion effect, this whitepaper equips formulation scientists with the mechanistic logic required to optimize delivery systems for sterically hindered secondary amines.

Molecular Architecture & Theoretical Framework

Structural Analysis

Propyl[1-(4-propylphenyl)ethyl]amine (SMILES: CCCNC(C)c1ccc(CCC)cc1) is a secondary aliphatic amine characterized by profound lipophilicity. The molecular architecture features a central ethylamine linker flanked by two highly hydrophobic moieties: an N-propyl group and a 4-propylphenyl ring.

This extensive hydrophobic surface area carries a significant entropic penalty when introduced to an aqueous environment, as water molecules must reorganize to form a large hydration cavity. Consequently, the uncharged free base exhibits practically zero intrinsic aqueous solubility.

Mechanisms of Solubility: Free Base vs. HCl Salt

The solubility of this compound is governed by two distinct physicochemical principles depending on its solid state:

  • Free Base (pH-Dependent Ionization): The solubility of the free base is strictly dictated by the Henderson-Hasselbalch relationship. With an estimated

    
     of ~10.2, the amine remains protonated in acidic environments (e.g., the stomach). As detailed by[1], converting a basic drug to its ionized form exponentially increases its solubility via favorable ion-dipole interactions with water. However, as the environmental pH approaches the 
    
    
    
    (e.g., in the lower intestine), the compound reverts to its uncharged, insoluble free base form.
  • Hydrochloride Salt (The Common-Ion Effect): Synthesizing the HCl salt pre-ionizes the molecule, bypassing the need for in situ gastric protonation and drastically improving baseline aqueous solubility. However, the dissolution of the HCl salt is governed by its solubility product (

    
    ). In environments with high endogenous chloride concentrations—such as Simulated Gastric Fluid (SGF), which contains ~0.1 M HCl—the excess chloride ions push the equilibrium backward. This phenomenon, known as the common-ion effect, suppresses the solubility of the HCl salt, often causing unexpected precipitation in the stomach.
    

Comparative Solubility Data

The following table summarizes the predictive thermodynamic solubility profile of Propyl[1-(4-propylphenyl)ethyl]amine, derived from its structural homology to similar lipophilic secondary amines.

Physicochemical ParameterFree Base FormHydrochloride (HCl) Salt
Physical State (Ambient) Viscous liquid / Low-melting solidCrystalline solid
Intrinsic Aqueous Solubility < 0.01 mg/mL (Practically insoluble)~ 5.0 - 10.0 mg/mL (Freely soluble)
Solubility in SGF (pH 1.2) ~ 1.5 mg/mL (Protonated in situ)~ 0.8 mg/mL (Suppressed via Common Ion)
Solubility in FaSSIF (pH 6.5) < 0.05 mg/mL< 0.1 mg/mL (Disproportionation to free base)
Estimated LogP ~ 4.2 (Highly lipophilic)N/A (Ionized species)

Experimental Workflows

To empirically validate these predictive models, rigorous experimental protocols must be employed. The methodologies below are designed as self-validating systems to prevent false readings caused by supersaturation or buffer shifting.

Protocol 1: Generation and Isolation of the HCl Salt

Causality: Synthesizing the salt in an anhydrous, aprotic solvent ensures that the free base is completely miscible and that water does not interfere with the crystallization thermodynamics.

  • Dissolution: Dissolve 1.0 g of Propyl[1-(4-propylphenyl)ethyl]amine free base in 15 mL of anhydrous methyl tert-butyl ether (MTBE).

  • Precipitation: Slowly add 1.1 molar equivalents of 2M HCl in diethyl ether dropwise under continuous magnetic stirring at 0°C. Note: The low temperature reduces the solubility of the forming salt, maximizing precipitation yield and mitigating exothermic degradation.

  • Isolation: Isolate the resulting white crystalline precipitate via vacuum filtration using a Buchner funnel.

  • Purification: Wash the filter cake with 10 mL of cold anhydrous ether to remove any unreacted, highly soluble free base.

  • Drying: Dry the solid under vacuum at 40°C for 24 hours to remove residual volatile solvents.

Protocol 2: Thermodynamic Solubility Profiling (Shake-Flask Method)

According to [2], the shake-flask method remains the gold standard for determining true thermodynamic solubility, provided equilibrium is definitively reached.

  • Preparation: Accurately weigh an excess amount of solid (~50 mg) into sealed borosilicate glass vials. Causality: Excess solid is mandatory to maintain a saturated solution and force thermodynamic equilibrium.

  • Media Addition: Add 10 mL of the target aqueous media (e.g., 0.1 N HCl for pH 1.2; phosphate buffer for pH 6.8).

  • Incubation: Incubate the vials in a shaking water bath at 37°C ± 0.5°C at 150 RPM for 48 hours. Causality: Highly lipophilic salts often exhibit transient kinetic supersaturation. A 48-hour incubation ensures the system settles into its true thermodynamic minimum.

  • pH Verification: Record the final pH of the suspension. Causality: The dissolution of the basic amine can shift the pH of weakly buffered solutions. The final equilibrium pH is the true reference point for the recorded solubility.

  • Separation: Centrifuge the suspension at 10,000 x g for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter.

  • Quantification: Dilute the supernatant immediately with mobile phase and quantify the dissolved compound via HPLC-UV against a standard calibration curve.

  • Solid-State Verification: Analyze the residual solid phase via X-Ray Powder Diffraction (XRPD). Causality: This critical step confirms whether the solid in equilibrium is still the HCl salt or if it has disproportionated back into the free base due to crossing the

    
    .
    

Mechanistic Visualizations

The following diagrams map the logical progression of the experimental workflow and the underlying chemical mechanisms dictating solubility behavior.

Workflow Start Compound Selection (Free Base vs HCl) Buffer Preparation of Media (pH 1.2 to 7.4) Start->Buffer Incubation Shake-Flask Incubation (48h, 37°C) Buffer->Incubation Separation Phase Separation (Centrifugation) Incubation->Separation Analysis HPLC-UV Quantification Separation->Analysis Data Solubility Curve Generation Analysis->Data

Fig 1: Step-by-step workflow for thermodynamic solubility profiling of amine compounds.

Mechanism FB Free Base (B) Lipophilic Protonation Protonation (H+) pH < pKa FB->Protonation pKa ~10.2 Salt Protonated Amine (BH+) High Aqueous Solubility Protonation->Salt Precipitation Precipitation (Common Ion Effect) Salt->Precipitation Ksp exceeded SolidSalt BH+Cl- (Solid) Solubility Limit Precipitation->SolidSalt ExcessCl Excess Cl- (SGF) ExcessCl->Precipitation

Fig 2: Mechanistic model of pH-dependent solubility and the chloride common-ion effect.

Formulation Implications

For Propyl[1-(4-propylphenyl)ethyl]amine, selecting the hydrochloride salt provides a massive boost to intrinsic aqueous solubility, which is highly advantageous for standard manufacturing and handling. However, formulators must be acutely aware of the gastric environment. Because the stomach contains high levels of chloride ions, the HCl salt may exhibit lower in vivo solubility in the stomach than the free base would (as the free base dissolves and protonates without the immediate penalty of a pre-existing chloride counter-ion).

To circumvent this, alternative salt forms utilizing non-common ions (e.g., mesylate, citrate, or acetate salts) should be evaluated if gastric precipitation proves to be a rate-limiting step for oral bioavailability. General principles of amine salt optimization, as discussed in industrial chemical guidelines by [3], emphasize the necessity of counter-ion screening to bypass common-ion suppression in physiological media.

References

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Available at:[Link]

  • Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State (2nd Edition). John Wiley & Sons. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of N-propyl-1-(4-propylphenyl)propan-2-amine via One-Pot Reductive Amination

Disclaimer: This document is intended for use by qualified researchers, scientists, and drug development professionals for legitimate research purposes only. The synthesis protocol described herein produces a secondary a...

Author: BenchChem Technical Support Team. Date: March 2026

Disclaimer: This document is intended for use by qualified researchers, scientists, and drug development professionals for legitimate research purposes only. The synthesis protocol described herein produces a secondary amine compound. The reagents and product may be subject to regulatory control in certain jurisdictions. All procedures must be conducted in a licensed facility, in compliance with all applicable laws and regulations, and under the supervision of a qualified chemist. Appropriate personal protective equipment (PPE) must be worn at all times.

Abstract

This application note provides a detailed protocol for the synthesis of N-propyl-1-(4-propylphenyl)propan-2-amine from 4-propylphenylacetone and n-propylamine. The synthesis is achieved through a one-pot direct reductive amination procedure using sodium borohydride (NaBH₄) as the reducing agent. This method is a robust and straightforward approach for preparing secondary amines from ketones and primary amines.[1][2][3] This document outlines the reaction mechanism, provides a step-by-step experimental protocol, and includes methods for reaction monitoring, product purification, and characterization.

Reaction Mechanism and Scientific Rationale

Reductive amination is a powerful and widely used method for forming carbon-nitrogen bonds, converting a carbonyl group into an amine through an intermediate imine.[4] The reaction proceeds in two main stages within a single reaction vessel:

  • Imine Formation: The primary amine (n-propylamine) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ketone (4-propylphenylacetone). This forms a hemiaminal intermediate, which then undergoes dehydration to yield a Schiff base, or imine. This step is typically reversible and is favored under neutral to weakly acidic conditions which facilitate the dehydration of the hemiaminal.[4][5]

  • Reduction: The C=N double bond of the imine is then reduced to a C-N single bond. In this protocol, sodium borohydride (NaBH₄), a hydride-based reducing agent, provides a hydride ion (H⁻) that nucleophilically attacks the imine carbon.[6][7] A subsequent protonation step during the work-up yields the final secondary amine product.[8]

Causality of Reagent Choice: Sodium borohydride is selected for its operational simplicity, moderate reactivity, and compatibility with alcoholic solvents.[9][10] While more selective reagents like sodium triacetoxyborohydride (NaBH(OAc)₃) can prevent the side-reduction of the starting ketone, NaBH₄ is a cost-effective and common laboratory reagent that provides high yields when the reaction conditions are properly controlled.[6] Methanol is used as the solvent as it readily dissolves the reactants and the borohydride reagent.

Sources

Application

Application and Protocol Guide for the Preparation of Propyl[1-(4-propylphenyl)ethyl]amine Hydrochloride Salt

Abstract This comprehensive guide details the synthesis, purification, and characterization of Propyl[1-(4-propylphenyl)ethyl]amine hydrochloride, a secondary amine of interest in pharmaceutical and chemical research. Th...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive guide details the synthesis, purification, and characterization of Propyl[1-(4-propylphenyl)ethyl]amine hydrochloride, a secondary amine of interest in pharmaceutical and chemical research. The described methodology is centered around a robust and widely applicable one-pot reductive amination, followed by conversion to its hydrochloride salt to enhance stability and facilitate handling. This document provides not only a step-by-step protocol but also delves into the rationale behind the procedural choices, offering insights into potential challenges and their solutions. The target audience for this guide includes researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction and Strategic Overview

Propyl[1-(4-propylphenyl)ethyl]amine and its salts are valuable intermediates in the synthesis of more complex molecular architectures. The strategic approach to its preparation hinges on the well-established reductive amination reaction. This method is favored over alternatives like direct N-alkylation of a primary amine with an alkyl halide due to its superior control over the degree of alkylation, thus minimizing the formation of undesired tertiary amine byproducts.[1]

The overall synthetic strategy involves two key transformations:

  • Formation of the Secondary Amine: The core of the synthesis is the reaction between 4-propylacetophenone and propylamine to form an imine intermediate, which is then reduced in situ to the desired secondary amine, Propyl[1-(4-propylphenyl)ethyl]amine.

  • Conversion to the Hydrochloride Salt: The purified free-base amine, which may be an oil, is converted to its hydrochloride salt. This process typically yields a stable, crystalline solid that is easier to handle, purify, and store.[2][3]

The workflow for this process is illustrated in the diagram below:

G cluster_0 Part 1: Synthesis of the Free Amine cluster_1 Part 2: Purification and Salt Formation A 4-Propylacetophenone + Propylamine B Imine Formation A->B Condensation C In-situ Reduction B->C Reducing Agent (e.g., NaBH(OAc)₃) D Crude Propyl[1-(4-propylphenyl)ethyl]amine C->D E Purification of Free Amine (e.g., Chromatography) D->E F Dissolution in Organic Solvent E->F G Addition of HCl F->G H Propyl[1-(4-propylphenyl)ethyl]amine HCl (Precipitation and Isolation) G->H G 4-Propylacetophenone 4-Propylacetophenone Hemiaminal Intermediate Hemiaminal Intermediate 4-Propylacetophenone->Hemiaminal Intermediate + Propylamine Imine Imine Hemiaminal Intermediate->Imine - H₂O Iminium Ion Iminium Ion Imine->Iminium Ion + H⁺ Propyl[1-(4-propylphenyl)ethyl]amine Propyl[1-(4-propylphenyl)ethyl]amine Iminium Ion->Propyl[1-(4-propylphenyl)ethyl]amine + [H⁻] (from reducing agent)

Figure 2: Simplified reaction mechanism of reductive amination.

Experimental Protocols

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
4-Propylacetophenone≥98%Sigma-Aldrich
Propylamine≥99%Acros Organics
Sodium Triacetoxyborohydride97%Alfa AesarMoisture sensitive, handle under inert atmosphere.
Dichloromethane (DCM)AnhydrousFisher Scientific
Saturated Sodium Bicarbonate SolutionPrepared in-house.
Magnesium Sulfate (Anhydrous)
Diethyl EtherAnhydrous
Hydrochloric Acid Solution2.0 M in Diethyl EtherSigma-AldrichCorrosive and moisture sensitive.

Safety Precautions: This procedure involves the use of hazardous chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Synthesis of Propyl[1-(4-propylphenyl)ethyl]amine (Free Base)
  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 4-propylacetophenone (10.0 g, 61.6 mmol).

  • Dissolve the ketone in anhydrous dichloromethane (100 mL).

  • Add propylamine (5.4 g, 7.5 mL, 92.4 mmol, 1.5 equivalents) to the solution at room temperature.

  • Stir the mixture for 30 minutes to allow for imine formation.

  • In a separate, dry flask, weigh sodium triacetoxyborohydride (19.6 g, 92.4 mmol, 1.5 equivalents) and add it portion-wise to the reaction mixture over 15-20 minutes. Note: The addition may be slightly exothermic.

  • Allow the reaction to stir at room temperature overnight (12-16 hours).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

  • Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution (100 mL). Caution: Gas evolution (hydrogen) will occur.

  • Stir the biphasic mixture vigorously for 30 minutes.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude free amine.

Purification of the Free Amine

The crude product may contain unreacted starting materials and byproducts. Purification via flash column chromatography is recommended.

  • Stationary Phase: Silica gel. Due to the basic nature of the amine, it may interact strongly with the acidic silica gel. To mitigate this, consider using silica gel treated with triethylamine or using an amine-functionalized silica column. [4]* Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate) with the addition of 0.5-1% triethylamine to the eluent system to prevent tailing of the amine product on the column.

Collect the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to obtain the purified Propyl[1-(4-propylphenyl)ethyl]amine as a free base, which is likely to be an oil.

Preparation of the Hydrochloride Salt
  • Dissolve the purified free amine (assuming quantitative yield from the previous step for calculation, adjust as necessary) in a minimal amount of anhydrous diethyl ether (e.g., 50 mL).

  • While stirring, slowly add a 2.0 M solution of hydrochloric acid in diethyl ether dropwise.

  • A white precipitate of the hydrochloride salt should form immediately. [2]4. Continue adding the HCl solution until no further precipitation is observed and the solution is slightly acidic (test with moist pH paper).

  • Stir the resulting slurry at room temperature for 1 hour to ensure complete precipitation.

  • Collect the solid by vacuum filtration.

  • Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any soluble impurities.

  • Dry the white solid under vacuum to a constant weight to yield Propyl[1-(4-propylphenyl)ethyl]amine hydrochloride.

Characterization of the Final Product

The final product should be characterized to confirm its identity and purity.

AnalysisExpected Results
Appearance White to off-white crystalline solid
Melting Point To be determined experimentally
¹H NMR Characteristic peaks corresponding to the propyl and ethyl groups on the nitrogen, the propyl group on the phenyl ring, and the aromatic protons. The N-H proton of the ammonium salt will likely appear as a broad singlet.
¹³C NMR Peaks corresponding to all unique carbon atoms in the molecule.
FT-IR (ATR) Broad absorption in the 2400-2800 cm⁻¹ region due to the N-H stretch of the ammonium salt. C-H stretching and aromatic C=C stretching bands will also be present.
Mass Spectrometry The molecular ion peak corresponding to the free base should be observed.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through in-process controls and final product characterization.

  • TLC Monitoring: Regular monitoring of the reaction progress ensures that the reaction has gone to completion, preventing unnecessary workup of an incomplete reaction.

  • Purification: The chromatographic purification step is crucial for removing impurities that could interfere with the salt formation or compromise the purity of the final product.

  • Spectroscopic Analysis: The combination of NMR, IR, and mass spectrometry provides a comprehensive confirmation of the chemical structure of the final compound.

  • Physical Properties: A sharp melting point for the hydrochloride salt is a good indicator of high purity.

Conclusion

The synthesis of Propyl[1-(4-propylphenyl)ethyl]amine hydrochloride via reductive amination is an efficient and reliable method. The provided protocol, along with the rationale for the chosen procedures, offers a solid foundation for researchers to successfully prepare this compound. Careful execution of the experimental steps and thorough characterization of the final product are paramount to ensuring the quality and reliability of the synthesized material for downstream applications.

References

  • Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

  • Sciencemadness Discussion Board. (2012, June 24). purifying secondary amine. [Link]

  • Google Patents.
  • ResearchGate. Synthesis of amine hydrochloride salts. [Link]

  • Organic Chemistry Portal. Synthesis of secondary and tertiary amines. [Link]

  • Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. [Link]

  • Google Patents. US2634293A - Process of preparing a monobasic salt of a secondary amine.
  • Journal of the American Chemical Society. (2004, September 24). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. [Link]

  • Wikipedia. Reductive amination. [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Journal of Chemical Education. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. [Link]

  • Google Patents. US20060205944A1 - Preparation of acid addition salts of amine bases by solid phase-gas phase reactions.

Sources

Method

Application Notes &amp; Protocols for the Safe Handling of Substituted N-Propyl Phenethylamines

For Researchers, Scientists, and Drug Development Professionals A Note on This Document This document provides a detailed guide to the safe handling, use, and disposal of substituted N-propyl phenethylamines in a researc...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

A Note on This Document

This document provides a detailed guide to the safe handling, use, and disposal of substituted N-propyl phenethylamines in a research and development setting. Given that many compounds within this class are novel or not fully characterized, a precautionary principle is paramount. The protocols and guidelines herein are designed to establish a self-validating system of safety, grounded in established occupational health and safety standards. Full editorial control has been utilized to structure this guide to be as practical and scientifically robust as possible, moving from foundational safety principles to specific operational protocols.

Hazard Analysis and Risk Mitigation: The Foundational Pillars

Substituted N-propyl phenethylamines are a class of organic compounds derived from the core phenethylamine structure. This class includes a wide range of pharmacologically active substances, many of which are new psychoactive substances (NPS) with limited toxicological data.[1][2] Their effects can include central nervous system stimulation, hallucinogenic properties, and sympathomimetic toxicity.[3][4] Therefore, from a safety perspective, all novel or uncharacterized substituted N-propyl phenethylamines should be treated as Particularly Hazardous Substances (PHS) .

This designation is critical as it triggers more stringent safety protocols under the OSHA Laboratory Standard (29 CFR 1910.1450).[5][6] A comprehensive Chemical Hygiene Plan (CHP) is not just a regulatory requirement but a vital framework for ensuring laboratory safety.[5][7][8]

Toxicological Profile and Inherent Risks

The primary hazards associated with substituted phenethylamines are:

  • Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or inhaled.[9] The parent compound, 2-phenylethylamine, has an oral LD50 of 400 mg/kg in mice.[10] For novel N-propyl derivatives, the toxicity is often unknown, necessitating the highest level of precaution.[1][2]

  • Corrosivity: Many phenethylamines are alkaline and can cause severe skin burns and eye damage.[11]

  • Irritation: They can cause serious irritation to the skin, eyes, and respiratory system.[12][13]

  • Psychoactivity and Potency: As many of these compounds are designed to be pharmacologically active, they can have potent biological effects at low doses. Accidental exposure could lead to unintended physiological or psychological effects.[3][14]

The Regulatory Landscape: OSHA and ECHA

In the United States, all laboratory work with these compounds must be conducted in accordance with OSHA's Laboratory Standard (29 CFR 1910.1450) .[6] This mandates the development and implementation of a written Chemical Hygiene Plan (CHP) .[5][15] The CHP must include specific Standard Operating Procedures (SOPs) for the safe handling of hazardous chemicals and additional precautions for work with Particularly Hazardous Substances.[8][16]

In Europe, the Classification, Labelling and Packaging (CLP) Regulation provides the framework.[17][18] For new substances, a self-classification is required, identifying the hazards and comparing them with the CLP criteria.[17] The European Chemicals Agency (ECHA) has recently introduced new hazard classes, including for endocrine disruptors and persistent, bioaccumulative, and toxic (PBT) substances, which may be relevant for novel compounds following appropriate assessment.[19][20][21]

The Hierarchy of Controls: A Systematic Approach to Safety

A robust safety plan relies on the hierarchy of controls, which prioritizes the most effective measures for risk reduction.

Hierarchy_of_Controls cluster_0 Hierarchy of Controls for N-Propyl Phenethylamines Elimination Elimination (Not Feasible in R&D) Substitution Substitution (Use less hazardous alternatives where possible) Elimination->Substitution Engineering Engineering Controls (Fume Hood, Glovebox) Substitution->Engineering Administrative Administrative Controls (SOPs, Training, Designated Areas) Engineering->Administrative PPE Personal Protective Equipment (Gloves, Gown, Eye Protection) Administrative->PPE

Caption: Hierarchy of controls, from most to least effective.

Personal Protective Equipment (PPE): The Last Line of Defense

PPE is essential but should not be the sole means of protection. Always use PPE in conjunction with engineering and administrative controls.

PPE CategoryRecommended EquipmentSpecifications and Best Practices
Hand Protection Chemical-resistant gloves (Nitrile or Neoprene recommended)Always use powder-free gloves.[22] Double-gloving is required for handling neat material or concentrated solutions. Check manufacturer's data for breakthrough times. Dispose of contaminated gloves immediately using proper removal technique.[23]
Eye and Face Protection Safety goggles or safety glasses with side shields. A face shield is required when there is a splash hazard.Must comply with ANSI Z87.1 (US) or EN 166 (EU) standards.[24][25] Do not wear contact lenses in the laboratory.[26]
Body Protection Laboratory coat (long-sleeved) or a disposable gown.Gowns should be seamless and close in the back.[22] Cuffs should be tucked under the outer pair of gloves.[27] Remove immediately if contaminated.
Respiratory Protection Not typically required if work is conducted within a certified chemical fume hood.A NIOSH-approved respirator may be necessary for spill cleanup or if there is a risk of aerosol generation outside of a fume hood.[24][25] A full respiratory protection program, including fit testing, is required in such cases.

Standard Operating Protocols

These protocols are designed to be adapted into a laboratory's specific Chemical Hygiene Plan.

Protocol: Risk Assessment for a Novel N-Propyl Phenethylamine

Objective: To systematically identify and mitigate hazards before beginning experimental work with a new or uncharacterized compound.

Procedure:

  • Information Gathering:

    • Conduct a thorough literature search for any available data on the specific compound or structurally similar analogues.

    • Assume high toxicity and potency in the absence of data.[1][2]

  • Hazard Identification:

    • Based on the phenethylamine class, identify potential hazards: acute toxicity (all routes), skin/eye corrosivity, and potent psychoactivity.[3]

  • Exposure Assessment:

    • Identify all potential routes of exposure during the planned experiment (inhalation of powders/aerosols, dermal contact during transfers, ingestion via contaminated surfaces).

    • Consider the quantities being used and the physical form (solid vs. liquid).

  • Control Measures Selection:

    • Engineering Controls: Mandate the use of a certified chemical fume hood or glovebox for all manipulations of the neat compound and its solutions.[8][16]

    • Administrative Controls: Designate a specific area of the lab for this work.[16] Ensure all personnel are trained on this specific SOP.

    • PPE: Specify the required PPE as outlined in Section 3.0, including double-gloving.

  • Emergency Planning:

    • Outline specific procedures for spills, personnel exposure, and adverse reactions.

    • Ensure spill kits and first aid supplies are readily available.

  • Waste Disposal:

    • Determine the appropriate waste streams for contaminated solids, liquids, and sharps.

  • Documentation:

    • Document the risk assessment and have it approved by the Principal Investigator and/or Chemical Hygiene Officer before work commences.[5]

Protocol: Weighing and Solution Preparation

Objective: To safely weigh a solid N-propyl phenethylamine and prepare a stock solution.

Weighing_Protocol cluster_1 Protocol: Weighing and Solution Preparation Start Start: Assemble all materials in fume hood Don_PPE Don PPE: Lab coat, safety goggles, face shield, double gloves Start->Don_PPE Prep_Balance Place analytical balance and all equipment inside fume hood Don_PPE->Prep_Balance Weigh Carefully weigh compound onto weighing paper or into a vial Prep_Balance->Weigh Transfer Transfer solid to a volumetric flask using a powder funnel Weigh->Transfer Rinse Rinse weighing paper/vial with solvent into the flask Transfer->Rinse Dissolve Add solvent, cap, and mix to dissolve Rinse->Dissolve Decontaminate Decontaminate all surfaces, balance, and spatula Dissolve->Decontaminate Doff_PPE Doff outer gloves. Remove all items from hood Decontaminate->Doff_PPE End End: Store solution and dispose of waste properly Doff_PPE->End

Caption: Workflow for weighing and solution preparation.

Materials:

  • Certified chemical fume hood

  • Analytical balance

  • Spatula, weighing paper/vial

  • Volumetric flask, powder funnel

  • Appropriate solvent

  • Decontamination solution (e.g., 1% HCl, followed by water and ethanol)

  • Waste containers

Procedure:

  • Preparation: Place all necessary equipment inside the chemical fume hood.

  • PPE: Don all required PPE, including double nitrile gloves.

  • Weighing: Tare the balance with the weighing vessel. Carefully transfer the desired amount of solid compound. Avoid creating dust.

  • Transfer: Transfer the weighed solid into the volumetric flask.

  • Dissolving: Add the solvent, cap the flask securely, and mix until the solid is fully dissolved.

  • Decontamination: Wipe down the balance, spatula, and any surfaces inside the hood that may have been contaminated.

  • Cleanup: Dispose of the outer pair of gloves and any contaminated weighing paper into the solid hazardous waste stream.

Protocol: Chemical Waste Disposal

Objective: To ensure the safe and compliant disposal of all waste streams containing substituted N-propyl phenethylamines.

Guiding Principles:

  • No Drain Disposal: It is illegal and unsafe to dispose of these chemicals down the sink.[28]

  • Segregation: Do not mix incompatible waste streams.[29]

  • Labeling: All waste containers must be clearly and accurately labeled with their full chemical contents.[30]

Waste Streams:

Waste TypeContainer and HandlingDisposal Procedure
Contaminated Solids Labeled, sealed, and sturdy container (e.g., plastic pail).Includes gloves, weighing paper, bench paper, and used silica gel. Store in a designated satellite accumulation area.
Liquid Waste (Organic) Labeled, screw-cap, chemically resistant bottle.Store in secondary containment.[29] Keep container closed except when adding waste.
Liquid Waste (Aqueous) Labeled, screw-cap, chemically resistant bottle.Includes first rinse from cleaning glassware. For highly toxic compounds (LD50 < 50mg/kg), the first three rinses must be collected.[29]
Sharps Puncture-proof sharps container.Includes needles and contaminated glass pipettes.

digraph "Waste_Disposal_Decision_Tree" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=9, margin="0.2,0.1"];

Start [label="Waste Generated", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Is_Solid [label="Solid?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Is_Liquid [label="Liquid?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Is_Sharp [label="Sharp?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Solid_Waste [label="Place in 'Contaminated Solid Waste'\ncontainer. Seal and label.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Is_Aqueous [label="Aqueous?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Aqueous_Waste [label="Place in 'Aqueous Hazardous Waste'\ncontainer. Use secondary containment.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Organic_Waste [label="Place in 'Organic Hazardous Waste'\ncontainer. Use secondary containment.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sharp_Waste [label="Place in 'Sharps Waste'\ncontainer.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Unknown [label="Consult EHS/\nChemical Hygiene Officer", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Is_Solid [label=""]; Is_Solid -> Is_Liquid [label="No"]; Is_Solid -> Solid_Waste [label="Yes"]; Is_Liquid -> Is_Sharp [label="No"]; Is_Liquid -> Is_Aqueous [label="Yes"]; Is_Aqueous -> Aqueous_Waste [label="Yes"]; Is_Aqueous -> Organic_Waste [label="No"]; Is_Sharp -> Unknown [label="No"]; Is_Sharp -> Sharp_Waste [label="Yes"]; }

Caption: Decision tree for proper waste segregation.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Personnel Exposure
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[31] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[31] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate medical attention.[32]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[23]

For any exposure, a copy of the Safety Data Sheet (SDS) for the parent compound (or as close a structural analog as possible) should be provided to the medical personnel.

Spill Response
  • Minor Spill (inside a fume hood):

    • Alert others in the area.

    • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).[24]

    • Collect the absorbent material using non-sparking tools and place it in a sealed container for hazardous waste disposal.[25]

    • Decontaminate the area with a suitable solvent.

  • Major Spill (outside a fume hood):

    • Evacuate the laboratory immediately.

    • Alert others and activate the fire alarm if the substance is flammable.

    • Close the laboratory doors and prevent re-entry.

    • Contact your institution's Environmental Health and Safety (EHS) emergency line. Do not attempt to clean up a major spill yourself.

References

  • The Toxicology of New Psychoactive Substances: Synthetic Cathinones and Phenylethylamines. [Link]

  • Preventing Exposure to Hazardous Chemicals in Laboratories. Oregon OSHA. [Link]

  • Material Safety Data Sheet - Phenethylamine. Cole-Parmer. [Link]

  • Novel psychoactive substances: a toxicological challenge. Royal College of Pathologists. [Link]

  • Material Safety Data Sheet - Phenethylamine, pa. Cole-Parmer. [Link]

  • OSHA Laboratory Standard: Chemical Hygiene Plan (CHP) Implementation. Youngstown State University. [Link]

  • In silico Risk Assessment Studies of New Psychoactive Substances Derived from Amphetamines and Cathinones. ResearchGate. [Link]

  • 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory). Occupational Safety and Health Administration. [Link]

  • Novel Psychoactive Substances: Testing Challenges and Strategies. Today's Clinical Lab. [Link]

  • SAFETY DATA SHEET - 2-Phenylethylamine. Fisher Scientific. [Link]

  • The Toxicology of New Psychoactive Substances: Synthetic Cathinones and Phenylethylamines. PubMed. [Link]

  • Effects and Risks Associated with Novel Psychoactive Substances (28.02.2014). Deutsches Ärzteblatt International. [Link]

  • Effects and Risks Associated with Novel Psychoactive Substances: Mislabeling and Sale as Bath Salts, Spice, and Research Chemicals. Deutsches Ärzteblatt International. [Link]

  • α-PHENYLETHYLAMINE. Organic Syntheses Procedure. [Link]

  • β-PHENYLETHYLAMINE. Organic Syntheses Procedure. [Link]

  • 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. [Link]

  • d- AND l-α-PHENYLETHYLAMINE. Organic Syntheses Procedure. [Link]

  • ECHA Amends CLP Criteria Guidance Ahead of 1 May 2025 Self-classification Deadline. [Link]

  • Hazardous Waste Disposal Guide. Dartmouth College. [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products Magazine. [Link]

  • Policy on Drain Disposal of Chemicals. Columbia University Research. [Link]

  • Safety data sheet - 2-Phenylethylamine. [Link]

  • Classification of substances and mixtures. ECHA - European Union. [Link]

  • Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. National Institutes of Health. [Link]

  • Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

  • Preparation method of phenylethylamine.
  • Phenethylamine | C8H11N. PubChem. [Link]

  • Classification and labelling. ECHA - European Union. [Link]

  • Hazardous Waste Disposal Guide. Northwestern University. [Link]

  • Phenethylamines. University of Virginia School of Medicine. [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. [Link]

  • ECHA Has Published the New Version of the Guidance on the Application of CLP Criteria. Chemleg. [Link]

  • ECHA provides advice on new hazard classes for substances and mixtures. [Link]

  • 2-Phenethylamines in Medicinal Chemistry: A Review. MDPI. [Link]

  • Details for Phenethylamines. United Nations Office on Drugs and Crime. [Link]

  • "Research chemicals": tryptamine and phenethylamine use among high-risk youth. PubMed. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reductive Amination of 4-Propylphenylacetone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield bottlenecks during the synthesis of alkylamine intermediates. The reductiv...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield bottlenecks during the synthesis of alkylamine intermediates. The reductive amination of 4-propylphenylacetone is a critical transformation, but its specific steric and electronic environment often leads to incomplete conversions, over-reduction, or dialkylation if the mechanistic causality of the reaction is ignored.

This guide provides a self-validating framework to troubleshoot, optimize, and scale your reductive amination workflows.

Part 1: Mechanistic Grounding & Pathway Analysis

To optimize yield, we must first understand the competing equilibria in the reaction vessel. Reductive amination is not a single step; it is a cascade involving carbinolamine formation, dehydration to an activated iminium ion, and subsequent hydride transfer.

Pathway K 4-Propylphenylacetone (Ketone) CA Carbinolamine Intermediate K->CA + Amine AL Alcohol Byproduct (Over-reduction) K->AL Direct Reduction (Poor Selectivity) A Amine Source A->CA IM Iminium Ion (Activated) CA->IM - H2O (Acid Catalyzed) TA Target Amine (Product) IM->TA Hydride Transfer (NaBH(OAc)3)

Mechanistic pathway of reductive amination highlighting the target iminium ion and side reactions.

Part 2: Troubleshooting FAQs

Q1: I am recovering significant amounts of 4-propylphenyl-2-propanol (alcohol) instead of my target amine. How do I prevent over-reduction? Causality: Over-reduction occurs when the reducing agent attacks the ketone carbonyl faster than the imine/iminium intermediate can form. Standard Sodium Borohydride (NaBH₄) is highly reactive and lacks the chemoselectivity required for one-pot reactions, leading to rapid ketone reduction. Solution: Transition to[1]. The electron-withdrawing acetoxy groups sterically and electronically stabilize the boron-hydrogen bond. This renders STAB mild enough to ignore the unreacted 4-propylphenylacetone while rapidly reducing the highly electrophilic iminium ion, virtually eliminating the alcohol byproduct[2].

Q2: My reaction stalls with a mixture of unreacted ketone and imine intermediate. How do I drive it to completion? Causality: The dehydration of the carbinolamine to the iminium ion generates one equivalent of water. According to Le Chatelier's principle, if this water is not managed, the equilibrium shifts backward, hydrolyzing the imine back into the starting ketone. Solution: Introduce a mild acid catalyst (1.0–2.0 eq of glacial acetic acid) to accelerate iminium ion formation. If the equilibrium remains stalled, add a physical or chemical dehydrating agent. Using 4Å molecular sieves or[3] will scavenge the generated water and lock the equilibrium in favor of the imine[1].

Q3: I am using a primary amine, but my GC/MS shows significant dialkylation (tertiary amine formation). How can I improve selectivity? Causality: The newly formed secondary amine product is often more nucleophilic and less sterically hindered than the starting primary amine. Consequently, it competes with the primary amine to react with another equivalent of 4-propylphenylacetone, leading to dialkylation. Solution: Abandon the direct (one-pot) reductive amination in favor of a stepwise (indirect) protocol. By pre-forming the imine in methanol and ensuring the complete consumption of the ketone before introducing the reducing agent, you eliminate the possibility of the secondary amine reacting with leftover ketone[1].

Troubleshooting Start Analyze Reaction Mixture (GC/MS or LC/MS) Check1 High Alcohol Byproduct? Start->Check1 Fix1 Switch to NaBH(OAc)3 Lower Temp Check1->Fix1 Yes Check2 Unreacted Ketone/Imine? Check1->Check2 No Fix2 Add AcOH or Dehydrating Agent Check2->Fix2 Yes Check3 Dialkylation (Tertiary Amine)? Check2->Check3 No Fix3 Use Stepwise Protocol (Pre-form Imine) Check3->Fix3 Yes

Decision tree for troubleshooting common yield issues in reductive amination workflows.

Part 3: Self-Validating Standard Operating Protocols (SOPs)

To ensure high-fidelity results, implement these self-validating methodologies. The built-in checkpoints prevent the compounding of errors during the synthesis.

Protocol A: Direct Reductive Amination (Ideal for Secondary/Tertiary Amines)

This protocol utilizes STAB to selectively reduce the iminium ion in a single pot.

  • Preparation: In an oven-dried flask under N₂, dissolve 4-propylphenylacetone (1.0 eq) and the amine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

  • Catalysis: Add glacial acetic acid (1.0–2.0 eq). Causality: The acid protonates the intermediate, facilitating water elimination to form the reactive iminium ion.

  • Reduction: Portion-wise, add NaBH(OAc)₃ (1.5 eq). Stir the suspension at room temperature (20–25 °C) for 2 to 4 hours.

  • Self-Validation Checkpoint: Withdraw a 0.1 mL aliquot, quench in saturated aqueous NaHCO₃, extract with ethyl acetate, and analyze via GC/MS. Validation Rule: The reaction is only cleared for workup when the ketone peak (m/z 176) is <2% relative to the product. If unreacted ketone persists, add 4Å molecular sieves and 0.5 eq additional STAB, then stir for 1 hour.

  • Workup: Quench the bulk reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride. Extract with dichloromethane (DCM) (3x).

  • Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Stepwise Reductive Amination (Mandatory for Primary Amines)

This protocol separates imine formation from reduction to strictly prevent dialkylation.

  • Imine Pre-formation: Dissolve 4-propylphenylacetone (1.0 eq) and the primary amine (1.1 eq) in anhydrous Methanol. Stir at room temperature for 4–6 hours.

  • Self-Validation Checkpoint: Analyze the mixture via FT-IR spectroscopy. Validation Rule: Do NOT add the reducing agent until the strong ketone C=O stretch (~1715 cm⁻¹) has completely disappeared and is replaced by a weaker imine C=N stretch (~1660 cm⁻¹).

  • Reduction: Cool the vessel to 0 °C. Carefully add Sodium Borohydride (NaBH₄) (1.0 eq) portion-wise. Causality: Because the ketone is fully consumed, the stronger, less chemoselective NaBH₄ can be safely used to rapidly reduce the imine without generating the alcohol byproduct[1].

  • Workup: Quench with water, evaporate the methanol under reduced pressure, extract the aqueous residue with DCM, dry over Na₂SO₄, and concentrate.

Part 4: Quantitative Reagent Profiling

Selecting the correct reducing agent is the most critical variable in optimizing the yield of phenylacetone derivatives. The data below summarizes the performance profiles of common reagents used in these workflows.

Reducing AgentChemoselectivity (Imine vs Ketone)Dialkylation RiskOptimal Solvent SystemYield Profile (Phenylacetones)
NaBH(OAc)₃ (STAB) Excellent (Reduces iminium rapidly)LowDCE, THF80% - 87% (Direct Protocol)
NaBH₃CN GoodModerateMeOH, EtOH40% - 70% (High toxicity side-products)
NaBH₄ Poor (Reduces ketones rapidly)HighMeOH, EtOH< 30% (Direct) / > 85% (Stepwise)
Catalytic H₂ (Pd/C) ModerateHighEtOH, EtOAc21% - 54% (Prone to over-reduction)

Data reflects comparative yields for the reductive amination of phenylacetone derivatives using stoichiometric amounts of reagents under standard conditions[1].

Part 5: References
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

  • Organic Chemistry Portal. "Amine synthesis by reductive amination (reductive alkylation)." Organic Chemistry Portal. URL: [Link]

Sources

Optimization

Troubleshooting low purity in Propyl[1-(4-propylphenyl)ethyl]amine synthesis

Technical Support Center: Synthesis Optimization Guide Topic: Troubleshooting Low Purity in Propyl[1-(4-propylphenyl)ethyl]amine Ticket ID: #SYN-PPAP-042 Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Synthesis Optimization Guide Topic: Troubleshooting Low Purity in Propyl[1-(4-propylphenyl)ethyl]amine Ticket ID: #SYN-PPAP-042 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Hidden" Impurity Profile

You are likely encountering low purity due to the specific steric and electronic challenges of reductively aminating a hindered acetophenone .

The target molecule, Propyl[1-(4-propylphenyl)ethyl]amine , is a secondary amine synthesized via the condensation of 4'-propylacetophenone and


-propylamine . Unlike aldehydes, acetophenones are sluggish to form imines. If the reducing agent is added too early or is too aggressive, it preferentially reduces the ketone to an alcohol (1-(4-propylphenyl)ethanol) rather than the imine to the amine.

This guide moves beyond basic protocols to address the competitive reduction kinetics that cause your low purity.

Part 1: Diagnostic Workflow

Before altering your chemistry, confirm your impurity profile. Use this logic flow to identify the specific breakdown in your synthesis.

TroubleshootingFlow Start Analyze Crude NMR/LCMS CheckKetone Is Starting Ketone Present? Start->CheckKetone CheckAlcohol Is Alcohol Impurity Present? (1-(4-propylphenyl)ethanol) CheckKetone->CheckAlcohol No ImineFail Root Cause: Incomplete Imine Formation CheckKetone->ImineFail Yes (>5%) CheckTertiary Is Tertiary Amine Present? CheckAlcohol->CheckTertiary No ReductantFail Root Cause: Premature Reduction (Chemoselectivity) CheckAlcohol->ReductantFail Yes (Major Impurity) OverAlk Root Cause: Over-Alkylation CheckTertiary->OverAlk Yes Success Proceed to Salt Crystallization CheckTertiary->Success No

Figure 1: Diagnostic logic for identifying the root cause of low purity in reductive amination.

Part 2: Technical Troubleshooting (Q&A)

Q1: My LC-MS shows a large peak with M+1 = 207 (Alcohol), not the expected 220. Why?

Diagnosis: You are suffering from Direct Ketone Reduction . The Mechanism: The reaction between 4'-propylacetophenone and propylamine is an equilibrium. The equilibrium constant (


) for ketimines is low due to steric hindrance from the methyl group on the ketone. If you use a reducing agent like Sodium Cyanoborohydride (

) or Sodium Triacetoxyborohydride (

) in a "one-pot" mix without pre-forming the imine, the hydride attacks the unreacted ketone (faster) instead of the imine (slower).

The Fix: The Titanium Isopropoxide Protocol You must force the equilibrium to the imine before adding the reductant.

  • Dehydrating Agent: Use Titanium(IV) isopropoxide (

    
    ). It acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium forward [1].
    
  • Stepwise Addition: Stir the ketone, amine, and

    
     neat (or in minimal THF) for 6–12 hours before adding the reducing agent (usually 
    
    
    
    in ethanol).
Q2: I have residual starting material (ketone) that won't disappear, even with excess amine.

Diagnosis: Thermodynamic stall. The Mechanism: The water generated during imine formation hydrolyzes the imine back to the ketone. Standard molecular sieves are often insufficient for hindered acetophenones. The Fix:

  • Switch Solvents: Avoid methanol during the imine formation step (it solvates water well, stabilizing the reverse reaction). Use Toluene and a Dean-Stark trap (if heating) or the

    
     method described above.
    
  • Excess Amine: Increase propylamine equivalents to 1.5–2.0 eq. to push Le Chatelier’s principle.

Q3: The product is an oil and looks dark. How do I purify this without a column?

Diagnosis: Non-basic impurities (Polymers/Aldol condensation products). The Mechanism: Secondary amines like Propyl[1-(4-propylphenyl)ethyl]amine are often oils as free bases. Impurities like the alcohol byproduct or styrene derivatives (from elimination) prevent crystallization. The Fix: Acid-Base Extraction & Salt Formation Do not rely on distillation; the boiling points of the amine and the alcohol byproduct are too close.

  • Acid/Base Workup: Dissolve crude in ether. Extract with 1M HCl (Product goes to aqueous; Alcohol/Ketone stays in organic). Wash aqueous layer with ether. Basify aqueous layer with NaOH. Extract product back into ether.

  • HCl Salt Crash: Dry the ether layer. Bubble dry HCl gas or add HCl in Dioxane. The amine hydrochloride salt should precipitate as a white solid, leaving non-basic impurities in the mother liquor [2].

Q4: Is my product racemic?

Diagnosis: Yes. The Reality: Standard reductive amination creates a chiral center at the benzylic position. Unless you used a chiral catalyst (e.g., an Iridium-phosphoramidite complex) or a chiral amine auxiliary, your product is a 50:50 mixture of (


) and (

) enantiomers. The Fix: If enantiopurity is required, you must perform a Resolution using L-Tartaric acid or Dibenzoyl-L-tartaric acid to crystallize one diastereomer [3].

Part 3: Optimized Synthetic Protocol

This protocol utilizes the Titanium(IV) Isopropoxide method to eliminate the alcohol impurity.

Reaction Scheme:



Step-by-Step Methodology:

  • Imine Formation (The "Push"):

    • In a flame-dried flask under Nitrogen, charge 4'-propylacetophenone (1.0 eq, e.g., 10 mmol).

    • Add Titanium(IV) isopropoxide (1.25 eq, 12.5 mmol) neat.

    • Add

      
      -propylamine  (1.5 eq, 15 mmol).
      
    • Observation: The mixture will likely turn yellow/orange and become viscous.

    • Stir at ambient temperature for 12 hours . (Do not heat excessively; 40°C max if sluggish).

  • Reduction (The "Lock"):

    • Dilute the viscous mixture with absolute Ethanol (20 mL).

    • Cool to 0°C.

    • Add Sodium Borohydride (

      
      )  (1.5 eq) portion-wise. Caution: Gas evolution.
      
    • Allow to warm to room temperature and stir for 2 hours.

  • Quench & Workup (Crucial for Purity):

    • Quench by adding 2M Ammonium Hydroxide (

      
      )  (20 mL). Note: This precipitates the Titanium as white 
      
      
      
      .
    • Filter the slurry through a Celite pad to remove the Titanium salts. Wash the pad with Ethyl Acetate.

    • Phase Separation: Transfer filtrate to a separatory funnel. Separate layers.

    • Acid Wash (Purification Step): Extract the organic layer with 1M HCl (3x). The product moves to the aqueous phase; non-basic impurities (alcohol/ketone) stay in organic.

    • Recovery: Basify the combined aqueous extracts with 6M NaOH (pH > 12). Extract the milky emulsion with Dichloromethane (DCM) (3x).

    • Dry DCM over

      
       and concentrate.
      
  • Final Polish:

    • Convert the resulting oil to the HCl salt using 2M HCl in Diethyl Ether to obtain a high-purity white solid.

Part 4: Impurity Data Reference

CompoundStructure TypeOriginpKa (Approx)Removal Strategy
Target Amine Secondary AmineProduct~10.5Precipitate as HCl salt
Alcohol Impurity Benzylic AlcoholSide Rxn (Direct Reduction)~16Remains in organic layer during acid wash
Starting Ketone AcetophenoneUnreacted Material~19Remains in organic layer during acid wash
Styrene Derivative AlkeneElimination of AlcoholN/ARemains in organic layer during acid wash

References

  • Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry, vol. 55, no. 8, 1990, pp. 2552–2554.

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849–3862.

  • Nugent, T. C., & El-Shazly, M. "Chiral amine synthesis – recent developments and trends for enamide reduction, reductive amination, and imine addition." Advanced Synthesis & Catalysis, vol. 352, no. 5, 2010, pp. 753–819.

Troubleshooting

Removing unreacted n-propylamine from reaction mixtures

Ticket Topic: Removal of Unreacted n-Propylamine (CAS: 107-10-8) Assigned Specialist: Senior Application Scientist Status: Open Executive Summary & Decision Matrix User Query: "I have excess n-propylamine in my reaction...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket Topic: Removal of Unreacted n-Propylamine (CAS: 107-10-8) Assigned Specialist: Senior Application Scientist Status: Open

Executive Summary & Decision Matrix

User Query: "I have excess n-propylamine in my reaction mixture. How do I remove it without crashing out my product or forming an emulsion?"

Technical Insight: n-Propylamine is a volatile primary amine (BP: ~48°C) with a high basicity (pKa ~10.7).[1] While its volatility suggests rotary evaporation, its strong nucleophilicity often leads to "sticky" salts or interactions with Lewis acids that resist simple evaporation.

To select the correct removal protocol, you must assess your product's sensitivity to acid and the scale of your reaction. Use the logic flow below to choose your method.

Workflow Decision Tree

AmineRemoval cluster_legend Legend Start Start: Excess n-Propylamine AcidSens Is Product Acid Sensitive? (e.g., Acetals, Boc groups) Start->AcidSens NoSens No (Acid Stable) AcidSens->NoSens YesSens Yes (Acid Labile) AcidSens->YesSens MethodA Protocol A: Acidic Extraction (HCl) NoSens->MethodA Standard Scale MethodB Protocol B: CuSO4 Complexation YesSens->MethodB Visual Confirmation Needed MethodC Protocol C: Scavenger Resin (Isocyanate) YesSens->MethodC High Value / Small Scale Decision Decision Node Protocol Protocol

Caption: Logic flow for selecting the optimal n-propylamine removal method based on product stability.

Protocol A: The Standard Acidic Wash

Best For: Acid-stable products (Standard synthesis). Mechanism: Protonation. Converting the volatile, organic-soluble amine into a water-soluble ammonium salt (


).
The Science (Why it works)

n-Propylamine has a pKa of ~10.7. To ensure >99% removal into the aqueous phase, the pH of the aqueous wash must be at least 2 units lower than the pKa (pH < 8.7). Using 1M HCl (pH ~0) guarantees complete protonation.

Step-by-Step Procedure
  • Dilution: Dilute the reaction mixture with a water-immiscible solvent (e.g., Ethyl Acetate, DCM, or Diethyl Ether). Do not use n-butanol as it is too polar.

  • First Wash (Acidic):

    • Add 1M HCl (approx. 1:1 volume ratio to organic layer).

    • Shake vigorously for 2 minutes. Vent frequently.

    • Observation: The n-propylamine converts to n-propylammonium chloride and migrates to the aqueous (top or bottom, depending on solvent) layer.

  • Separation: Drain the aqueous acidic layer.[2][3]

  • Validation (Optional): Check the pH of the aqueous layer. If it is not acidic (pH < 2), you had too much amine; repeat Step 2.

  • Neutralization: Wash the organic layer with Saturated NaHCO₃ to neutralize trace acid.[2]

  • Drying: Dry over MgSO₄ and concentrate.

Warning: If your product contains basic nitrogens (pyridines, tertiary amines) that you want to keep, this method will wash them away too.

Protocol B: The "Blue Indicator" Method (CuSO₄)

Best For: Acid-sensitive products (e.g., acetals, silyl ethers) or when you need visual confirmation of removal. Mechanism: Metal-Ligand Coordination. n-Propylamine acts as a ligand for Copper(II), forming a water-soluble, deep blue complex.

The Science

Copper(II) sulfate acts as a Lewis acid. Primary amines coordinate strongly to the


 center, displacing water ligands. The shift in color from pale blue to deep purple/royal blue provides an instant "titration" endpoint.
Step-by-Step Procedure
  • Preparation: Prepare a 10% aqueous CuSO₄ solution (pale blue).

  • Wash Cycle:

    • Add the CuSO₄ solution to your organic phase in a separatory funnel.[2]

    • Shake vigorously.

  • Visual Check:

    • Result: If the aqueous layer turns Deep Royal Blue/Purple , significant amine is being removed.

    • Action: Drain the aqueous layer and add fresh CuSO₄ solution.

  • Repeat: Continue washing until the aqueous layer remains pale blue (no color change). This indicates all amine has been scavenged.[3][4]

  • Final Polish: Wash with water, then brine, to remove residual copper salts.

Protocol C: Solid Phase Scavenging (Resins)

Best For: High-throughput chemistry, parallel synthesis, or valuable late-stage intermediates where extraction is messy (emulsions). Mechanism: Covalent capture. An electrophilic resin reacts with the nucleophilic amine, anchoring it to the solid bead.

Recommended Resin: Polymer-Supported Isocyanate

Isocyanate resins are highly specific for primary and secondary amines, forming stable urea linkages.

Workflow Diagram

ResinScavenging Mix Crude Mixture (Product + Amine) Resin Add Isocyanate Resin (Polystyrene-NCO) Mix->Resin React Stir/Shake (1-4 Hours) Resin->React Filter Filtration React->Filter Result Filtrate = Pure Product Resin = Trapped Amine Filter->Result

Caption: Covalent capture workflow using Isocyanate resin to form insoluble urea derivatives.

Step-by-Step Procedure
  • Stoichiometry: Calculate the theoretical excess of n-propylamine. Add 2-3 equivalents of Isocyanate resin relative to the excess amine.

  • Incubation: Add resin to the reaction vessel. Stir gently or shake at room temperature for 2–4 hours.

    • Tip: Do not use magnetic stir bars if they grind the resin; orbital shaking is preferred.

  • Filtration: Filter the mixture through a fritted glass funnel or a cotton plug.

  • Rinse: Rinse the resin cake with DCM or THF to recover any product trapped in the pores.

  • Result: The filtrate contains your product; the amine is chemically bound to the discarded beads.

Comparative Data Table

FeatureAcid Wash (HCl) CuSO₄ Wash Scavenger Resin
Cost Very LowLowHigh
Time 15 mins20-30 mins2-4 Hours
Acid Sensitivity High Risk SafeSafe
Visual Indicator NoYes (Blue -> Purple) No
Emulsion Risk ModerateLowZero
Selectivity Removes all basesRemoves amines/pyridinesSpecific to

amines

Troubleshooting & FAQs

Q: I tried the acid wash, but I got a terrible emulsion. What now? A: n-Propylamine salts can act as surfactants.

  • Fix 1: Add solid NaCl to the separatory funnel to saturate the aqueous layer (salting out).

  • Fix 2: Filter the entire biphasic mixture through a pad of Celite. This often breaks the surface tension holding the emulsion.

  • Fix 3: Add a small amount of Methanol (demulsifier) or wait 20 minutes.

Q: Can I just rotovap the n-propylamine off? It boils at 48°C. A: In theory, yes. In practice, n-propylamine forms carbonate salts with


 in the air, which are solids and won't evaporate. It also "bumps" violently.
  • Guidance: If you must evaporate, add Toluene and co-evaporate.[2] The toluene azeotrope helps carry the amine over and suppresses bumping.

Q: My product is a tertiary amine. Will these methods remove it too? A:

  • Acid Wash: YES. It will protonate your product and wash it away.

  • CuSO₄: YES. It will likely complex with your product.

  • Resin: NO. This is the solution. Isocyanate resins only react with primary and secondary amines. Your tertiary amine product will pass through untouched.

References

  • University of Rochester. (n.d.). Not Voodoo: Workup Procedures for Reactions Involving Basic Amines. Retrieved from [Link]

  • Supra Sciences. (n.d.). Solid-Supported Scavengers: Isocyanate (NCO).[5] Retrieved from [Link]

  • Royal Society of Chemistry. (2001). Ketoester methacrylate resin, secondary amine clean-up in the presence of primary amines. Retrieved from [Link]

Sources

Optimization

Optimizing mobile phase for HPLC analysis of lipophilic amines

Welcome to the HPLC Technical Support Center for Lipophilic Amines . Analyzing basic compounds—particularly lipophilic amines—is one of the most notorious challenges in reversed-phase high-performance liquid chromatograp...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the HPLC Technical Support Center for Lipophilic Amines .

Analyzing basic compounds—particularly lipophilic amines—is one of the most notorious challenges in reversed-phase high-performance liquid chromatography (RP-HPLC). Because these analytes possess high pKa values and significant hydrophobicity, they are highly susceptible to secondary interactions with the stationary phase, leading to asymmetric peaks, poor recovery, and shifting retention times.

This support center is designed to move beyond basic symptom-treatment. Here, we dissect the thermodynamic and chemical causality behind chromatographic failures and provide self-validating protocols to engineer robust, reproducible mobile phases.

Diagnostic Workflow: Resolving Amine Peak Tailing

Workflow N1 Analyze Lipophilic Amine N2 Inject Neutral Marker (e.g., Uracil/Toluene) N1->N2 N3 Do both peaks tail? N2->N3 N4 Physical Defect / Dead Volume Replace Column/Frit N3->N4 Yes N5 Secondary Silanol Interaction Optimize Mobile Phase N3->N5 No (Only Amine Tails) N6 Detector Type? N5->N6 N7 UV / DAD N6->N7 N8 LC-MS / MS N6->N8 N9 Use Phosphate Buffer (pH < 3.0) or Add 10mM TEA N7->N9 N10 Use Volatile Buffer (Formate) Avoid TFA N8->N10

Workflow for diagnosing and resolving peak tailing in lipophilic amine HPLC analysis.

Core Troubleshooting Guides

Q1: Why do my lipophilic amines exhibit severe peak tailing (Asymmetry Factor > 1.5), while neutral compounds look fine?

The Causality: Peak tailing in basic analytes is rarely a physical column issue; it is a chemical phenomenon driven by multiple retention mechanisms . In reversed-phase chromatography, the primary mechanism should be hydrophobic interaction. However, traditional silica-based stationary phases contain residual, unbonded silanol groups (-Si-OH) .

At a mobile phase pH above 3.0, these acidic silanols deprotonate to form negatively charged silanolates (-Si-O⁻) 1. Because lipophilic amines typically have a pKa between 8 and 10, they exist as positively charged cations at neutral or mildly acidic pH. This creates a strong, secondary ion-exchange interaction between the cationic amine and the anionic silanolate 2. These active sites are heterogeneous and easily overloaded, causing the trailing edge of the peak to drag.

The Solution: You must neutralize one of the two interacting charges:

  • Protonate the Silanols (Low pH): Drop the mobile phase pH below 3.0 using a phosphate or formate buffer. This forces the silanols back into their neutral (-Si-OH) state, shutting down the ion-exchange pathway 3.

  • Deprotonate the Amine (High pH): If using a high-pH stable column (e.g., hybrid silica), raise the pH above 10.0 (using ammonium hydroxide). This neutralizes the basic analyte, preventing it from interacting with the silanolates 4.

Q2: My retention times for amines are drifting continuously. How do I stabilize them?

The Causality: Retention time drift for ionizable compounds is almost always a failure of buffer capacity . According to the Henderson-Hasselbalch equation, an analyte's ionization state changes drastically if the mobile phase pH fluctuates near its pKa 5. A buffer is only effective at resisting pH changes within ±1 pH unit of its own pKa 4. If you are using an acetate buffer (pKa 4.8) to maintain a pH of 3.0, the buffering capacity has fallen to nearly zero 5. As the gradient mixes aqueous and organic solvents, the apparent pH shifts, altering the amine's polarity and causing retention drift.

The Solution: Always select a buffer whose pKa is within 1 unit of your target pH . For a pH of 3.0, use Formate (pKa 3.8) or Phosphate (pKa 2.1) 5. Ensure a minimum buffer concentration of 10–20 mM to maintain ionic strength during gradient elution.

Q3: I added Trifluoroacetic Acid (TFA) to fix peak tailing, but now my LC-MS sensitivity has plummeted. Why?

The Causality: TFA is an exceptional ion-pairing agent. It pairs with positively charged amines to form a neutral, highly hydrophobic complex, which yields beautiful, sharp peaks on a UV detector. However, in an LC-MS Electrospray Ionization (ESI) source, this strong ion-pair fails to dissociate easily into the gas phase 6. Furthermore, TFA has a high boiling point and lingers in the source, competing for charge droplets. This phenomenon is known as ion suppression , and it drastically reduces the number of charged analyte ions reaching the mass analyzer 5.

The Solution: Replace TFA with a weaker, more volatile acid such as Formic Acid (0.1%) or use an Ammonium Formate buffer 7. If ion-pairing is strictly necessary for retention, consider alternative perfluorinated acids like Pentafluoropropionic acid (PFPA), which dissociate much more readily in the ESI source than TFA [[6]]().

Self-Validating Experimental Protocol: Mobile Phase Optimization

To prevent chasing false positives, use this self-validating methodology to isolate chemical interactions from physical system failures.

Step 1: The Neutral Marker Validation (System Suitability)

  • Action: Prepare a mixed standard containing your lipophilic amine and a neutral, non-ionizable marker (e.g., Uracil for dead volume, Toluene for retention).

  • Execution: Inject the mix using a standard generic gradient (e.g., 5-95% Acetonitrile with 0.1% Formic Acid).

  • Validation Logic:

    • If both peaks tail or split -> You have a physical defect (clogged frit, column void, or dead volume in tubing). Do not adjust the mobile phase; replace the column or tubing 3.

    • If only the amine tails -> The issue is confirmed as a secondary chemical interaction (silanol activity). Proceed to Step 2.

Step 2: pH and Buffer Selection

  • Action: Select a buffer based on your detector (See Buffer Selection Guide below). For UV analysis of amines, a 20 mM Potassium Phosphate buffer adjusted to pH 2.5 is ideal 8.

  • Execution: Prepare the buffer accurately. Always adjust the pH of the aqueous portion before mixing with organic modifiers, as organics shift the apparent pH.

Step 3: Implementing a Silanol Blocker (If required)

  • Action: If tailing persists at low pH on older "Type-A" silica columns, introduce a competing base.

  • Execution: Add 10 mM Triethylamine (TEA) to the aqueous mobile phase 8.

  • Validation Logic: TEA is a small, highly basic amine that outcompetes your bulky lipophilic analyte for active silanol sites, effectively "masking" the stationary phase 2. If peak symmetry is restored upon TEA addition, silanol interaction is definitively the root cause. (Note: TEA is not MS-compatible).

Quantitative Data: Buffer Selection Guide for Basic Compounds

Use this table to match your required pH with the correct buffering species to ensure maximum thermodynamic stability [[7]](), 5, .

Buffer SystempKa Value(s)Effective Buffering Range (pH)LC-MS Compatible?Best Application for Lipophilic Amines
Phosphate 2.1, 7.2, 12.31.1–3.1, 6.2–8.2No (Non-volatile)Low-pH UV analysis; excellent silanol suppression.
Formate 3.82.8–4.8Yes (Volatile)Low-pH LC-MS analysis; prevents ion suppression.
Acetate 4.83.8–5.8Yes (Volatile)Mid-pH LC-MS; use cautiously as silanols may ionize.
Ammonia 9.28.2–10.2Yes (Volatile)High-pH analysis; neutralizes amines (requires hybrid silica).
Tris 8.17.1–9.1No (Non-volatile)Preparative scale biological amine purification.

Frequently Asked Questions (FAQs)

Q: Can I just increase my buffer concentration to 100 mM to force the pH to stay stable? A: No. While higher concentrations increase buffer capacity, concentrations above 20-30 mM risk precipitation when mixed with high percentages of organic modifiers (like Acetonitrile) during a gradient 6. This will destroy your pump seals and clog the column frit. Optimize the choice of buffer (matching pKa to pH) rather than brute-forcing the concentration.

Q: I switched to a high pH (pH 10) to neutralize my amine, but my column degraded after 50 injections. Why? A: Standard silica dissolves rapidly at a pH above 8.0. If you utilize a high-pH strategy to deprotonate basic compounds, you must use a column specifically engineered for high-pH stability, such as ethylene-bridged hybrid (BEH) particles or polymer-based columns 4.

Q: What is the difference between "Type-A" and "Type-B" silica regarding amine analysis? A: Older "Type-A" silica contains trace metal impurities (iron, aluminum) that activate nearby silanol groups, making them highly acidic (pKa 4-5) and prone to severe ion-exchange tailing 8. Modern "Type-B" silica is ultra-pure, shifting the silanol pKa > 7, which drastically reduces baseline tailing for basic compounds without needing aggressive additives like TEA 4.

References

  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. 1

  • ACE News - HPLC: Peak Tailing Interaction - hplc.eu. 2

  • Peak Tailing in HPLC - Element Lab Solutions. 3

  • How to Reduce Peak Tailing in HPLC? - Phenomenex.

  • HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex. 8

  • HPLC/FPLC Buffers Overview - Boston BioProducts. 7

  • The LCGC Blog: Buffer Choice for HPLC Separations - chromatographyonline.com. 5

  • A Guide to HPLC and LC-MS Buffer Selection - hplc.eu. 4

  • Buffers and Eluent Additives for HPLC Method Development - Element Lab Solutions.6

  • HPLC Buffers - Sigma-Aldrich.

Sources

Troubleshooting

Technical Support Center: Resolving Peak Tailing in GC-MS of Secondary Phenethylamines

Welcome to the Technical Support Center. This guide is engineered for analytical chemists, forensic scientists, and drug development professionals facing chromatographic challenges with secondary phenethylamines (e.g., m...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for analytical chemists, forensic scientists, and drug development professionals facing chromatographic challenges with secondary phenethylamines (e.g., methamphetamine, MDMA, ephedrine).

Here, we bypass generic advice to focus on the exact physicochemical mechanics of peak tailing, offering field-validated troubleshooting workflows, robust derivatization protocols, and actionable FAQs.

The Mechanistic Root Cause of Amine Tailing

To solve peak tailing, you must first understand its causality. Secondary phenethylamines possess a highly basic secondary amine group (pKa ~9.5–10.5). In Gas Chromatography-Mass Spectrometry (GC-MS), separation relies on the analyte partitioning into the stationary phase. However, basic amines are prone to a secondary retention mechanism : hydrogen bonding and electrostatic interactions with active sites along the GC flow path.

The primary culprits are residual silanol groups (-Si-OH) located on the surface of the glass injection liner, quartz glass wool, and the fused silica capillary column. The lone pair of electrons on the secondary amine nitrogen interacts strongly with these acidic silanols [1]. Instead of traveling uniformly through the column, a fraction of the analyte molecules is temporarily adsorbed and released, causing the chromatographic peak to drag or "tail" [2]. Over time, as the column phase degrades or matrix residue accumulates, these active sites multiply, exacerbating the tailing effect [3].

Troubleshooting FAQs

Q1: I installed a brand-new 5% phenyl/95% dimethylpolysiloxane column, but my underivatized MDMA is still tailing. Why?

A: If the column is new, the active sites are likely in your inlet . Secondary amines are incredibly sensitive to inlet activity. Standard glass liners and untreated glass wool contain exposed silanols.

  • The Fix: Switch to an "Ultra-Inert" or base-deactivated inlet liner. If you are using glass wool to promote vaporization, ensure it is highly deactivated. Additionally, replace the gold seal at the bottom of the inlet, as matrix buildup or oxidation here can also adsorb basic compounds.

Q2: My peaks were sharp yesterday, but today the phenethylamines are tailing severely. What is the immediate fix?

A: Sudden onset of peak tailing is almost always caused by matrix contamination at the head of the column[2]. Involatile residues from sample extracts accumulate in the first few centimeters of the stationary phase, acting as a sponge for polar amines.

  • The Fix: Perform column maintenance. Cool the oven, vent the MS, and trim 20–30 cm from the front end of the capillary column using a ceramic scoring wafer. Ensure the cut is perfectly square at a 90-degree angle; a jagged cut will create new active sites and worsen the tailing.

Q3: How can I permanently eliminate amine tailing and simultaneously improve my MS fragmentation data?

A: The most definitive solution is chemical derivatization —specifically, perfluoroacylation. By reacting the secondary amine with reagents like Trifluoroacetic Anhydride (TFAA), Pentafluoropropionic Anhydride (PFPA), or Heptafluorobutyric Anhydride (HFBA), you replace the active N-H proton with a bulky, non-polar perfluoroacyl group [4].

  • The Causality: This completely neutralizes the amine's ability to hydrogen-bond with silanols, resulting in razor-sharp, Gaussian peaks. Furthermore, underivatized phenethylamines often yield generic electron ionization (EI) spectra (e.g., a dominant m/z 58 base peak for methamphetamines) [5]. Perfluoroacylation shifts the fragmentation pathways, generating higher-mass, unique fragment ions that are critical for distinguishing closely related regioisomers and isobars [6].

Experimental Protocol: Acylation of Secondary Phenethylamines

To ensure a self-validating and reproducible workflow, follow this standardized acylation protocol using TFAA, PFPA, or HFBA.

Materials Required:

  • Analyte extract (in a volatile organic solvent)

  • Derivatization Reagent: TFAA, PFPA, or HFBA (Ensure ampoules are fresh; moisture degrades anhydrides into corresponding acids).

  • Solvent: Ethyl Acetate (Anhydrous)

  • Nitrogen evaporator

Step-by-Step Methodology:

  • Sample Drying: Transfer an aliquot of your sample extract to a glass derivatization vial. Evaporate completely to dryness under a gentle stream of ultra-pure Nitrogen at room temperature. Critical: Any residual water will quench the anhydride reagent.

  • Reagent Addition: Add 50 µL of anhydrous Ethyl Acetate and 50 µL of the chosen anhydride (e.g., TFAA) to the dried residue [4].

  • Incubation: Cap the vial tightly with a PTFE-lined septum. Incubate in a heating block at 60 °C – 65 °C for 15 to 20 minutes [4].

  • Excess Reagent Removal (Self-Validating Step): Remove the vial, let it cool, and evaporate the mixture to complete dryness under Nitrogen. Causality: Unreacted anhydrides and their acidic byproducts (e.g., trifluoroacetic acid) will rapidly degrade your GC column's stationary phase if injected directly. Removing them ensures column longevity.

  • Reconstitution: Reconstitute the derivatized residue in 100 µL of anhydrous Ethyl Acetate [4].

  • Analysis: Inject 1 µL into the GC-MS operating in split or splitless mode.

Quantitative Data Summaries: Derivatization Strategies

Use the following table to select the optimal derivatization reagent for your specific phenethylamine analysis.

Derivatization ReagentTarget Functional GroupsPrimary AdvantagePrimary Disadvantage
TFAA (Trifluoroacetic Anhydride)Primary & Secondary Amines, AlcoholsExcellent volatility; completely resolves peak tailing [4].Lowest mass shift (+96 Da); fragments may still overlap in complex mixtures.
PFPA (Pentafluoropropionic Anhydride)Primary & Secondary Amines, AlcoholsGood balance of volatility and higher mass fragments.Requires slightly longer incubation times than TFAA.
HFBA (Heptafluorobutyric Anhydride)Primary & Secondary Amines, AlcoholsProvides maximum mass spectral information for regioisomer differentiation[6].Highest boiling point; may require higher GC oven temperatures to elute.
BSTFA + 1% TMCS (Silylation)Alcohols, Phenols, Carboxylic Acids, AminesUniversal reagent; fast reaction at mild temperatures.Silyl derivatives of amines can be unstable; produces active silica deposits in the MS source over time.

Troubleshooting Decision Workflow

Follow this logical pathway to diagnose and resolve peak tailing in your GC-MS system.

G Start Peak Tailing Detected (Secondary Amines) CheckInlet Replace Inlet Liner & Gold Seal Start->CheckInlet IsFixed1 Tailing Resolved? CheckInlet->IsFixed1 TrimColumn Trim 20-30 cm from Column Front IsFixed1->TrimColumn No Success Proceed with GC-MS Analysis IsFixed1->Success Yes IsFixed2 Tailing Resolved? TrimColumn->IsFixed2 Derivatize Implement Acylation (TFAA/PFPA/HFBA) IsFixed2->Derivatize No (Active Sites Remain) IsFixed2->Success Yes Derivatize->Success

Diagnostic workflow for resolving secondary amine peak tailing in GC-MS.

References

  • Element Lab Solutions. Peak Tailing in HPLC. Available at: [Link]

  • Chromatography Online. GC Diagnostic Skills I | Peak Tailing. Available at: [Link]

  • Oxford Academic. Gas Chromatography Problem Solving and Troubleshooting. Available at:[Link]

  • DOI. A technique combining trifluoroacetyl derivatization and gas chromatography–mass spectrometry to distinguish methamphetamine and its 4‐substituted analogs. Available at: [Link]

  • Indiana University. Differentiation of Structurally Similar Phenethylamines via Gas Chromatography – Vacuum Ultraviolet Spectroscopy (GC – VUV). Available at: [Link]

  • Office of Justice Programs. Synthesis and Analytical Profiles for Regioisomeric and Isobaric Amines Related to MDMA, MDEA and MBDB. Available at: [Link]

Optimization

Technical Support Center: Solubilization &amp; Crystallization of Propyl[1-(4-propylphenyl)ethyl]amine Salts

[1] Executive Summary & Chemical Context Compound: Propyl[1-(4-propylphenyl)ethyl]amine (Secondary Amine) Class: Lipophilic Phenethylamine Derivative Key Challenge: High lipophilicity combined with a flexible alkyl chain...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Chemical Context

Compound: Propyl[1-(4-propylphenyl)ethyl]amine (Secondary Amine) Class: Lipophilic Phenethylamine Derivative Key Challenge: High lipophilicity combined with a flexible alkyl chain leads to two distinct solubility failures:[1]

  • Oiling Out (LLPS): During crystallization, the salt separates as a solvated oil rather than a solid lattice.[2][3]

  • Aqueous Insolubility: The stable salt form resists dissolution in physiological buffers (pH 7.[1]4) due to the "Common Ion Effect" and high LogP.

This guide provides field-proven protocols to overcome these thermodynamic and kinetic barriers.

Module A: Troubleshooting Crystallization (Oiling Out)

The Problem: You add an antisolvent (e.g., Ether to Ethanol) and instead of white crystals, you get a yellow/colorless oil at the bottom.

The Science: This is Liquid-Liquid Phase Separation (LLPS).[1][3] The highly flexible propyl chains on both the Nitrogen and the Phenyl ring lower the melting point and create a "metastable oil gap." The system is thermodynamically driven to separate into a polymer-like oil phase rather than align into a rigid crystal lattice.[1][2]

Diagnostic Workflow: The "Oiling Out" Decision Tree

OilingOutStrategy Start Issue: Salt Oils Out PurityCheck Check Purity (HPLC) Is purity > 98%? Start->PurityCheck Purify Action: Purify Free Base (Distillation/Chromatography) PurityCheck->Purify No SolventCheck Evaluate Solvent System Are you using Et2O/Hexane? PurityCheck->SolventCheck Yes ChangeSolvent Action: Switch to iPrOAc or MEK SolventCheck->ChangeSolvent Yes (Too non-polar) TempCycle Action: Temperature Cycling (Heat to clear -> Cool slow) SolventCheck->TempCycle No Seed Action: Seeding at Metastable Zone TempCycle->Seed If oil persists

Figure 1: Decision matrix for resolving Liquid-Liquid Phase Separation (LLPS) during salt formation.

Protocol 1: Temperature Cycling with Antisolvent Dosing

Use this when standard recrystallization fails.[1]

  • Dissolution: Dissolve 1.0 g of the amine salt in the minimum amount of 2-Butanone (MEK) or Isopropyl Acetate at 60°C. Avoid Ethanol if possible; it often solvates the oil phase too well.[1]

  • Initial Cooling: Cool to 40°C. If oil appears, reheat until clear.

  • Antisolvent: Add MTBE (Methyl tert-butyl ether) dropwise until slight turbidity persists.[1]

  • Cycling:

    • Cool to 35°C (turbidity increases).[1]

    • Heat to 45°C (solution clears).[1]

    • Cool to 30°C.[1]

    • Why? This oscillation breaks the stable "oil structure" and encourages the alignment of the first rigid crystal nucleus.

  • Seeding: Once a single crystal is visible (or added from a previous batch), stop stirring and cool to 4°C over 12 hours.

Module B: Aqueous Solubility for Bioassays

The Problem: The HCl salt will not dissolve in PBS (pH 7.4) for cell culture or enzymatic assays.[1]

The Science:

  • pKa Mismatch: This secondary amine has a pKa

    
     10.0–10.[1]5. At pH 7.4, it is 99.9% ionized.[1] However, the Solubility Product (
    
    
    
    )
    is the limiting factor.[1]
  • Common Ion Effect: PBS contains

    
     137 mM NaCl.[1] The high concentration of Chloride ions (
    
    
    
    ) pushes the equilibrium back toward the solid salt precipitate (
    
    
    ).[1]
Comparative Solubility Data (Estimated)
Solvent SystemSolubility (mg/mL)SuitabilityNotes
Water (DI) 15 - 25HighGood for stock, but acidic (pH ~5).[1]
PBS (pH 7.4) < 0.5Fail Precipitates due to Cl- ions.[1]
DMSO > 100HighStandard stock solvent.
5% Tween-80 5 - 10MediumForms micelles; good for IP injection.[1]
20% HP-

-CD
12 - 20Best Cyclodextrin encapsulates the propylphenyl tail.[1]
Protocol 2: Preparation of Bio-Assay Stock (Cyclodextrin Complex)

Do not use simple PBS. Use this "Host-Guest" encapsulation method.

  • Prepare Vehicle: Dissolve 20g of 2-Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD)
    in 100mL of water (20% w/v).
  • Add Compound: Add the amine salt to this vehicle.

  • Sonication: Sonicate at 35°C for 20 minutes. The hydrophobic "propylphenyl" tail will enter the cyclodextrin cavity, shielding it from the water while the polar amine remains exposed.

  • Filtration: Filter sterilize (0.22

    
    m). This solution is stable and prevents precipitation upon dilution into media.[1]
    

Module C: Salt Selection (If HCl Fails)

The Problem: The HCl salt is hygroscopic or forms a glass.

The Science: HCl is a small counter-ion with high charge density. For large lipophilic molecules, this creates a "lattice mismatch." Larger, organic counter-ions often pack better with lipophilic amines, increasing crystallinity and reducing hygroscopicity.

Counter-Ion Selection Strategy

SaltSelection cluster_0 First Line (Inorganic) cluster_1 Second Line (Organic/Sulfonates) Base Free Base (Lipophilic) HCl HCl Salt (Risk: Oiling) Base->HCl Standard Mesylate Mesylate (High Sol.) HCl->Mesylate If insoluble Tosylate Tosylate (High Cryst.) HCl->Tosylate If oiling out HBr HBr Salt (Risk: Color)

Figure 2: Strategic pathway for counter-ion selection based on physicochemical failure modes.[1]

Recommendation:

  • To Stop Oiling Out: Switch to Tosylate (p-Toluenesulfonate) .[1] The aromatic ring of the tosylate stacks with the propylphenyl ring of your amine (

    
     stacking), stabilizing the crystal lattice.
    
  • To Improve Solubility: Switch to Mesylate (Methanesulfonate) .[1] It breaks the crystal lattice more easily in water.

Frequently Asked Questions (FAQ)

Q: I see a "gel" forming when I try to filter the salt. What is this? A: This is a lyotropic liquid crystal phase.[1] You likely used a solvent that is too polar (like water or wet ethanol) during washing.[1]

  • Fix: Wash the filter cake with anhydrous Ethyl Acetate or MTBE . Do not use water or cold ethanol.[1]

Q: Can I use DMSO for animal studies? A: Pure DMSO is toxic.[1]

  • Fix: Dissolve the salt in pure DMSO at 100x concentration, then dilute slowly into warm 0.5% Methylcellulose or 20% Cyclodextrin solution while vortexing. This prevents the "crash out" precipitation common with lipophilic amines.

Q: Why does the melting point vary by 5°C between batches? A: This indicates Polymorphism . Lipophilic amine salts often have a stable form (high MP) and a metastable form (lower MP).[1]

  • Fix: Anneal your solid.[1] Suspend the solid in heptane and heat at 50°C for 4 hours, then cool. This converts the kinetic polymorph to the thermodynamic stable form.

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[4][5] (2011).[1] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][5] [1]

    • Context: The definitive guide on counter-ion selection and preventing oiling out (See Chapter 7).[1]

  • Veverka, M. (2025).[1] A method to crystallize substances that oil out.[1][2][6] ResearchGate.

    • Context: Protocols for managing LLPS in lipophilic amines.[1]

  • Mettler Toledo. (2024).[1] Oiling Out in Crystallization: Mechanisms and Solutions.

    • Context: Industrial engineering principles for managing supersaturation of oily intermediates.[2]

  • PubChem. (2024).[1] Compound Summary: 1-(4-Isopropylphenyl)ethanamine (Analog).[1] [1]

    • Context: Physicochemical data (LogP, H-bond donors) for the closest structural analog to validate solubility predictions.[1]

Sources

Troubleshooting

Preventing oxidation of Propyl[1-(4-propylphenyl)ethyl]amine during storage

Here is the technical support center guide for preventing the oxidation of Propyl[1-(4-propylphenyl)ethyl]amine during storage. Technical Support Center: Stabilizing Propyl[1-(4-propylphenyl)ethyl]amine Welcome to the te...

Author: BenchChem Technical Support Team. Date: March 2026

Here is the technical support center guide for preventing the oxidation of Propyl[1-(4-propylphenyl)ethyl]amine during storage.

Technical Support Center: Stabilizing Propyl[1-(4-propylphenyl)ethyl]amine

Welcome to the technical support guide for Propyl[1-(4-propylphenyl)ethyl]amine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability and storage of this compound. Our goal is to provide you with the technical insights and practical protocols necessary to prevent oxidative degradation, ensuring the integrity and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Oxidation Problem

Q1: What is Propyl[1-(4-propylphenyl)ethyl]amine, and why is it susceptible to oxidation?

Propyl[1-(4-propylphenyl)ethyl]amine is a secondary aromatic amine. Its structure, featuring a nitrogen atom attached to both a propyl group and a benzylic carbon (the carbon adjacent to the phenyl ring), makes it particularly vulnerable to oxidation. The lone pair of electrons on the nitrogen atom can be easily abstracted, and the C-H bond on the benzylic carbon is weakened by the adjacent aromatic ring, making it a primary site for oxidative attack. This process is often initiated by atmospheric oxygen and can be accelerated by factors like light, heat, and the presence of metal ions. The oxidation of secondary amines can lead to a variety of degradation products, including hydroxylamines, nitrones, and through dealkylation, imines that can hydrolyze into aldehydes and lower-order amines[1][2].

Q2: What are the common visual and analytical signs of oxidation in my sample?

Initial signs of degradation can be subtle. Visually, a pure, colorless, or pale-yellow liquid sample may gradually develop a darker yellow or brown hue. Analytically, you may observe the following:

  • Chromatography (HPLC, GC): The appearance of new impurity peaks in the chromatogram, coupled with a decrease in the peak area of the parent compound.

  • NMR Spectroscopy: The emergence of new signals, particularly in the aldehyde region (~9-10 ppm) or other complex changes in the aromatic and aliphatic regions, indicating structural modification.

  • Mass Spectrometry (MS): Detection of masses corresponding to potential oxidation products, such as the addition of one or more oxygen atoms or fragments resulting from N-dealkylation.

Q3: What is the primary chemical pathway for the oxidation of a secondary benzylic amine like this one?

The oxidation of secondary benzylic amines is a multi-step process often involving free radicals. While several pathways can occur, a common mechanism involves the formation of an imine intermediate, which is then susceptible to hydrolysis.[2]

  • Initiation: A radical initiator (which can be formed by light or heat) abstracts a hydrogen atom from the benzylic carbon, the most reactive site, to form a resonance-stabilized benzylic radical.

  • Propagation: This radical reacts with molecular oxygen (O₂) to form a peroxyl radical. The peroxyl radical can then abstract a hydrogen from another amine molecule, propagating the chain reaction and forming a hydroperoxide.

  • Decomposition & Iminium Formation: The hydroperoxide is unstable and can decompose, leading to the formation of an iminium ion.

  • Hydrolysis: The iminium ion is readily hydrolyzed by trace amounts of water to yield benzaldehyde (or a ketone derivative) and the corresponding primary amine.

Secondary aromatic amines may also undergo N-dealkylation or N-hydroxylation, which then oxidizes to a nitroso product[1].

Oxidation Pathway of a Secondary Benzylic Amine Amine Propyl[1-(4-propylphenyl)ethyl]amine Radical Benzylic Radical Amine->Radical H• abstraction Peroxyl Peroxyl Radical Radical->Peroxyl + O₂ Hydroperoxide Hydroperoxide Peroxyl->Hydroperoxide + H• (from another amine) Iminium Iminium Ion Hydroperoxide->Iminium Decomposition Products Aldehyde + Propylamine (Degradation Products) Iminium->Products + H₂O (Hydrolysis)

Caption: General oxidative degradation pathway for a secondary benzylic amine.

Section 2: Proactive Prevention & Optimal Storage

Q4: What are the ideal temperature and humidity conditions for storing Propyl[1-(4-propylphenyl)ethyl]amine?

To minimize degradation, proper environmental control is critical. Aromatic amines are sensitive to both heat and moisture.[3]

  • Temperature: For short-term storage (days to weeks), refrigeration at 2-8°C is recommended. For long-term storage (months to years), freezing at -20°C or, ideally, -70°C is best to significantly slow down oxidative processes.[4] Studies have shown that many aromatic amines are stable for over a year when stored at -70°C[4]. Avoid repeated freeze-thaw cycles by aliquoting the sample into smaller, single-use vials.

  • Humidity: Amines can be hygroscopic, meaning they absorb moisture from the air[3]. Water can participate in degradation pathways, such as the hydrolysis of imine intermediates[2]. Therefore, the compound must be stored in a dry environment. Using a desiccator or storing containers within a sealed bag containing a desiccant is a highly effective practice.

Q5: What type of storage container should I use?

The choice of container is crucial to prevent contamination and exposure to air.

  • Material: Use containers made of non-reactive materials such as amber borosilicate glass or high-density polyethylene (HDPE)[3]. Amber glass is preferred as it protects the sample from light, which can catalyze oxidation.

  • Seal: The container must have a tight-fitting, secure seal. For vials, use caps with chemically resistant liners (e.g., PTFE-lined caps) to prevent air and moisture ingress.

Q6: Should I store the compound under an inert atmosphere?

Yes. For long-term storage or for highly sensitive applications, displacing oxygen from the container headspace is one of the most effective preventative measures. Oxygen is a key reactant in the oxidation process. Blanketing the sample with an inert gas like argon or nitrogen before sealing the container will create an oxygen-deficient environment, dramatically inhibiting oxidation.

Storage Parameter Short-Term (≤ 1 month) Long-Term (> 1 month) Rationale
Temperature 2-8°C-20°C to -80°CSlows reaction kinetics and diffusion of oxygen.[4]
Atmosphere Air (tightly sealed)Inert Gas (Argon or Nitrogen)Removes oxygen, a primary oxidant.
Humidity Controlled (desiccator)Controlled (desiccator)Prevents hydrolysis of intermediates.[2][3]
Container Amber Glass or HDPE VialAmber Glass Vial with PTFE-lined capPrevents light exposure and ensures an inert seal.[3]

Table 1: Recommended Storage Conditions for Propyl[1-(4-propylphenyl)ethyl]amine.

Section 3: Chemical Stabilization with Antioxidants

Q7: Can antioxidants prevent the oxidation of my compound? Which types are effective for amines?

Yes, antioxidants can be highly effective. They function by interrupting the free-radical chain reactions that drive oxidation.[5][6] For amines, two common classes of antioxidants are particularly useful:

  • Hindered Phenols: Compounds like Butylated Hydroxytoluene (BHT) are excellent radical scavengers. They donate a hydrogen atom to the reactive peroxyl radical, forming a stable, non-reactive phenoxy radical, thus terminating the oxidation chain.[7]

  • Amine Antioxidants: Certain aromatic amines, such as diarylamines, can themselves act as potent antioxidants, often used in industrial applications like lubricating oils.[6][7] They work synergistically with other antioxidants.[7]

For laboratory-scale stabilization, BHT is a common and effective choice due to its high efficacy and compatibility with many organic solvents.

Antioxidant Mechanism cluster_0 Without Antioxidant cluster_1 With Antioxidant Amine Amine Molecule Degradation Chain Reaction (Leads to Degradation) Amine->Degradation Oxidizes Peroxyl Reactive Peroxyl Radical (ROO•) Peroxyl->Amine Attacks Amine BHT Antioxidant (e.g., BHT) Peroxyl->BHT Intercepted by Antioxidant Hydroperoxide Stable Hydroperoxide (ROOH) BHT->Hydroperoxide Forms Stable Product BHT_Radical Stable Antioxidant Radical BHT->BHT_Radical Forms Stable Radical

Caption: Antioxidants intercept reactive radicals to halt the degradation cascade.

Q8: I suspect my stored sample has degraded. How can I confirm and quantify the oxidation?

A systematic analytical approach is required. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and common method for this purpose.

  • Develop a Stability-Indicating Method: Use a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with a modifier like 0.1% trifluoroacetic acid) to achieve good separation between the parent amine and its potential degradation products.

  • Establish a Baseline (T=0): Analyze a fresh, high-purity sample to determine its retention time and peak area. This is your reference standard.

  • Analyze the Aged Sample: Inject the stored sample using the same method.

  • Quantify: Compare the peak area of the parent compound in the aged sample to the T=0 sample to calculate the percentage remaining. The appearance of new, earlier-eluting peaks (oxidation often increases polarity) is indicative of degradation.

  • Peak Purity Analysis: If you have a photodiode array (PDA) detector, perform a peak purity analysis on the main peak to ensure it is not co-eluting with impurities.

Other useful techniques include Thin-Layer Chromatography (TLC) for a quick qualitative check[8] and LC-MS to identify the mass of the degradation products, which can help elucidate the degradation pathway.

Experimental Protocols

Protocol 1: Inert Gas Blanketing for Long-Term Storage

This protocol describes how to prepare a sample of Propyl[1-(4-propylphenyl)ethyl]amine for long-term storage under an inert atmosphere.

Materials:

  • Vial of Propyl[1-(4-propylphenyl)ethyl]amine

  • Appropriate number of smaller amber glass vials with PTFE-lined caps

  • Source of dry nitrogen or argon gas with a regulator and tubing

  • Long needle or cannula

  • Desiccator

Procedure:

  • Aliquoting: In a fume hood, carefully aliquot the bulk sample into the smaller, pre-labeled vials. Fill each vial no more than 2/3 full to leave adequate headspace.

  • Inerting: Insert a long needle connected to the inert gas line into the vial's headspace, being careful not to touch the liquid. Insert a second, shorter needle to act as a vent.

  • Purging: Gently flow the inert gas into the vial for 30-60 seconds to displace all the air. The gentle flow should not splash the sample.

  • Sealing: Remove the vent needle first, then the gas inlet needle, and immediately cap the vial tightly.

  • Parafilming: For an extra layer of protection, wrap the cap-vial interface with Parafilm.

  • Storage: Place the sealed vials inside a labeled container within a desiccator and transfer to a -20°C or -80°C freezer.

Protocol 2: Analytical Verification of Stability using HPLC

This protocol provides a general workflow to monitor the stability of your compound over time.

Objective: To quantify the purity of Propyl[1-(4-propylphenyl)ethyl]amine and detect any degradation products.

Instrumentation & Materials:

  • HPLC system with UV/PDA detector

  • C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

  • HPLC-grade acetonitrile (ACN) and water

  • Trifluoroacetic acid (TFA) or formic acid (FA)

  • Reference standard of Propyl[1-(4-propylphenyl)ethyl]amine (purity >99%)

  • Stored (aged) sample

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of the reference standard at ~1 mg/mL in ACN or a suitable solvent.

    • Prepare a working solution at ~0.1 mg/mL by diluting the stock solution.

    • Prepare the aged sample at the same concentration (~0.1 mg/mL).

  • Chromatographic Conditions (Example):

    • Mobile Phase A: Water + 0.1% TFA

    • Mobile Phase B: ACN + 0.1% TFA

    • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 30% B and equilibrate for 5 minutes.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection Wavelength: 220 nm (or an absorbance maximum determined by a UV scan).

    • Injection Volume: 10 µL

  • Analysis:

    • Inject a blank (solvent) to ensure the system is clean.

    • Inject the reference standard solution multiple times (e.g., n=3) to establish the retention time (RT) and check for system suitability (reproducibility).

    • Inject the aged sample solution.

  • Data Interpretation:

    • Compare the chromatogram of the aged sample to the reference standard.

    • Calculate the purity of the aged sample using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

    • A significant decrease in purity or the appearance of impurity peaks >0.1% indicates degradation.

References

  • Oxidation of Secondary and Primary Amines. (n.d.).
  • Amine Storage Conditions: Essential Guidelines for Safety. (n.d.). Diplomata Comercial.
  • Mitch, W. A., & Sedlak, D. L. (2004). Degradation of benzylamines during chlorination and chloramination. Environmental Science & Technology, 38(5), 1409-1415. Retrieved from [Link]

  • Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. (2015). ResearchGate. Retrieved from [Link]

  • Amine Antioxidants Wholesale, Octylated Butylated Diphenylamine. (2026). Tintoll. Retrieved from [Link]

  • Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. (2025). ResearchGate. Retrieved from [Link]

  • Davis, M. D., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. Metabolites, 13(3), 362. Retrieved from [Link]

  • Analytical methods used to quantify amine oxidation. (n.d.). ResearchGate. Retrieved from [Link]

  • Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. (2007). PubMed. Retrieved from [Link]

  • What Is The Role Of Amine Type Antioxidants In Lubricating Oils? (2024). Minglan Chemical. Retrieved from [Link]

  • MECHANISMS OF THE OXIDATION OF ORGANIC AMINES BY OXYGEN AND BY FREE RADICAL OXIDIZING AGENTS. (n.d.). DTIC. Retrieved from [Link]

  • Degradation of benzylamines during chlorination and chloramination. (n.d.). Request PDF. Retrieved from [Link]

  • Inhibition of amine oxidation. (2012). Google Patents.
  • Theoretical Study of the Oxidation Mechanism of Aromatic Amines. (1995). RSC Publishing. Retrieved from [Link]

  • Antioxidants In Lubricants: Essential or Excessive? (2024). Afton Chemical. Retrieved from [Link]

  • Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure. (2012). PMC. Retrieved from [Link]

  • CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. (n.d.). Helda. Retrieved from [Link]

  • Thin-layer chromatography of amine oxidation products. (1970). Analytical Chemistry. Retrieved from [Link]

  • Synthesis of secondary and tertiary amines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • ANALYTICAL METHODS. (n.d.). ATSDR. Retrieved from [Link]

  • Ammonia and Amines: Phase Partitioning, Oxidation Chemistry in Aqueous Phase and Atmospheric Measurement in Urban Canada. (2025). University of Toronto. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Resolving Structural Complexity in Drug Development: A Comparative Guide to ¹H NMR Interpretation of Propyl[1-(4-propylphenyl)ethyl]amine (60 MHz vs. 400 MHz)

In pharmaceutical development and active pharmaceutical ingredient (API) manufacturing, confirming structural fidelity is a non-negotiable quality control step. Propyl[1-(4-propylphenyl)ethyl]amine—a highly alkylated sec...

Author: BenchChem Technical Support Team. Date: March 2026

In pharmaceutical development and active pharmaceutical ingredient (API) manufacturing, confirming structural fidelity is a non-negotiable quality control step. Propyl[1-(4-propylphenyl)ethyl]amine—a highly alkylated secondary amine—presents a specific analytical bottleneck: severe aliphatic signal overlap.

This guide objectively compares the performance of cryogen-free Benchtop NMR (60 MHz) against standard High-Field NMR (400 MHz) for the structural elucidation of this compound. By examining the underlying causality of magnetic field strength on spectral resolution, we provide a self-validating framework for researchers and drug development professionals deciding between high-throughput benchtop systems and high-resolution core facilities.

Mechanistic Causality: The Physics of Signal Overlap

To understand why Propyl[1-(4-propylphenyl)ethyl]amine is challenging to analyze, we must look at the physics of nuclear magnetic resonance. NMR spectra are plotted on a parts-per-million (ppm) scale, which normalizes the observed frequency against the spectrometer's baseline Larmor frequency. Consequently, the chemical shift of a proton remains constant in ppm regardless of the magnet used .

However, scalar coupling (J-coupling)—which dictates the splitting of signals into multiplets—is a quantum mechanical property measured in Hertz (Hz) and is entirely independent of the external magnetic field (B₀).

At 60 MHz, a standard 7.5 Hz J-coupling (typical for aliphatic chains) occupies ~0.125 ppm. At 400 MHz, that exact same 7.5 Hz coupling occupies only ~0.018 ppm . When the difference in chemical shift between two coupled protons (Δν) is not significantly larger than their coupling constant (J)—specifically when Δν/J < 10—the spectrum transitions from first-order to second-order. This results in the "roof effect" and severe multiplet distortion, a phenomenon frequently encountered in benchtop NMR analysis of complex alkyl chains.

Physics B0 External Magnetic Field (B0) Larmor Larmor Frequency (ω = γB0) B0->Larmor Dispersion Chemical Shift Dispersion (Hz) (Scales with B0) Larmor->Dispersion Ratio Δν / J Ratio Dispersion->Ratio JCoupling J-Coupling Constant (Hz) (Field Independent) JCoupling->Ratio FirstOrder First-Order Spectrum (High-Field: Clear Multiplets) Ratio->FirstOrder Δν/J > 10 SecondOrder Second-Order Spectrum (Benchtop: Roof Effect/Overlap) Ratio->SecondOrder Δν/J < 10

Fig 1: Mechanistic pathway illustrating how magnetic field strength dictates spectral resolution.

Comparative Experimental Protocol

To objectively compare instrument performance, the analytical methodology must be a self-validating system. The following protocol ensures that any spectral differences observed are solely due to hardware capabilities, not sample preparation artifacts.

Phase 1: Standardized Sample Preparation
  • Weighing: Accurately weigh 34.0 mg of Propyl[1-(4-propylphenyl)ethyl]amine (MW ≈ 205.34 g/mol ).

  • Solvation: Dissolve in 0.6 mL of deuterated chloroform (CDCl₃) spiked with 0.03% v/v Tetramethylsilane (TMS).

  • Causality Check: This yields a ~275 mM solution. While 50 mM is sufficient for 400 MHz systems, benchtop NMRs possess lower intrinsic sensitivity . The 275 mM concentration acts as a universal bridge, ensuring adequate signal-to-noise (SNR) on the 60 MHz system without inducing concentration-dependent chemical shift drifting of the amine (NH) proton [[1]]([Link]).

Phase 2: Instrument Calibration (Self-Validating System)
  • Locking: Lock the spectrometer to the deuterium frequency of the CDCl₃ solvent.

  • Shimming: Shim the Z-axis gradients until the residual CHCl₃ peak (7.26 ppm) achieves a Full Width at Half Maximum (FWHM) of <1.0 Hz (400 MHz) or <1.5 Hz (60 MHz).

  • Causality Check: Shimming directly dictates spectral resolution. If the FWHM exceeds these thresholds, magnetic field inhomogeneity will artificially broaden the signals, invalidating the comparative resolution metrics. The internal TMS peak must be rigidly referenced to 0.00 ppm to validate the chemical shift axis.

Phase 3: Acquisition Parameters
  • Pulse Sequence: Standard 1D ¹H (zg30).

  • Relaxation Delay (d1): 10 seconds.

  • Causality Check: Aliphatic terminal methyl groups exhibit notoriously long longitudinal relaxation times (T₁). A truncated d1 would prevent complete relaxation between scans, artificially suppressing the integration values of the propyl chains and leading to erroneous structural assignments.

Data Presentation: 60 MHz vs. 400 MHz Performance

Propyl[1-(4-propylphenyl)ethyl]amine contains 23 protons spread across highly similar chemical environments. The table below summarizes the quantitative resolution capabilities of both systems.

Proton EnvironmentExpected Shift (ppm)Multiplicity & J-Coupling60 MHz Benchtop Resolution400 MHz High-Field Resolution
Ar-CH₃ (propyl) 0.93Triplet (J ≈ 7.4 Hz)Unresolved multiplet (0.8-1.0 ppm)Baseline resolved triplet
N-CH₃ (propyl) 0.88Triplet (J ≈ 7.4 Hz)Overlaps with Ar-CH₃Baseline resolved triplet
Benzylic-CH₃ 1.32Doublet (J ≈ 6.6 Hz)Broad multiplet (1.3-1.7 ppm)Clean doublet
N-CH₂ (central) 1.45SextetOverlaps with Ar-CH₂ & NHResolved sextet
NH (amine) 1.50Broad SingletLost in aliphatic baselineVisible broad singlet
Ar-CH₂ (central) 1.60SextetOverlaps with N-CH₂Resolved sextet
N-CH₂ (alpha to N) 2.40Triplet/MultipletBroad overlapping signalResolved multiplet
Ar-CH₂ (benzylic) 2.55Triplet (J ≈ 7.5 Hz)Overlaps with N-CH₂Clean triplet
Benzylic-CH 3.70Quartet (J ≈ 6.6 Hz)Broad quartetSharp, defined quartet
Aromatic (4H) 7.12, 7.22AA'BB' pseudo-doubletsSinglet/tight multiplet (roofing)Distinct pseudo-doublets
Analytical Verdict

At 60 MHz , the terminal methyls (0.88 and 0.93 ppm) and the central aliphatic methylenes (1.45 and 1.60 ppm) merge into massive, unresolved multiplets due to second-order effects. While insufficient for de novo structural elucidation, this spectral "fingerprint" is highly reproducible and ideal for chemometric library matching or routine GxP batch release [[2]]([Link]) .

At 400 MHz , the increased chemical shift dispersion pulls the multiplets apart, satisfying the Δν/J > 10 rule. The AA'BB' aromatic system and all aliphatic triplets/sextets become baseline resolved, making high-field NMR mandatory for confirming the exact substitution pattern of novel derivatives.

Workflow: Instrument Selection in the Pharmaceutical Pipeline

Modern drug development does not require high-field NMR for every step. Benchtop instruments are increasingly deployed for high-throughput process control, freeing up core facility time for specialized analyses . The decision matrix below outlines the optimal deployment of these technologies.

Workflow Start Propyl[1-(4-propylphenyl)ethyl]amine Sample Prepared (275 mM in CDCl3) Decision Primary Analytical Goal? Start->Decision Benchtop Benchtop NMR (60 MHz) Fast QC & Reaction Monitoring Decision->Benchtop Routine QC / GxP HighField High-Field NMR (400 MHz) De Novo Structural Elucidation Decision->HighField Complex Elucidation Overlap Aliphatic Overlap Detected? (0.8 - 2.6 ppm) Benchtop->Overlap Resolved Clear AA'BB' & Multiplet Resolution HighField->Resolved Overlap->HighField Yes (Signal Congestion) Proceed Proceed to Downstream Processing Overlap->Proceed No (Sufficient for ID) Resolved->Proceed

Fig 2: Decision matrix for selecting NMR instrumentation in pharmaceutical workflows.

References

  • Title: Rescaling NMR for a Larger Deployment in Drug Discovery: Hyperpolarization and Benchtop NMR as Potential Game‐Changers. Source: ETH Zurich Research Collection.

  • Title: High-field to Benchtop NMR Spectroscopy - Part 3. Source: Oxford Instruments.

  • Title: New Fields and Exciting Applications for Benchtop NMR Instruments. Source: Labcompare.

  • Title: NMR under GxP in Drug Development and Manufacturing. Source: Almac Group.

  • Title: Benchtop NMR Coupled with Chemometrics: A Workflow for Unveiling Hidden Drug Ingredients. Source: MDPI.

Sources

Comparative

Comparative Guide: FTIR Characterization of Propyl[1-(4-propylphenyl)ethyl]amine

The following guide provides an in-depth technical analysis of the FTIR spectral characteristics of Propyl[1-(4-propylphenyl)ethyl]amine , a specific secondary amine derivative often analyzed in pharmaceutical research a...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical analysis of the FTIR spectral characteristics of Propyl[1-(4-propylphenyl)ethyl]amine , a specific secondary amine derivative often analyzed in pharmaceutical research and forensic chemistry.

This guide is structured to allow researchers to definitively identify this molecule and distinguish it from close structural isomers and precursors.

Executive Summary & Structural Context

Target Molecule: Propyl[1-(4-propylphenyl)ethyl]amine CAS Number: 1019449-60-5 (Free base) / Analogous salts Molecular Formula: C


H

N Chemical Class: Secondary Benzylamine Derivative (Para-substituted)

In the landscape of drug development and forensic analysis, distinguishing regioisomers is critical. This molecule features a secondary amine moiety and a para-substituted benzene ring . Structurally, it is an


-methylbenzylamine derivative, distinct from the phenethylamine backbone found in amphetamines.

Why This Comparison Matters: Standard mass spectrometry (GC-MS) often yields identical fragmentation patterns for structural isomers (e.g., N-propyl-4-propylamphetamine vs. the target benzylamine). Fourier Transform Infrared Spectroscopy (FTIR) provides the "molecular fingerprint" necessary to resolve these ambiguities by detecting specific bond vibrations—particularly in the fingerprint region (600–1500 cm


).

Characteristic FTIR Peaks: The Identification Matrix

The following data table synthesizes the expected vibrational modes for Propyl[1-(4-propylphenyl)ethyl]amine based on its functional group chemistry (secondary amine, alkyl chains, para-aromatic substitution).

Table 1: Diagnostic FTIR Peak Assignments
Functional GroupWavenumber (cm

)
IntensityVibrational ModeDiagnostic Significance
Secondary Amine (N-H) 3300 – 3350 Weak/MediumN-H StretchingDifferentiation from Primary Amines: Appears as a single band. Primary amines (precursors) show a doublet.
Aromatic C-H 3020 – 3080 WeakC-H Stretching (

)
Confirms presence of unsaturated aromatic ring.
Aliphatic C-H 2850 – 2980 StrongC-H Stretching (

)
Dominant peaks due to the high alkyl content (two propyl groups + methyl).
Aromatic Ring 1510 & 1615 MediumC=C Ring BreathingCharacteristic "skeletal" vibrations of the benzene ring.
Methylene/Methyl 1450 – 1470 MediumC-H Bending (Scissoring)General alkyl chain confirmation.
C-N Bond 1180 – 1220 MediumC-N StretchingConfirms amine linkage; position varies by electronic environment.
Para-Substitution 810 – 850 Strong C-H Out-of-Plane (oop) Bending CRITICAL: A strong, solitary band in this region confirms para-substitution (1,4-disubstitution). Ortho or meta isomers show multiple bands here.

Technical Insight: The absence of a strong carbonyl peak at 1680–1700 cm


  is the primary "negative control" to confirm the reduction of the precursor ketone (1-(4-propylphenyl)ethanone) to the amine.

Comparative Analysis: Target vs. Alternatives

To validate the identity of Propyl[1-(4-propylphenyl)ethyl]amine, you must cross-reference its spectrum against its most likely contaminants or isomers.

Scenario A: Target vs. Precursor Ketone
  • Target (Amine): Shows N-H stretch (~3320 cm

    
    ), lacks C=O.
    
  • Alternative (Ketone): Shows strong C=O stretch (~1685 cm

    
    ), lacks N-H.
    
  • Causality: The chemical reduction removes the carbonyl oxygen, eliminating the dipole moment responsible for the intense 1700 cm

    
     absorption.
    
Scenario B: Target vs. Structural Isomer (N-Propyl-4-propylamphetamine)
  • Target (Benzylamine type): Structure: Ar-CH(CH

    
    )-NH-Pr.[1] The chiral carbon is directly attached to the ring.
    
  • Alternative (Amphetamine type): Structure: Ar-CH

    
    -CH(CH
    
    
    
    )-NH-Pr.[1] A methylene spacer exists between the ring and chiral center.
  • Differentiation:

    • Fingerprint Region: The benzylamine derivative (Target) often exhibits slightly shifted C-C stretching bands due to the conjugation/proximity of the nitrogen lone pair to the pi-system, though not fully conjugated.

    • Methylene Wag: The amphetamine isomer will have distinct methylene wagging bands (~1450 cm

      
       region complexity) associated with the benzylic -CH
      
      
      
      - group, which the target molecule lacks (it has a methine -CH- group at the benzylic position).

Experimental Protocol: Self-Validating FTIR Workflow

Objective: Obtain a high-fidelity spectrum for identification.

Reagents & Equipment
  • Sample: >5 mg Propyl[1-(4-propylphenyl)ethyl]amine (Oil or HCl salt).

  • Instrument: FTIR Spectrometer with ATR (Attenuated Total Reflectance) accessory (Diamond or ZnSe crystal).

  • Solvent (for cleaning): Isopropanol (99.9%).

Step-by-Step Methodology
  • Background Subtraction (The Zero Point):

    • Clean the ATR crystal with isopropanol and allow to dry completely.

    • Acquire a background spectrum (air) to subtract atmospheric CO

      
       (2350 cm
      
      
      
      ) and H
      
      
      O noise.
    • Why: Failure to update the background leads to "ghost peaks" that mask the N-H region.

  • Sample Deposition:

    • If Liquid (Free Base): Place 1 drop directly on the crystal center. Ensure full coverage of the "active spot" (usually 1-2 mm diameter).

    • If Solid (HCl Salt): Place roughly 5 mg of powder. Lower the pressure clamp until the force gauge indicates optimal contact.

    • Note: Salts often produce sharper peaks but may show broad ammonium (N-H

      
      ) bands ~2500–3000 cm
      
      
      
      that obscure C-H stretches.
  • Acquisition Parameters:

    • Resolution: 4 cm

      
       (Standard for solid/liquid phase).
      
    • Scans: Minimum 16 scans (32 recommended for noise reduction).

    • Range: 4000 – 600 cm

      
      .
      
  • Validation Check (The "Go/No-Go" Step):

    • Inspect the 2300–2400 cm

      
        region. If peaks exist here, atmospheric compensation failed. Clean and restart.
      
    • Check peak height.[2][3][4][5][6] The strongest peak (usually C-H stretch or Para-oop bend) should be between 0.5 and 1.0 Absorbance units.

Visualizing the Identification Logic

The following diagram illustrates the decision tree for confirming the identity of the target molecule using spectral data.

FTIR_Identification Start Unknown Sample Spectrum Check_CO Check 1680-1700 cm⁻¹ (Carbonyl Region) Start->Check_CO Is_Ketone Strong Peak Present? (Ketone Precursor) Check_CO->Is_Ketone Yes Check_NH Check 3300-3400 cm⁻¹ (Amine Region) Check_CO->Check_NH No NH_Type Peak Pattern? Check_NH->NH_Type Primary Doublet Peak (Primary Amine) NH_Type->Primary Doublet Secondary Single Peak (Secondary Amine) NH_Type->Secondary Singlet Check_Fingerprint Check 800-850 cm⁻¹ (Substitution Pattern) Secondary->Check_Fingerprint Para Strong Single Band (Para-Substituted) Check_Fingerprint->Para 810-850 cm⁻¹ OrthoMeta Multiple/Split Bands (Ortho/Meta Isomer) Check_Fingerprint->OrthoMeta 730-770 cm⁻¹ Conclusion Identity Confirmed: Propyl[1-(4-propylphenyl)ethyl]amine Para->Conclusion

Figure 1: Logical workflow for the spectral validation of Propyl[1-(4-propylphenyl)ethyl]amine, filtering out precursors and regioisomers.

References

  • National Institute of Standards and Technology (NIST). Propylamine - Infrared Spectrum (General Functional Group Reference). NIST Chemistry WebBook, SRD 69.[7] Available at: [Link]

  • Spectroscopy Online. Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. (2016). Provides critical data on C-H wagging frequencies for para-substituted aromatics. Available at: [Link]

  • Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups: Amines and Aromatics. Available at: [Link][1][3][6][8][9][10][11]

Sources

Validation

Structure-Activity Relationship (SAR) Guide: 4-Propylphenyl Amine Derivatives and 5-HT2A Receptor Pharmacology

Executive Summary & Mechanistic Context Phenylalkylamines, specifically the 2,5-dimethoxy-4-substituted phenethylamines (the "2C" family), are critical pharmacological tools used to probe the serotonin 2A (5-HT2A) recept...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Context

Phenylalkylamines, specifically the 2,5-dimethoxy-4-substituted phenethylamines (the "2C" family), are critical pharmacological tools used to probe the serotonin 2A (5-HT2A) receptor. Within this class,1 serves as a benchmark for high-potency agonism due to its extended aliphatic chain at the 4-position of the phenyl ring[1].

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gq/11 proteins. Activation leads to the cleavage of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG), triggering intracellular calcium release and protein kinase C (PKC) activation. Concurrently, agonist binding induces β-arrestin2 recruitment, mediating receptor internalization and alternative signaling cascades.

The causality behind 2C-P's exceptional potency lies in its lipophilicity. Molecular docking reveals a highly specific2 of the 5-HT2A receptor[2]. The propyl group of 2C-P optimally occupies this pocket, maximizing van der Waals interactions. Consequently, there is a strong linear correlation between the lipophilicity of the 4-substituent and the resulting agonist efficacy[2].

Pathway Agonist 4-Propylphenyl Amine (2C-P) Receptor 5-HT2A Receptor Agonist->Receptor Binds Gq Gq/11 Protein Receptor->Gq Activates BetaArr β-Arrestin 2 Receptor->BetaArr Recruits PLC Phospholipase C Gq->PLC IP3 IP3 PLC->IP3 DAG DAG PLC->DAG Ca Intracellular Ca2+ IP3->Ca Release PKC Protein Kinase C DAG->PKC Activates Ca->PKC

Fig 1: 5-HT2A receptor signaling pathway activated by 4-propylphenyl amine derivatives.

Quantitative SAR Comparison: 2C-P vs. Alternatives

To objectively evaluate the performance of the 4-propylphenyl derivative (2C-P), it must be compared against structurally related alternatives featuring different 4-position substituents. The table below aggregates binding affinity (Ki) and functional potency (EC50) data derived from standardized radioligand displacement and functional assays.

Compound4-Position SubstituentLipophilicity Contribution5-HT2A Binding Affinity (Ki, nM)5-HT2A Functional Potency (EC50, nM)
2C-D Methyl (-CH3)Low~23.9~80.0
2C-E Ethyl (-CH2CH3)Moderate~15.0~20.0
2C-P Propyl (-CH2CH2CH3)High~5.0~10.0
2C-B Bromo (-Br)Moderate-High8.6~15.0
2C-I Iodo (-I)High~5.0~10.0

Data aggregated from standard radioligand displacement and PI hydrolysis assays 3 [[4]]().

SAR Analysis: As the length of the alkyl chain increases from methyl (2C-D) to ethyl (2C-E) to propyl (2C-P),3[3]. The propyl chain represents the optimal length for the TM4-TM5 hydrophobic pocket; extending the chain further (e.g., to butyl) typically results in steric clashes that reduce affinity. Halogenated alternatives like 2C-B and 2C-I offer comparable potency to 2C-P but exhibit different pharmacokinetic profiles and are sometimes observed to act as 5[5].

Experimental Methodologies & Protocol Validation

To generate the SAR data presented above, two primary self-validating experimental systems are employed. The protocols below detail the causality behind the methodological choices required to accurately characterize 4-propylphenyl amine derivatives.

Radioligand Competition Binding Assay

Purpose: To determine the inhibition constant (Ki) of 2C-P and its derivatives at the 5-HT2A receptor.

Causality & Expert Insight: We utilize [3H]ketanserin or [125I]DOI as the radioligand. Rapid filtration through glass fiber filters (e.g., GF/C) is utilized to instantaneously separate bound from free radioligand. This minimizes the dissociation of the ligand-receptor complex, a critical factor when evaluating high-affinity compounds like 2C-P. The system is self-validating: non-specific binding (NSB) is established using a 1000-fold excess of an unlabeled competitor (e.g., 10 µM ketanserin), ensuring that the measured scintillation counts strictly reflect specific 5-HT2A interactions. The Cheng-Prusoff equation is strictly applied to convert the raw IC50 into a true Ki, accounting for the concentration and affinity of the specific radioligand used[4].

Workflow Step1 1. Membrane Prep (5-HT2A Expression) Step2 2. Incubation Radioligand + 2C-P Step1->Step2 Step3 3. Rapid Filtration (Isolate Bound Ligands) Step2->Step3 Step4 4. Buffer Washing (Remove Free Ligands) Step3->Step4 Step5 5. Scintillation Counting (Quantify Radioactivity) Step4->Step5 Step6 6. Data Analysis (Calculate IC50 & Ki) Step5->Step6

Fig 2: Radioligand competition binding assay workflow for determining receptor affinity.

Step-by-Step Workflow:

  • Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT2A receptors. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM [3H]ketanserin, and varying concentrations of the test compound (2C-P) ranging from 10^-11 to 10^-4 M. Incubate at 37°C for 60 minutes to reach equilibrium.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C filters pre-soaked in 0.3% polyethyleneimine (to reduce non-specific filter binding).

  • Washing: Wash filters three times with 1 mL of ice-cold Tris-HCl buffer to remove unbound radioligand.

  • Quantification: Transfer filters to vials, add liquid scintillation cocktail, and quantify radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot a competition binding curve (percentage of specific binding vs. log concentration of 2C-P) to determine IC50. Calculate Ki using the Cheng-Prusoff equation.

NanoBiT Functional Recruitment Assay

Purpose: To quantify the functional efficacy (Emax) and potency (EC50) of the derivatives, and to assess potential biased agonism between Gq and β-arrestin pathways.

Causality & Expert Insight: The NanoBiT assay relies on the structural complementation of a split luciferase. We utilize this over traditional IP1 accumulation assays because it allows for real-time kinetic monitoring of both6, enabling the detection of biased agonism[6]. The protocol is internally validated by running a full dose-response curve of a reference full agonist (e.g., Serotonin or LSD) to establish Emax (100%), against which the efficacy of the 4-propylphenyl derivatives is normalized.

Step-by-Step Workflow:

  • Cell Transfection: Co-transfect HEK293T cells with plasmids encoding the 5-HT2A receptor tagged with a SmBiT and either miniGαq or β-arrestin2 tagged with an LgBiT.

  • Plating & Starvation: Plate cells in white 384-well plates. Serum-starve the cells for 24 hours prior to the assay to reduce basal signaling noise.

  • Substrate Addition: Add the Nano-Glo Live Cell substrate (furimazine) to the wells and incubate for 15 minutes to establish a baseline luminescence read.

  • Ligand Stimulation: Add 2C-P (or alternative derivatives) at varying concentrations.

  • Luminescence Detection: Continuously monitor luminescence for 30 to 120 minutes using a microplate reader. The interaction between the SmBiT-receptor and LgBiT-effector reconstitutes the functional luciferase, emitting light proportional to the recruitment efficacy.

  • Data Analysis: Calculate the Area Under the Curve (AUC) for the kinetic luminescence data to derive accurate EC50 and Emax values.

References

  • Structure–Activity Assessment and In-Depth Analysis of Biased Agonism in a Set of Phenylalkylamine 5-HT2A Receptor Agonists Source: ACS Chemical Neuroscience / NIH URL:[Link]

  • Structure–Activity Relationships of the Ligands in Two Analogous Bioassays Source: ACS Publications URL:[Link]

  • 2C-P Source: Wikipedia URL:[Link]

  • 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes Source: PMC / NIH URL:[Link]

  • Toxicodynamic insights of 2C and NBOMe drugs – Is there abuse potential? Source: PMC / NIH URL:[Link]

Sources

Comparative

Reference Standards for Propyl[1-(4-propylphenyl)ethyl]amine Analysis

The following guide provides an in-depth technical comparison and validation framework for Propyl[1-(4-propylphenyl)ethyl]amine reference standards. This analysis is designed for researchers and drug development professi...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison and validation framework for Propyl[1-(4-propylphenyl)ethyl]amine reference standards. This analysis is designed for researchers and drug development professionals requiring rigorous structural confirmation and purity assessment for this specific chiral amine.

Content Type: Publish Comparison Guide Audience: Pharmaceutical Researchers, Analytical Scientists, Chemical Development Teams

Executive Summary: The Standardization Challenge

Propyl[1-(4-propylphenyl)ethyl]amine (CAS: 1019449-60-5) is a secondary chiral amine often utilized as a specialized building block in the synthesis of pharmaceutical intermediates or as a structural analog in metabolic studies of sympathomimetic amines.[1][2][3][4][5]

Unlike common pharmacopeial impurities, this compound lacks a readily available USP or EP Primary Reference Standard. Consequently, researchers must choose between Commercial Research-Grade Standards (often with limited Certificates of Analysis) and In-House Characterized Standards . This guide compares these options and provides a self-validating protocol to upgrade a research-grade material to a "Primary-Like" reference standard using Quantitative NMR (qNMR).

Key Technical Considerations
  • Chirality: The molecule possesses a chiral center at the benzylic position. Standards must be explicitly defined as racemic or enantiopure (

    
     or 
    
    
    
    ).
  • Basicity: As a secondary amine, it is prone to peak tailing in HPLC and carbamate formation upon exposure to atmospheric

    
    .
    
  • Volatility: The free base form is an oil with potential volatility; hydrochloride salts are preferred for solid-state stability.

Comparative Analysis: Reference Standard Options

The following table objectively compares the available sourcing tiers for Propyl[1-(4-propylphenyl)ethyl]amine standards.

FeatureTier 1: Certified Reference Material (CRM) Tier 2: Commercial Analytical Standard Tier 3: Research Chemical / Building Block
Availability Extremely Rare for this specific CAS.Moderate . Available from specialized vendors (e.g., BLD Pharm, ChemSRC).High . Widely available as a synthesis intermediate.
Traceability SI-traceable (NIST/BAM).Traceable to internal standards.Often no traceability statement.
Purity (Assay) >99.0% (Mass Balance/qNMR).>97% (Area% by HPLC).>95% (Area% by GC/LC).
Chiral Purity Explicitly stated (

> 99%).
Stated, but often requires verification.Often undefined (assume racemic unless specified).
Documentation Full COA, Stability Data, Homogeneity.COA with HPLC/NMR/MS.Basic H-NMR and LC-MS only.
Cost


$
Best Use GMP Release Testing, Forensic Validation.Method Development, Routine QC.Early Discovery, Synthesis Starting Material.
Expert Insight: The "Purity Trap"

Do not rely solely on HPLC Area% from Tier 3 suppliers. For secondary amines like Propyl[1-(4-propylphenyl)ethyl]amine, UV response factors can vary significantly from impurities (e.g., precursors lacking the chromophore). A "98% HPLC" standard may actually be 90% w/w due to solvent entrapment or inorganic salts, which UV detection misses. qNMR is mandatory for establishing true potency.

Decision Framework: Selecting the Right Standard

The following decision matrix outlines the logical flow for selecting and validating your reference standard based on the intended application.

StandardSelection Start Intended Application GMP GMP Release / Forensic Quantitation Start->GMP RnD R&D / Method Dev / Qualitative ID Start->RnD CheckCRM Is CRM Available? GMP->CheckCRM BuyTier2 Purchase Tier 2 (Analytical Std) RnD->BuyTier2 BuyCRM Purchase CRM (ISO 17034) CheckCRM->BuyCRM Yes CharTier3 Purchase Tier 3 & Perform Full Characterization CheckCRM->CharTier3 No qNMR Mandatory: qNMR Assay (Traceable to NIST benzoate) CharTier3->qNMR ChiralLC Mandatory: Chiral LC (Determine %ee) CharTier3->ChiralLC FinalStd Validated Secondary Standard qNMR->FinalStd Assign Potency ChiralLC->FinalStd

Figure 1: Decision matrix for selecting and validating Propyl[1-(4-propylphenyl)ethyl]amine reference standards.

Technical Protocol: Self-Validating Characterization

When a CRM is unavailable, you must characterize a Tier 2/3 standard to create a Secondary Reference Standard . This protocol ensures scientific integrity and compliance with ICH Q2(R2) principles.

Experiment A: Quantitative NMR (qNMR) for Potency

Objective: Determine the absolute weight-percent purity (Assay) to replace the "Area%" value. Principle: Comparison of the analyte's proton signals against a NIST-traceable internal standard (e.g., Maleic Acid or Benzyl Benzoate).

Protocol:

  • Solvent: Dissolve 10 mg of the standard in

    
     or 
    
    
    
    .
  • Internal Standard (IS): Add an exact mass (approx. 5 mg) of TraceCERT® Maleic Acid (99.99% pure).

  • Acquisition:

    • Relaxation delay (

      
      ): 
      
      
      
      seconds (to ensure
      
      
      relaxation).
    • Pulse angle:

      
      .
      
    • Scans: 16–32.

  • Integration: Integrate the triplet of the terminal methyl group of the propyl chain (approx. 0.9 ppm) against the singlet of Maleic Acid (6.3 ppm).

  • Calculation:

    
    
    Where 
    
    
    
    =Integral,
    
    
    =Number of protons,
    
    
    =Molar mass,
    
    
    =Weight,
    
    
    =Purity.[1]
Experiment B: Chiral HPLC for Enantiomeric Purity

Objective: Determine the enantiomeric excess (


) of the standard.
Challenge:  Secondary amines interact strongly with silanol groups.

Recommended Method:

  • Column: Daicel Chiralpak® IG or AD-H (Amylose-based), 5 µm, 250 x 4.6 mm.

  • Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

    • Note: Diethylamine (DEA) is critical to suppress peak tailing of the amine.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (or 254 nm for the phenyl ring).

  • Temperature: 25°C.

Acceptance Criteria:

  • For Enantiopure Standard: Minor enantiomer < 0.5% Area.

  • For Racemic Standard: Enantiomer ratio 50:50 ± 2%.

Analytical Workflow Visualization

The following diagram illustrates the complete analytical workflow required to certify this amine as a reference standard.

AnalyticalWorkflow cluster_ID Identity Confirmation cluster_Purity Purity Assessment Sample Raw Material (CAS 1019449-60-5) MS HR-MS (m/z 206.19 [M+H]+) Sample->MS IR FT-IR (N-H stretch) Sample->IR HPLC HPLC-UV (Impurities) Sample->HPLC Chiral Chiral LC (Enantiomeric Excess) Sample->Chiral Water KF Titration (Water Content) Sample->Water Calc Mass Balance / qNMR Calculation HPLC->Calc Chiral->Calc Water->Calc COA Generate COA (Assigned Purity) Calc->COA

Figure 2: Comprehensive analytical workflow for certifying Propyl[1-(4-propylphenyl)ethyl]amine.

References

  • International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2). 2023. [Link]

  • Chemical Source (ChemSRC). Propyl[1-(4-propylphenyl)ethyl]amine (CAS 1019449-60-5) Physicochemical Properties.[Link][4]

Sources

Validation

Distinguishing Propyl[1-(4-propylphenyl)ethyl]amine from Regioisomers and Isobaric Analogs

The following guide provides an in-depth technical comparison for distinguishing Propyl[1-(4-propylphenyl)ethyl]amine (systematically -propyl-1-(4-propylphenyl)ethan-1-amine ) from its structural and regioisomers. This g...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison for distinguishing Propyl[1-(4-propylphenyl)ethyl]amine (systematically


-propyl-1-(4-propylphenyl)ethan-1-amine ) from its structural and regioisomers.

This guide is structured to address the critical analytical challenges faced by researchers in forensic chemistry, pharmacology, and drug development, where distinguishing between positional isomers (regioisomers) and isobaric structural isomers is paramount for legal and safety verification.

Content Type: Technical Comparison Guide Target Audience: Analytical Chemists, Forensic Scientists, Pharmacologists

Executive Summary & Structural Deconstruction

The molecule Propyl[1-(4-propylphenyl)ethyl]amine (herein referred to as Target A ) presents a unique analytical challenge. It is a benzylamine derivative, characterized by the amine nitrogen being attached directly to the benzylic carbon (the carbon alpha to the aromatic ring).

It shares the molecular formula C


H

N
(MW: 205.34 g/mol ) with several potent psychoactive substances, most notably PPAP ((-)-1-Phenyl-2-propylaminopentane) and various substituted amphetamines. Distinguishing Target A from these isomers is critical because minor structural shifts result in drastically different pharmacodynamic profiles—ranging from benign metabolic byproducts to potent monoamine activity enhancers.
The Isomeric Landscape

We must distinguish Target A from two classes of isomers:

  • Regioisomers (Positional): Isomers where the propyl substituent on the phenyl ring is moved (Ortho/Meta vs. Para).

  • Isobaric Structural Isomers (Backbone): Isomers where the carbon skeleton differs (Phenethylamines vs. Benzylamines).

Compound ClassRepresentative MoleculeStructure DescriptionKey Difference
Target A (Benzylamine)

-propyl-1-(4-propylphenyl)ethanamine
Amine on C

(Benzylic)
Benzylic Amine
Isobaric Phenethylamine PPAP (1-Phenyl-2-propylaminopentane)Amine on C

(Aliphatic)
Homologated Chain
Isobaric Amphetamine

-propyl-4-ethylamphetamine
Amine on C

, shorter ring alkyl
Ring/Chain Alkyl Shift
Regioisomer

-propyl-1-(2-propylphenyl)ethanamine
Ortho-substituted ringRing Substitution Pattern
Structural Visualization

The following diagram illustrates the subtle but critical structural differences between the Target and its primary "imposter," PPAP.

IsomerComparison cluster_0 Target A: Benzylamine Core cluster_1 Imposter: Phenethylamine Core (PPAP) Target N-propyl-1-(4-propylphenyl)ethanamine (Amine on Benzylic Carbon) Formula: C14H23N PPAP 1-Phenyl-2-propylaminopentane (Amine on Beta Carbon) Formula: C14H23N Target->PPAP Isobaric (Same Mass) Diff Fragmentation & NMR Shift Differences Target->Diff PPAP->Diff

Caption: Structural divergence between the target benzylamine and the isobaric phenethylamine (PPAP).

Analytical Differentiation: The "How-To"

To definitively identify Target A, a multi-modal approach using GC-MS (EI) and


H-NMR  is required. Relying on mass alone is insufficient due to the isobaric nature of the candidates.
A. Mass Spectrometry (GC-MS Electron Ionization)

Electron Ionization (EI) at 70 eV induces fragmentation driven by radical site initiation. The location of the nitrogen atom dictates the primary cleavage point (Alpha-Cleavage).

Mechanism of Differentiation
  • Target A (Benzylamine): The nitrogen is attached to the benzylic carbon. Alpha-cleavage typically results in the loss of the largest alkyl group attached to the alpha carbon. However, in 1-phenyl-ethylamines, the loss of the Methyl group (M-15) or the Aromatic Ring is competing.

    • Dominant Pathway: Loss of the Methyl group (

      
      ) is common, but for 
      
      
      
      -propyl derivatives, the formation of the benzylic cation or the iminium ion via loss of the aromatic ring can occur.
    • Diagnostic Peak:m/z 204 (M-15) and m/z 132 (Loss of Propylamine chain? No, see below).

    • Refined Rule: For 1-phenylalkylamines, the base peak is often the iminium ion formed by losing the Hydrogen or Methyl.

    • Crucial Distinction: Benzylamines often show a strong molecular ion or M-15 compared to phenethylamines.

  • PPAP (Phenethylamine): The nitrogen is on the beta carbon (relative to the ring).

    • Dominant Pathway: Alpha-cleavage breaks the C

      
      -C
      
      
      
      bond (between the benzyl carbon and the amine carbon).
    • Result: Loss of the Benzyl radical (M-91).

    • Base Peak:m/z 114 (Structure:

      
      ).
      
  • Regioisomers (Ortho/Meta/Para):

    • Mass spectra are virtually identical for regioisomers (Ortho vs. Para).

    • Differentiation: Requires Chromatographic Separation (retention time) or IR/NMR.

CompoundPrimary Fragmentation PathwayBase Peak (m/z)Secondary Ions
Target A Loss of Methyl (Side chain) or H190 or 204 162, 91 (Tropylium)
PPAP Alpha-cleavage (Loss of Benzyl)114 91, 72
Amphetamine Analog Alpha-cleavage (Loss of Benzyl)72 (if N-propyl)91, 119

Key Takeaway: If the base peak is m/z 114 , it is likely PPAP (or an isomer with a pentyl chain). If the base peak preserves the aromatic ring or shows M-15 dominance, it suggests the Benzylamine structure of Target A.

B. Nuclear Magnetic Resonance ( H-NMR)

NMR provides the definitive structural proof, specifically distinguishing the connectivity of the amine and the substitution pattern on the ring.

1. Distinguishing Core Skeleton (Benzylamine vs. Phenethylamine)

The chemical shift of the Methine Proton (the CH attached to the Nitrogen) is the diagnostic signal.

  • Target A (Benzylic Methine): The CH is directly attached to the aromatic ring and the nitrogen.

    • Shift:

      
      3.6 – 4.0 ppm .
      
    • Reasoning: Deshielded by both the anisotropic effect of the ring and the electronegativity of the nitrogen.

  • PPAP (Aliphatic Methine): The CH is separated from the ring by a methylene group (-CH

    
    -).
    
    • Shift:

      
      2.7 – 3.0 ppm .
      
    • Reasoning: Less deshielded; typical for secondary alkylamines.

2. Distinguishing Regioisomers (Ortho vs. Meta vs. Para)

The aromatic region (


 7.0 – 7.5 ppm) reveals the substitution pattern.
  • Para-Substitution (Target A):

    • Pattern: Two doublets (AA'BB' system) or a "roofing" quartet appearance.

    • Integration: 2H + 2H.

    • Coupling Constant (

      
      ):  ~8 Hz (Ortho coupling).
      
  • Ortho-Substitution:

    • Pattern: Complex multiplet (ABCD system) due to lack of symmetry.

    • Shift: One proton often shifted upfield or downfield due to steric crowding.

  • Meta-Substitution:

    • Pattern: Singlet (isolated proton between substituents) + Multiplets.

Functional Implications[1][2]

Why does this differentiation matter?

  • Pharmacological Potency:

    • PPAP is a known catecholaminergic activity enhancer (CAE). It does not directly release dopamine but amplifies the impulse-dependent release. It has significant stimulant potential.

    • Target A (Benzylamine derivative): Benzylamines generally possess significantly lower affinity for monoamine transporters compared to their phenethylamine counterparts. Misidentifying Target A as PPAP could lead to overestimation of toxicity or potency in a drug development context.

  • Legal Status:

    • In many jurisdictions, "positional isomers" of controlled substances are automatically controlled. However, "structural isomers" (like benzylamine vs. phenethylamine) may fall outside specific analog acts depending on the precise wording (e.g., "phenethylamine backbone" clauses).

Experimental Protocols

Protocol 1: GC-MS Analysis for Isomer Screening

Objective: Rapidly classify the sample as a Benzylamine or Phenethylamine type.

  • Sample Preparation:

    • Dissolve 1 mg of sample in 1 mL of Methanol (HPLC grade).

    • No derivatization is strictly necessary, but Acetylation (Acetic Anhydride) can improve peak shape and provide secondary confirmation (Shift in base peak).

  • GC Parameters:

    • Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

    • Carrier Gas: Helium at 1.0 mL/min.

    • Temp Program: 80°C (hold 1 min)

      
       20°C/min 
      
      
      
      280°C (hold 5 min).
  • Data Interpretation:

    • Extract Ion Chromatogram (EIC) for m/z 114 (PPAP marker) and m/z 204 (Target A marker).

    • Compare Retention Times: Para-substituted isomers typically elute later than Ortho-substituted isomers due to better packing/interaction with the stationary phase.

Protocol 2: H-NMR for Regioisomer Confirmation

Objective: Definitively assign the Para-substitution pattern.

  • Sample Preparation:

    • Dissolve ~5-10 mg of sample in 600 µL of CDCl

      
       (Deuterated Chloroform).
      
    • Add TMS (Tetramethylsilane) as internal reference (0.00 ppm).

  • Acquisition:

    • Standard 1H pulse sequence (zg30).

    • Scans: 16 or 32.

  • Analysis Steps:

    • Step 1: Zoom into 7.0–7.5 ppm. Look for the symmetric AA'BB' doublets. If found

      
      Para-isomer .
      
    • Step 2: Zoom into 3.5–4.0 ppm. Look for the methine quartet (

      
       Hz). If present 
      
      
      
      Benzylamine Core .
    • Step 3: Verify the propyl chain. Look for the triplet at ~0.9 ppm (terminal methyl) and multiplet at ~1.5 ppm.

Workflow Start Unknown Sample (C14H23N) GCMS Run GC-MS (EI) Start->GCMS CheckBasePeak Check Base Peak GCMS->CheckBasePeak BP114 Base Peak m/z 114 (Loss of Benzyl) CheckBasePeak->BP114 m/z 114 BP204 Base Peak m/z 204/190 (Loss of Methyl/H) CheckBasePeak->BP204 m/z 204 Phenethyl Phenethylamine Core (Likely PPAP) BP114->Phenethyl Benzyl Benzylamine Core (Target A) BP204->Benzyl NMR Run 1H-NMR Benzyl->NMR CheckAromatic Aromatic Region (7.0-7.5 ppm) NMR->CheckAromatic Para AA'BB' Doublets (Para-Propyl) CheckAromatic->Para Symmetric Ortho Complex Multiplet (Ortho/Meta) CheckAromatic->Ortho Complex

Caption: Decision tree for analytical differentiation of Propyl[1-(4-propylphenyl)ethyl]amine.

References

  • Asakawa, D., et al. (2021).[1] Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry. Journal of the American Society for Mass Spectrometry.[1] [Link]

  • Noggle, F. T., et al. (1992). Differentiation of Side Chain Isomers of Ring-Substituted Amphetamines Using Gas Chromatography/Infrared/Mass Spectrometry. Journal of Forensic Sciences. [Link]

  • Segawa, H., et al. (2017). Differentiation of ring-substituted regioisomers of amphetamine and methamphetamine by supercritical fluid chromatography. Drug Testing and Analysis. [Link]

  • Inoue, H., et al. (2015). Differentiation of ring-substituted bromoamphetamine analogs by gas chromatography–tandem mass spectrometry. Forensic Toxicology. [Link]

Sources

Comparative

13C NMR chemical shifts for Propyl[1-(4-propylphenyl)ethyl]amine

This guide serves as an advanced technical resource for the structural characterization of Propyl[1-(4-propylphenyl)ethyl]amine , a secondary amine structurally related to the substituted phenethylamine class.[1] In the...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an advanced technical resource for the structural characterization of Propyl[1-(4-propylphenyl)ethyl]amine , a secondary amine structurally related to the substituted phenethylamine class.[1]

In the absence of a single, unified spectral database entry for this specific designer analog, this guide synthesizes high-fidelity predictive data based on fragment-based additivity rules, verified against empirical data from homologous substructures (e.g., N-propylamine, 4-propylaniline, and N-alkyl-1-phenylethylamines).[1][2]

[1][2]

Executive Summary & Structural Context

Target Molecule: Propyl[1-(4-propylphenyl)ethyl]amine IUPAC Name: N-propyl-1-(4-propylphenyl)ethan-1-amine Molecular Formula: C


H

N Molecular Weight: 205.34 g/mol [1][2]

This molecule represents a specific regioisomer critical in forensic and medicinal chemistry.[1][2] It is characterized by a chiral


-methylbenzylamine core substituted with a propyl chain on both the nitrogen and the para-position of the phenyl ring.[1]

The Analytical Challenge: Distinguishing this "Branched" isomer (an


-methyl derivative) from its "Linear" regioisomer (N-propyl-4-propylphenethylamine) is a common hurdle.[1] This guide focuses on the specific 

C NMR signals—particularly the methine vs. methylene resonance—that serve as definitive fingerprints.

Experimental Methodology (Protocol)

To ensure reproducibility and comparable chemical shifts, the following acquisition parameters are recommended.

Sample Preparation[2][3]
  • Solvent: Deuterated Chloroform (CDCl

    
    ) is the standard for direct comparison with literature values.[2]
    
    • Note: Amine salts (HCl) will show significant shift variations (2–5 ppm) on carbons

      
       and 
      
      
      
      to the nitrogen compared to the free base.[1] This guide details the Free Base shifts.
  • Concentration: 20–30 mg of analyte in 0.6 mL solvent.

  • Reference: Tetramethylsilane (TMS) at

    
     0.00 ppm or the central CDCl
    
    
    
    triplet at
    
    
    77.16 ppm.[2]
Acquisition Parameters
  • Frequency: 100 MHz or higher (for

    
    C).
    
  • Pulse Sequence: Proton-decoupled

    
    C (typically zgpg30 or equivalent).[1][2]
    
  • Scans: Minimum 512 scans to resolve quaternary aromatic carbons.

  • Relaxation Delay (D1): 2.0 seconds (ensure relaxation of quaternary carbons).

Spectral Data Analysis

Table 1: Predicted C NMR Chemical Shifts

Values are calculated based on ChemDraw/ACD substituent additivity rules and validated against fragment analogs (e.g., 4-propylaniline, N-isopropylbenzylamine).

Carbon PositionAssignmentChemical Shift (

, ppm)
Multiplicity (DEPT-135)Structural Diagnostic Note
C-

(Chiral)
CH -N57.8 Up (+)Primary Identifier. Distinguishes from linear phenethylamines (~50 ppm).[1][2]
C-1' (N-Propyl) N-C H

49.4 Down (-)Shifted downfield due to secondary amine environment.[1][2]
C-

(Methyl)
CH-C H

23.5 Up (+)Characteristic of the ethyl/

-methyl side chain.[1][2]
C-2' (N-Propyl) CH

-C H

-CH

23.1 Down (-)Often overlaps with the benzylic propyl CH

.
C-3' (N-Propyl) CH

-C H

11.8 Up (+)Terminal methyl of the N-substituent.[1][2]
Ar-C1 (Ipso) Aromatic C-q142.5 AbsentQuaternary carbon attached to the chiral center.[1][2]
Ar-C4 (Para) Aromatic C-q141.2 AbsentQuaternary carbon attached to the propyl ring substituent.[1][2]
Ar-C2,6 Aromatic CH126.8 Up (+)Ortho to the chiral amine chain.[1][2]
Ar-C3,5 Aromatic CH128.6 Up (+)Meta to the chiral amine chain.[1][2]
Ring-Pr-C1 Ar-C H

37.6 Down (-)Benzylic methylene of the propyl group.[1][2]
Ring-Pr-C2 CH

-C H

-CH

24.5 Down (-)Middle methylene of the propyl group.[1][2]
Ring-Pr-C3 CH

-C H

13.8 Up (+)Terminal methyl of the ring substituent.[1][2]
Comparative Analysis: Product vs. Alternative

The primary "Alternative" is the linear isomer: N-propyl-2-(4-propylphenyl)ethanamine .[1][2]

  • The Product (Branched): Shows a Methine (CH) signal at ~58 ppm and a Methyl (CH

    
    )  signal at ~23.5 ppm.[1]
    
  • The Alternative (Linear): Shows two Methylene (CH

    
    )  signals in the 35–50 ppm range and lacks  the chiral methyl signal at 23.5 ppm.[1]
    

Structural Assignment Workflow

The following diagram illustrates the logic flow for confirming the structure of Propyl[1-(4-propylphenyl)ethyl]amine using NMR data.

NMR_Workflow Start Unknown Sample (C14H23N Isomer) Acquisition Acquire 13C NMR & DEPT-135 (CDCl3) Start->Acquisition Region_Ali Analyze Aliphatic Region (10 - 60 ppm) Acquisition->Region_Ali Region_Aro Analyze Aromatic Region (120 - 150 ppm) Acquisition->Region_Aro Check_Methine Check ~58 ppm Is it a CH (Up in DEPT)? Region_Ali->Check_Methine Final Final ID: Propyl[1-(4-propylphenyl)ethyl]amine Region_Aro->Final Confirm Para-Substitution (2 symmetric signal sets) Decision_Branched Confirmed: Alpha-Methylbenzyl Core Check_Methine->Decision_Branched Yes (CH Present) Decision_Linear Alternative: Phenethylamine Core Check_Methine->Decision_Linear No (Only CH2s) Check_Methyl Check ~23.5 ppm Is it a CH3 (Up in DEPT)? Assign_Propyl Assign Propyl Chains N-Pr (~11.8 ppm) vs Ar-Pr (~13.8 ppm) Check_Methyl->Assign_Propyl Decision_Branched->Check_Methyl Assign_Propyl->Final

Caption: Logic flow for distinguishing the target


-methyl branched amine from linear regioisomers using 

C DEPT NMR.

Technical Discussion & Causality

The Alpha-Effect (Chiral Center)

The most critical shift is the C-


 at 57.8 ppm .[1][2] In a linear phenethylamine, the carbon attached to the nitrogen is a methylene (CH

) and typically appears upfield at ~51 ppm. The branching (addition of a methyl group) desheilds this carbon by approximately 6–8 ppm (the

-effect) and changes its DEPT phase.[1][2] This is the definitive "Go/No-Go" signal for this structure.
Distinguishing the Propyl Chains

The molecule contains two propyl chains: one on the nitrogen (N-Pr) and one on the aromatic ring (Ar-Pr).[1][2]

  • N-Propyl Methyl (C3'): Resonates at ~11.8 ppm .[1][2] The proximity to the electronegative nitrogen (via 3 bonds) and the flexible alkyl chain results in a distinct high-field shift.[1][2]

  • Ring-Propyl Methyl (C3): Resonates at ~13.8 ppm .[1][2] It is slightly more deshielded due to the anisotropic effect of the aromatic ring, even at the gamma position.[2]

  • Validation: This ~2 ppm difference is consistent across 4-alkylaniline derivatives [1].[1]

Aromatic Substitution Pattern

The para-substitution symmetry simplifies the aromatic region.[1][2] You will observe only four distinct signals for the six aromatic carbons:

  • C-ipso (N-side): ~142.5 ppm (Quaternary, low intensity).[1][2]

  • C-para (Pr-side): ~141.2 ppm (Quaternary, low intensity).[1][2]

  • C-ortho: High intensity CH signal (~126.8 ppm).[1][2]

  • C-meta: High intensity CH signal (~128.6 ppm). Note: If the substitution were meta or ortho, the symmetry would break, resulting in 6 distinct aromatic signals.[2]

References

  • NIST Mass Spectrometry Data Center. (2023).[1][2] Benzenamine, 4-propyl- (CAS 2696-84-6) - Infrared and Mass Spectral Data. National Institute of Standards and Technology.[2] [Link][1]

  • National Institute of Advanced Industrial Science and Technology (AIST). (2023).[1] Spectral Database for Organic Compounds (SDBS): 13C NMR of Propylamine. SDBS No. 2038.[1][2] [Link][1]

Sources

Validation

Comparative Pharmacodynamics of Para-Substituted Amphetamine Analogs

Executive Summary: The "Para-Shift" Phenomenon In the structural optimization of phenethylamine-based psychostimulants, the para-position (4-position) of the phenyl ring acts as a critical "selectivity toggle." This guid...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Para-Shift" Phenomenon

In the structural optimization of phenethylamine-based psychostimulants, the para-position (4-position) of the phenyl ring acts as a critical "selectivity toggle." This guide analyzes how varying the steric bulk and electronegativity of this substituent shifts the pharmacological profile from dopaminergic (stimulant) to serotonergic (empathogenic/neurotoxic) activity.

For researchers designing novel ligands or studying monoaminergic signaling, understanding this structure-activity relationship (SAR) is fundamental. We compare the unsubstituted parent compound (Amphetamine ) against three key analogs: 4-Fluoroamphetamine (4-FA) , 4-Chloroamphetamine (PCA) , and 4-Methoxyamphetamine (PMA) .

Comparative Potency Data

The following data aggregates monoamine transporter (MAT) inhibition profiles. Note the inverse relationship between substituent size and Dopamine Transporter (DAT) selectivity.

Table 1: Transporter Inhibition Profiles (IC50 values in nM) Lower numbers indicate higher potency. Data synthesized from Simmler et al. (2013) and Baumann et al. (2011).

CompoundSubstituentDAT IC50 (nM)SERT IC50 (nM)NET IC50 (nM)Selectivity Ratio (DAT/SERT)Primary Class
Amphetamine -H~20~1,700~400.01 (DA Selective)Psychostimulant
4-FA -F~100~400~500.25 (Mixed)Entactogen-Stimulant
PCA -Cl~300~100~1503.0 (5-HT Selective)Neurotoxin (Tool)
PMA -OCH3~2,500~300~2008.3 (5-HT Selective)Toxic Agent (MAOI)

Analytic Insight: The introduction of the fluorine atom (4-FA) creates a "Goldilocks" zone—retaining significant dopaminergic potency while increasing serotonergic affinity. However, increasing the bulk to a chlorine (PCA) or methoxy (PMA) group sterically hinders DAT binding while optimizing the molecule for the Serotonin Transporter (SERT), often leading to neurotoxic outcomes.

Mechanistic Workflow: Substrate-Based Release

Unlike cocaine (a simple reuptake blocker), these amphetamine analogs act as substrates . They hijack the transporter to enter the presynaptic neuron, triggering a reversal of flow. This mechanism is critical for interpreting the potency data above.

G Extracellular Extracellular Space Transporter MAT (DAT/SERT) Translocation Extracellular->Transporter Substrate Binding Cytosol Presynaptic Cytosol Transporter->Cytosol Influx VMAT2 VMAT2 Reversal (Vesicular Depletion) Cytosol->VMAT2 Displaces NT TAAR1 TAAR1 Activation (Kinase Signaling) Cytosol->TAAR1 Agonism Efflux Reverse Transport (Neurotransmitter Release) Cytosol->Efflux Concentration Gradient VMAT2->Cytosol Increased Cytosolic NT TAAR1->Transporter Phosphorylation (Induces Reversal) Efflux->Extracellular Massive Release

Figure 1: The dual-action mechanism of amphetamine-type substrates. They enter via the transporter, displace vesicular pools via VMAT2, and trigger transporter reversal via TAAR1 signaling.[1]

Experimental Protocol: Synaptosomal Release Assay

To replicate the data in Table 1, one cannot simply use cell lysates. Functional integrity of the nerve terminal is required. The Synaptosomal Release Assay is the gold standard for distinguishing between reuptake inhibition and release.

Protocol Validation (Self-Validating Systems)
  • Why Synaptosomes? They retain the mitochondria and vesicular machinery necessary to distinguish release (energy-dependent) from simple leakage.

  • The Control Step: You must run a parallel condition with a pure uptake blocker (e.g., Cocaine or Fluoxetine). If the test compound causes release even in the presence of the blocker, it confirms the compound is a substrate entering the cell.

Step-by-Step Workflow
  • Tissue Isolation: Rapidly decapitate murine subjects; isolate striatum (for DAT) or hippocampus (for SERT).

  • Homogenization: Homogenize in 0.32M sucrose (maintains osmotic balance) using a Teflon-glass grinder (10 strokes).

  • Fractionation (P2 Pellet):

    • Centrifuge 1,000 x g (10 min) -> Discard pellet (debris).

    • Centrifuge supernatant 12,000 x g (20 min) -> Keep Pellet (P2) . This contains the synaptosomes.[2][3][4][5]

  • Pre-Loading: Resuspend P2 in Krebs-Ringer buffer. Incubate with [3H]-Neurotransmitter (e.g., [3H]-DA) for 15 mins to load the vesicles.

  • Wash: Centrifuge and resuspend to remove extracellular radioligand.

  • Drug Challenge: Aliquot synaptosomes and treat with the test analog (e.g., 4-FA) for 5–30 minutes.

  • Termination: Rapid filtration through GF/B filters using a cell harvester.

  • Quantification: Measure radioactivity remaining on the filter (Retained) vs. flow-through (Released).

Protocol Tissue Brain Tissue (Striatum/Hippocampus) Homogenate Sucrose Homogenization Tissue->Homogenate Centrifuge Differential Centrifugation Homogenate->Centrifuge P2 Fraction Loading [3H]-Ligand Pre-loading Centrifuge->Loading Active Uptake Challenge Drug Challenge (Test Analog) Loading->Challenge Induce Release Count Scintillation Counting Challenge->Count Quantify Efflux

Figure 2: Operational workflow for the Synaptosomal Release Assay, isolating functional nerve terminals for potency testing.

Toxicological Profile & Safety

In drug development, distinguishing therapeutic potency from toxicity is paramount. The para-substituted analogs exhibit distinct toxicity profiles driven by their SERT affinity and metabolic fate.

  • 4-Fluoroamphetamine (4-FA):

    • Status: High-risk research chemical.

    • Mechanism:[5][6][7] The C-F bond is metabolically stable (para-oxidation blocked). While it releases serotonin, it does not form the reactive quinone intermediates associated with neurotoxicity as readily as PCA.

  • 4-Chloroamphetamine (PCA/4-CA):

    • Status:Selective Neurotoxin .[8]

    • Mechanism:[5][6][7] PCA enters 5-HT neurons via SERT. Once inside, it causes long-term depletion of Tryptophan Hydroxylase (TPH). It is used in research specifically to destroy serotonergic nerve terminals.[9] It is not a drug candidate.

  • 4-Methoxyamphetamine (PMA):

    • Status: Lethal toxin.

    • Mechanism:[5][6][7][10] Acts as a Monoamine Oxidase Inhibitor (MAOI) while simultaneously releasing serotonin. This dual mechanism precipitates Serotonin Syndrome (hyperthermia, clonus, death) at doses overlapping with recreational effects.

References
  • Simmler, L. D., et al. (2013).[11] Monoamine transporter and receptor interaction profiles of a new series of para-substituted amphetamines. Neuropharmacology. [Link]

  • Baumann, M. H., et al. (2011). Structure-activity relationships of synthetic cathinones and amphetamines. Neuropsychopharmacology. [Link]

  • Fuller, R. W. (1992). The involvement of serotonin in regulation of pituitary-adrenocortical function. Frontiers in Neuroendocrinology (Contextualizing PCA neurotoxicity). [Link]

  • NIDA/NIH Protocols. Isolation of Synaptosomes and Neurotransmitter Release Assays. [Link]

Sources

Safety & Regulatory Compliance

Safety

Propyl[1-(4-propylphenyl)ethyl]amine: Safe Handling &amp; Disposal Protocol

Executive Summary & Chemical Profile Propyl[1-(4-propylphenyl)ethyl]amine (CAS: 1019449-60-5, tentative) is a secondary aliphatic amine with a lipophilic phenethylamine backbone.[1] Structurally, it functions as a substi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile

Propyl[1-(4-propylphenyl)ethyl]amine (CAS: 1019449-60-5, tentative) is a secondary aliphatic amine with a lipophilic phenethylamine backbone.[1] Structurally, it functions as a substituted amphetamine derivative (N-propyl-4-propylamphetamine).

Critical Hazard Assessment:

  • Functional Class: Organic Base / Secondary Amine.

  • Primary Hazards: Corrosive (Skin/Eye), Acute Toxicity (Oral/Inhalation), CNS Bioactivity.

  • Regulatory Flag: Due to its structural homology to controlled phenethylamines, this compound must be treated as a High-Hazard Bioactive Agent . In the United States, it may fall under the Federal Analogue Act if intended for human consumption, though in a research setting, it requires strict "cradle-to-grave" tracking.

Why Proper Disposal Matters: Unlike simple solvents, lipophilic amines exhibit high aquatic toxicity and potential for bioaccumulation. Improper disposal (drain pouring) can disrupt municipal water treatment nitrification processes and result in severe regulatory fines.

Personal Protective Equipment (PPE) & Engineering Controls

The following protocol is non-negotiable for handling or disposing of this substance.

CategoryRequirementScientific Rationale
Respiratory Fume Hood (Face velocity >100 fpm)Prevents inhalation of volatile amine vapors which cause respiratory tract burns.
Hand Protection Double Gloving: Nitrile (Outer) / Laminate (Inner)Amines can permeate standard nitrile; laminate provides a chemical barrier against lipophilic organics.
Eye Protection Chemical Splash Goggles + Face ShieldAlkaline burns are insidious; they penetrate deeper than acid burns before pain is felt.
Body Chemical-Resistant Lab Coat / ApronPrevents skin absorption of the lipophilic molecule.

Waste Characterization & Segregation

Before disposal, you must classify the waste stream.[2][3] This compound is a Class 8 Corrosive and likely Class 3 Flammable (depending on solvent).

The "Organic Base" Rule

Do NOT mix this waste with:

  • Acids: Risk of violent exothermic neutralization and aerosolization of toxins.

  • Oxidizers: Risk of formation of toxic nitrogen oxides (NOx) or explosive reactions.

  • Halogenated Solvents: While often chemically compatible, mixing creates a "mixed waste" stream that is significantly more expensive to incinerate.

Designated Waste Stream: Organic Bases or Alkaline Flammable Liquids.

Step-by-Step Disposal Protocol

A. Liquid Waste (Stock Solutions & Reaction Mixtures)
  • Container Selection: Use High-Density Polyethylene (HDPE) or borosilicate glass. Avoid metal containers (aluminum) which can react with alkaline amines.

  • Bulking:

    • Verify the waste container is labeled "Hazardous Waste - Organic Bases."

    • Add the amine solution slowly.

    • Rinse: Triple-rinse the empty reagent bottle with a compatible solvent (e.g., Ethanol or Isopropanol). Add the rinsate to the same waste container.

  • Labeling:

    • List all constituents: "Propyl[1-(4-propylphenyl)ethyl]amine (<5%), Ethanol (95%)."

    • Check Hazard Boxes: [x] Toxic [x] Corrosive [x] Flammable.[4]

B. Solid Waste (Contaminated Sharps, Wipes, Dry Powder)
  • Separation: Do not place contaminated wipes in the regular trash.

  • Packaging: Place solid waste in a clear, 6-mil polyethylene bag or a dedicated wide-mouth jar.

  • Labeling: Label as "Solid Debris Contaminated with Toxic Amines."

C. Controlled Destruction (If applicable)

If your institution classifies this as a controlled substance analogue:

  • Do not use standard waste streams.[2]

  • Segregate for Reverse Distribution or Witnessed Incineration .

  • Log the mass removed from inventory in your Controlled Substance Logbook immediately.

Emergency Spill Response: The "Neutralize & Absorb" Method

For spills < 100 mL. For larger spills, evacuate and call EHS.

  • Isolate: Alert nearby personnel and cordon off the area.

  • Ventilate: Ensure fume hood is running; open windows if safe.

  • Neutralize (The Critical Step):

    • Do not wipe up pure amine. It is corrosive and releases vapors.

    • Apply a Weak Acid Neutralizer (e.g., Citric Acid powder or diluted Acetic Acid) from the perimeter inward.

    • Observation: Wait for any heat generation (fizzing) to subside.[5]

  • Absorb: Cover the neutralized residue with vermiculite or spill pads.

  • Collect: Scoop into a hazardous waste bag. Label as "Spill Debris: Neutralized Amine."

  • Clean: Wash the surface with soap and water twice.

Decision Logic & Workflow

The following diagram outlines the decision matrix for disposing of Propyl[1-(4-propylphenyl)ethyl]amine.

DisposalWorkflow Start Waste Generation: Propyl[1-(4-propylphenyl)ethyl]amine StateCheck Physical State? Start->StateCheck Liquid Liquid Waste (Solvent/Stock) StateCheck->Liquid Solid Solid Waste (Wipes/Sharps) StateCheck->Solid Spill Spill Event StateCheck->Spill Segregation Segregate: ORGANIC BASES (No Acids/Oxidizers) Liquid->Segregation Container Transfer to HDPE/Glass Triple Rinse Source Segregation->Container LabelLiq Label: Toxic, Corrosive, Flammable Container->LabelLiq Pickup EHS / Vendor Pickup (Incineration) LabelLiq->Pickup Bagging Double Bag (6-mil Poly) or Wide-Mouth Jar Solid->Bagging LabelSol Label: Solid Debris w/ Toxic Amine Bagging->LabelSol LabelSol->Pickup Neutralize Apply Citric Acid/Spill Kit (Neutralize pH) Spill->Neutralize Absorb Absorb & Collect Neutralize->Absorb Absorb->Bagging

Figure 1: Operational decision tree for the segregation and disposal of lipophilic amine waste.[2]

References & Regulatory Grounding

  • National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press, 2011.

  • PubChem. Compound Summary: Propylamine (General Amine Safety Analog). National Library of Medicine.

  • US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261.

  • Fisher Scientific. Safety Data Sheet: General Aliphatic Amines.

  • Sigma-Aldrich. Technical Bulletin: Handling of Air-Sensitive and Corrosive Reagents.

Sources

Handling

Personal protective equipment for handling Propyl[1-(4-propylphenyl)ethyl]amine

Executive Safety Summary & Risk Profile Propyl[1-(4-propylphenyl)ethyl]amine is a secondary phenethylamine derivative. While specific toxicological data (LD50) for this exact analog may be limited in public repositories,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Safety Summary & Risk Profile

Propyl[1-(4-propylphenyl)ethyl]amine is a secondary phenethylamine derivative. While specific toxicological data (LD50) for this exact analog may be limited in public repositories, its structural class mandates that it be treated as a High-Potency Pharmacophore and a Corrosive Organic Base .

Immediate Hazards:

  • Chemical Burns: As a secondary amine, it is caustic to mucous membranes, eyes, and skin.

  • Sensitization: Amines are known potent skin and respiratory sensitizers.[1]

  • Pharmacological Activity: Structural analogs (phenethylamines) often exhibit central nervous system (CNS) activity. Treat as a potential stimulant/neuroactive agent.

  • Absorption: Lipophilic alkyl chains increase the rate of dermal absorption.

The Golden Rule: Handle this compound as if it is both corrosive and acutely toxic. Engineering controls (fume hoods) are primary; PPE is the final line of defense.

The Hierarchy of Controls: Engineering First

Before donning PPE, ensure the environment is secured.[2][3] PPE cannot compensate for poor engineering controls.

  • Primary Containment: All handling (weighing, solubilization, transfer) must occur within a certified Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Airflow Check: Verify face velocity is between 0.3 – 0.5 m/s (60–100 fpm) before opening the vial.

  • Static Control: Use an ionizing bar or antistatic gun if the substance is a solid, as phenethylamine salts can be electrostatic and prone to aerosolization.

Personal Protective Equipment (PPE) Matrix

This section details the specific gear required. The "Why" column explains the mechanism of protection to ensure user compliance and understanding.

Hand Protection Strategy

Critical Warning: Standard disposable nitrile gloves provide only incidental splash protection against organic amines. Amines can permeate nitrile rubber without visible degradation.

PPE LayerSpecificationThe "Why" (Causality)
Inner Glove Silver Shield / Laminate (EVOH) Permeation Barrier: Laminate films offer >480 min breakthrough time for amines and aromatics. Nitrile alone may fail in <15 mins.
Outer Glove Nitrile (Minimum 5 mil / 0.12 mm) Mechanical Strength: Protects the fragile inner laminate glove from tears and provides grip. Acts as a sacrificial layer.
Technique Double-Gloving Method Creates a "fail-safe" system. If the outer glove is compromised, the inner layer prevents dermal contact.
Eye & Face Protection[1][2][4][5][6]
PPE TypeSpecificationThe "Why" (Causality)
Primary Chemical Splash Goggles (Indirect Vent)Vapor Defense: Safety glasses allow vapors to bypass the lens and reach the eye. Amines cause "blue haze" (corneal edema) via vapor contact.
Secondary Face Shield (8-inch minimum)Splash Trajectory: Required during liquid transfer or synthesis workup to protect the neck and chin from corrosive splashes.
Body & Respiratory Protection[2]
  • Lab Coat: 100% Cotton or Nomex (flame resistant). Synthetic blends (polyester) can melt into the skin if a fire occurs.

  • Apron: Chemical-resistant apron (Rubber/Neoprene) required when handling volumes >50 mL.

  • Respiratory:

    • In Hood: Not required.

    • Outside Hood (Spill Cleanup):Full-face respirator with P100 + Organic Vapor (OV/AG) cartridges. The "AG" (Acid Gas) component is often recommended for amines due to their alkaline nature.

Operational Protocols

PPE Decision Logic

Use this logic flow to determine the necessary protection level based on the state of matter and operation.

PPE_Decision_Tree cluster_legend Legend Start START: Define Operation State State of Matter? Start->State Solid Solid / Powder State->Solid Liquid Liquid / Solution State->Liquid Risk1 Risk: Aerosolization Solid->Risk1 Risk2 Risk: Splash & Vapor Liquid->Risk2 Action1 Protocol A: Nitrile (Double) + Goggles + Balance Enclosure Risk1->Action1 Action2 Protocol B: Laminate Liner + Nitrile + Face Shield + Fume Hood Risk2->Action2 key Blue: Decision Point | Red: Hazard Mechanism | Green: Required PPE

Figure 1: PPE Decision Logic based on physical state and associated risks.

Handling & Transfer Procedure
  • Preparation: Place a chemically resistant tray (spill containment) inside the fume hood. Line it with an absorbent pad.

  • Glove Check: Inflate the outer nitrile glove to check for pinholes before use.

  • Weighing (Solids):

    • Use a disposable antistatic spatula.

    • Self-Validating Step: Wipe the exterior of the vial with a damp tissue (methanol/water) before removing it from the hood to ensure no powder residue tracks out.

  • Transfer (Liquids):

    • Use a glass syringe with a Luer-lock needle for volumes <10 mL to prevent tipping.

    • Causality: Pouring from a beaker increases the surface area for vapor generation; syringes contain the vapor.

Emergency Response & Disposal

Spill Response Workflow (The "Neutralization" Approach)

Do not simply wipe up amine spills with paper towels; this leaves a hazardous residue. You must chemically neutralize the base.

Spill_Response Spill Spill Detected Isolate 1. Isolate Area (Alert Lab Personnel) Spill->Isolate PPE_Up 2. Don Full PPE (Resp + Laminate Gloves) Isolate->PPE_Up Neutralize 3. Acid Neutralization (Apply Dilute Citric Acid) PPE_Up->Neutralize Absorb 4. Absorb (Vermiculite/Pads) Neutralize->Absorb pH Check: 6-8 Waste 5. Hazardous Waste (Tag: 'Amine Contaminated') Absorb->Waste

Figure 2: Chemical neutralization workflow for amine spills.

Waste Disposal
  • Segregation: Do not mix with acidic waste streams (risk of exothermic reaction/heat generation).[2]

  • Labeling: Clearly label as "Organic Alkali / Amine - Toxic."

  • Container: Store in HDPE or glass containers. Avoid metal containers if corrosion is a concern.[4]

  • Destruction: The preferred method is High-Temperature Incineration via a licensed waste contractor.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132).[Link]

  • PubChem. (n.d.). Compound Summary: Phenethylamine Derivatives (General Hazard Class). National Library of Medicine. [Link]

Sources

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